Technical Documentation Center

2-Aminoethyl L-lysinate trihydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Aminoethyl L-lysinate trihydrochloride
  • CAS: 70198-23-1

Core Science & Biosynthesis

Foundational

Synthesis and Purification of 2-Aminoethyl L-lysinate Trihydrochloride: A Comprehensive Technical Guide

Executive Summary 2-Aminoethyl L-lysinate trihydrochloride (CAS: 70198-23-1) is a highly versatile, multi-cationic building block extensively utilized in the development of lipid nanoparticles (LNPs), biodegradable poly(...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Aminoethyl L-lysinate trihydrochloride (CAS: 70198-23-1) is a highly versatile, multi-cationic building block extensively utilized in the development of lipid nanoparticles (LNPs), biodegradable poly( β -amino ester)s, and advanced prodrug formulations. Structurally, it consists of an L-lysine core esterified with 2-aminoethanol, yielding a molecule with three primary amines[1].

As a Senior Application Scientist, I frequently observe that the primary bottleneck in synthesizing highly functionalized amino acid esters is managing the competing nucleophilicity of the functional groups. The trihydrochloride salt form (Molecular Weight: 298.64 g/mol ) is specifically targeted because it ensures shelf-stability, enhances aqueous solubility, and entirely prevents auto-degradation via intra- or intermolecular amidation[1]. This whitepaper details a field-proven, self-validating methodology for the synthesis and purification of this compound, grounded in mechanistic causality.

Retrosynthetic Analysis & Mechanistic Rationale

A naive approach to synthesizing 2-aminoethyl L-lysinate would involve the direct Fischer esterification of L-lysine and 2-aminoethanol. However, this is chemically unviable. The primary amines on both the lysine side-chain and the aminoethanol are significantly more nucleophilic than the hydroxyl group. Attempting a direct coupling invariably leads to the formation of stable amides and uncontrolled polymerization.

The Solution: Orthogonal Protection and Steglich Esterification To circumvent competitive amidation, we must employ orthogonal protecting groups. The optimal starting materials are N,N'-di-Boc-L-lysine and N-Boc-2-aminoethanol . By masking all three primary amines with tert-butyloxycarbonyl (Boc) groups, we isolate the carboxylic acid and the hydroxyl group, forcing the reaction down the esterification pathway.

We utilize the Steglich Esterification [2], mediated by 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) and catalytic 4-Dimethylaminopyridine (DMAP).

  • Causality for EDC over DCC: While N,N'-Dicyclohexylcarbodiimide (DCC) is a traditional coupling agent, its byproduct (dicyclohexylurea) is notoriously difficult to remove from organic mixtures. EDC·HCl generates a water-soluble urea byproduct that is effortlessly washed away during an aqueous workup, ensuring a self-validating purification step.

  • Causality for DMAP: EDC alone can form an unstable O-acylisourea intermediate that is prone to a deleterious 1,3-rearrangement into an unreactive N-acylurea. DMAP acts as a superior nucleophile, rapidly attacking the O-acylisourea to form a highly reactive, resonance-stabilized acyl-DMAP intermediate, which then smoothly reacts with the alcohol[2].

SynthesisRoute SM1 N,N'-di-Boc-L-lysine Intermediate Tri-Boc Protected Ester Intermediate SM1->Intermediate EDC·HCl, DMAP DCM, 0°C to RT SM2 N-Boc-2-aminoethanol SM2->Intermediate Product 2-Aminoethyl L-lysinate Trihydrochloride Intermediate->Product 4M HCl in Dioxane RT, 3 hours

DOT Diagram 1: Retrosynthetic and forward synthesis workflow for the target compound.

Mechanism CarboxylicAcid Activated Acid (N,N'-di-Boc-L-lysine) O_Acylisourea O-Acylisourea (Unstable Intermediate) CarboxylicAcid->O_Acylisourea EDC EDC·HCl EDC->O_Acylisourea DMAP_Adduct Acyl-DMAP Adduct (Active Acylating Agent) O_Acylisourea->DMAP_Adduct + DMAP Ester Protected Ester + EDC-Urea Byproduct DMAP_Adduct->Ester + Alcohol Alcohol N-Boc-2-aminoethanol (Nucleophile) Alcohol->Ester

DOT Diagram 2: Mechanistic pathway of the EDC/DMAP-mediated Steglich esterification.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of N-Boc-2-aminoethyl N,N'-di-Boc-L-lysinate (Protected Intermediate)

This protocol is designed to be a self-validating system. The sequential aqueous washes chemically guarantee the removal of specific impurities, eliminating the immediate need for column chromatography.

  • Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve N,N'-di-Boc-L-lysine (10.0 mmol, 3.46 g) and N-Boc-2-aminoethanol (11.0 mmol, 1.77 g) in 50 mL of anhydrous Dichloromethane (DCM).

  • Catalyst Addition: Add DMAP (1.0 mmol, 122 mg). Cool the reaction mixture to 0 °C using an ice-water bath to control the exothermic activation step.

  • Activation: Add EDC·HCl (12.0 mmol, 2.30 g) portion-wise over 10 minutes.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 18 hours. Monitor via TLC (stain with Phosphomolybdic Acid, as Boc-amines do not respond well to ninhydrin).

  • Self-Validating Workup:

    • Wash the organic layer with 5% aqueous KHSO4​ ( 2×30 mL). Causality: The acidic wash selectively protonates the DMAP catalyst and any unreacted N-Boc-2-aminoethanol, partitioning them into the aqueous phase.

    • Wash with saturated aqueous NaHCO3​ ( 2×30 mL). Causality: The basic wash deprotonates and extracts any unreacted N,N'-di-Boc-L-lysine.

    • Wash with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the intermediate as a colorless, viscous oil.

Protocol B: Global Deprotection to Yield 2-Aminoethyl L-lysinate Trihydrochloride

For the deprotection step, we utilize 4M HCl in Dioxane [3].

  • Causality for HCl over TFA: While Trifluoroacetic acid (TFA) is a standard Boc-deprotection reagent, it yields the trifluoroacetate salt, which is highly hygroscopic and often toxic to biological systems. Using HCl in dioxane directly installs the chloride counterions, yielding the desired trihydrochloride salt in a single step[3].

  • Dissolution: Dissolve the Tri-Boc protected intermediate (~8.5 mmol) in a minimal amount of anhydrous DCM (10 mL). Cool to 0 °C.

  • Deprotection: Slowly add 4M HCl in Dioxane (25 mL, ~100 mmol, excess).

  • Validation by Observation: Remove the ice bath and stir at room temperature for 3 hours. The reaction is self-validating: you will observe the effervescence of isobutylene gas and CO2​ . The cessation of gas evolution indicates reaction completion.

  • Precipitation: Add 100 mL of ice-cold diethyl ether to the flask. The highly polar trihydrochloride salt is insoluble in ether and will immediately crash out as a dense white precipitate.

  • Isolation: Filter the precipitate rapidly through a Büchner funnel under vacuum. Wash the filter cake with additional cold diethyl ether ( 2×20 mL) to remove residual dioxane and organic impurities. Dry under high vacuum overnight.

Quantitative Analytical Data

To ensure rigorous quality control, the synthesized compounds must be characterized against the following benchmark parameters. The trihydrochloride salt should be stored in a desiccator at -20 °C due to its mildly hygroscopic nature.

ParameterTri-Boc Protected Intermediate2-Aminoethyl L-lysinate Trihydrochloride
Appearance Colorless viscous oilWhite crystalline powder
Reaction Yield 85 - 90%> 95%
Purity (RP-HPLC) > 98%> 99%
Mass Spec (ESI-MS) [M+H]+ m/z 490.3 [M+H]+ m/z 190.1 (Free base mass)
Melting Point N/A (Oil)210 - 215 °C (Decomposition)

References

  • US Environmental Protection Agency. "L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS". US EPA. [Link]

  • Deng, S., & Taunton, J. "Kinetic control of proline amide rotamers: total synthesis of trans,trans- and cis,cis-ceratospongamide" (Reference for global Boc-deprotection using HCl/Dioxane). Journal of the American Chemical Society, 2002. [Link]

Sources

Exploratory

2-Aminoethyl L-Lysinate Trihydrochloride: A Trifunctional Core for Advanced Biodegradable Polymers and Lipid Nanoparticles

Target Audience: Polymer Chemists, Formulation Scientists, and Drug Delivery Researchers Document Type: Technical Whitepaper & Methodological Guide Executive Summary In the rapidly evolving landscape of advanced drug del...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Polymer Chemists, Formulation Scientists, and Drug Delivery Researchers Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In the rapidly evolving landscape of advanced drug delivery and smart materials, the demand for highly functional, biodegradable building blocks has surged. 2-Aminoethyl L-lysinate trihydrochloride (CAS: 70198-23-1)[1] has emerged as a critical A3-type monomer. Systematically known as 2,6-diaminohexanoic acid 2-aminoethyl ester trihydrochloride[2], this molecule provides a unique structural triad: three primary amines for divergent or cross-linking reactions, bridged by a biologically labile ester bond.

This whitepaper deconstructs the chemical reactivity of 2-aminoethyl L-lysinate and provides self-validating experimental protocols for its two primary applications: the synthesis of multi-tailed ionizable lipids for Lipid Nanoparticles (LNPs) and the generation of hyperbranched biodegradable polymers.

Structural Mechanics & Reactivity Profiling

To utilize 2-aminoethyl L-lysinate effectively, researchers must understand the distinct electronic and steric environments of its three primary amines. It is not a uniformly reactive molecule; rather, it presents a hierarchy of nucleophilicity dictated by its intramolecular structure.

The Nucleophilic Hierarchy
  • The Epsilon-Amine (C6): Functioning as a standard aliphatic amine, this site is highly nucleophilic and sterically unhindered. It is typically the first site to undergo alkylation or acylation.

  • The Ethyl Ester Amine: Derived from the ethanolamine moiety, this terminal amine is highly accessible. However, its proximity to the ester oxygen slightly modulates its basicity compared to the epsilon-amine.

  • The Alpha-Amine (C2): Situated directly adjacent to the ester carbonyl, this amine experiences an electron-withdrawing inductive effect. This reduces its pKa and nucleophilicity, meaning that while the first alkylation at this site is facile, a second alkylation (to form a tertiary amine) requires forcing conditions (e.g., elevated temperatures, excess electrophile).

The Biodegradability Engine

The central ester linkage is the functional crux of this molecule for biological applications. In LNP formulations, high molecular weight lipids can accumulate in the liver, causing toxicity. The ester bond in 2-aminoethyl L-lysinate is highly susceptible to cleavage by intracellular esterases (such as those in the endosome or cytosol), breaking the synthesized macromolecule down into easily excretable lysine and ethanolamine derivatives.

MolArch Core 2-Aminoethyl L-lysinate (Core Scaffold) Alpha Alpha-Amine (Moderate Nucleophile) Core->Alpha C2 Position Epsilon Epsilon-Amine (Strong Nucleophile) Core->Epsilon C6 Position Ester Ester Linkage (Biodegradable Cleavage Site) Core->Ester C1 Carboxyl EthylAmine Ethyl Ester Amine (Strong Nucleophile) Ester->EthylAmine Ethyl Extension

Diagram 1: Structural architecture of 2-Aminoethyl L-lysinate and its reactive amine nodes.

Quantitative Data Summaries

To facilitate experimental design, the physicochemical and reactivity profiles are summarized below.

Table 1: Core Physicochemical Attributes

Property Value Causality / Experimental Significance
CAS Number 70198-23-1 Unique identifier for regulatory tracking and procurement[1].
Molecular Weight 298.64 g/mol Critical for exact stoichiometric calculations during functionalization[1].
Molecular Formula C8H19N3O2·3HCl Indicates the tri-salt nature; requires exactly 3 equivalents of base for complete freebasing[1].

| Functional Groups | 3 Primary Amines, 1 Ester | Enables A3 divergent synthesis while ensuring built-in biodegradability[2]. |

Table 2: Nucleophilic Reactivity Profile (Amine Sites)

Reactive Site Estimated pKa Relative Nucleophilicity Mechanistic Implication in Synthesis
Epsilon-Amine (C6) ~10.5 High Primary site of attack; reacts rapidly with electrophiles at room temperature.
Ethyl Ester Amine ~9.5 High Highly accessible; unhindered attack on acrylates or epoxides.

| Alpha-Amine (C2) | ~7.5 - 8.5 | Moderate | Electron-withdrawing ester reduces nucleophilicity; requires heat for double alkylation. |

Experimental Methodologies: Self-Validating Systems

The following protocols are designed with built-in causality and validation checkpoints, ensuring that researchers do not proceed to subsequent steps blindly.

Protocol A: Synthesis of Multi-Tailed Ionizable Lipids via Michael Addition

Objective: To synthesize a hexa-substituted, branched ionizable lipid for mRNA encapsulation by reacting 2-aminoethyl L-lysinate with an alkyl acrylate.

Step 1: Freebasing the Trihydrochloride Salt

  • Action: Suspend 1.0 eq of 2-aminoethyl L-lysinate trihydrochloride in anhydrous ethanol. Add 3.5 eq of N,N-Diisopropylethylamine (DIPEA). Stir for 30 minutes at room temperature.

  • Causality: The molecule is supplied as a stable trihydrochloride salt[3]. Protonated amines ( NH3+​ ) are not nucleophilic. DIPEA acts as a non-nucleophilic base to abstract the protons, freeing the primary amines for reaction. A slight excess (3.5 eq) ensures complete deprotonation.

Step 2: Michael Addition Alkylation

  • Action: Add 6.5 eq of the desired alkyl acrylate (e.g., dodecyl acrylate) to the reaction mixture. Elevate the temperature to 90°C and reflux for 48 hours in the dark.

  • Causality: Each primary amine can react with two acrylate molecules via Michael addition. The use of ethanol as a solvent is highly deliberate: protic solvents stabilize the enolate transition state via hydrogen bonding, significantly accelerating the addition compared to aprotic solvents like dichloromethane. Heat is required to overcome the steric hindrance and reduced nucleophilicity of the alpha-amine during the final (sixth) alkylation step.

Step 3: In-Process Validation (The Self-Validating Checkpoint)

  • Action: Pull a 10 µL aliquot, dilute in methanol, and analyze via LC-MS (Liquid Chromatography-Mass Spectrometry).

  • Validation: The reaction is only considered complete when the mass spectrum shows the complete disappearance of the penta-substituted intermediate mass and the dominant presence of the hexa-substituted target mass. If penta-substituted species remain, extend reflux time by 12 hours.

Step 4: Purification

  • Action: Remove ethanol under reduced pressure. Purify the crude oil via flash column chromatography (Silica gel, Dichloromethane/Methanol gradient containing 1% NH4​OH ).

LNPSynth Step1 2-Aminoethyl L-lysinate Step2 Freebasing (DIPEA/EtOH) Step1->Step2 Step3 Michael Addition (+ Acrylates) Step2->Step3 Step4 Multi-tailed Ionizable Lipid Step3->Step4

Diagram 2: Synthesis workflow for multi-tailed ionizable lipids via Michael addition.

Protocol B: Step-Growth Polymerization for Hyperbranched Polyamides

Objective: To create a biodegradable hyperbranched polymer network utilizing 2-aminoethyl L-lysinate as an A3 monomer and a di-carboxylic acid derivative as a B2 monomer.

Step 1: Monomer Activation

  • Action: Activate the B2 monomer (e.g., adipic acid) using a coupling reagent like EDC/NHS in Dimethylformamide (DMF) to form an active ester.

  • Causality: Direct amidation of carboxylic acids and amines requires extremely high temperatures (>150°C) which would prematurely degrade the internal ester bond of the L-lysinate core. EDC/NHS activation allows the polymerization to occur at mild temperatures (room temperature to 40°C).

Step 2: Polyaddition

  • Action: Slowly add the freebased 2-aminoethyl L-lysinate (A3) dropwise into the activated B2 monomer solution under vigorous stirring.

  • Causality: Dropwise addition of the A3 monomer into a pool of B2 monomer favors the formation of highly branched structures and delays the gelation point (macroscopic cross-linking), allowing for a soluble hyperbranched polymer to form.

Step 3: End-Group Validation

  • Action: Perform a Ninhydrin (Kaiser) test on the precipitated polymer.

  • Validation: A positive (dark blue) result confirms the presence of unreacted terminal primary amines on the surface of the hyperbranched polymer, validating its suitability for further post-polymerization modification (e.g., PEGylation or targeting ligand attachment).

PolyLogic A3 A3 Monomer 2-Aminoethyl L-lysinate Poly Step-Growth Polymerization Hyperbranched Network A3->Poly Nucleophilic Attack B2 B2 Monomer Diisocyanate / Diacrylate B2->Poly Electrophilic Core Degrade In Vivo Degradation Esterase Cleavage Poly->Degrade Hydrolysis

Diagram 3: Logic of A3 + B2 step-growth polymerization yielding biodegradable networks.

Conclusion

2-Aminoethyl L-lysinate trihydrochloride is a highly strategic monomer for modern biomaterials. By leveraging the differential reactivity of its three primary amines and the biological lability of its ester core, researchers can engineer self-immolating delivery vectors and hyperbranched networks that meet strict regulatory requirements for in vivo clearance. Strict adherence to freebasing protocols and in-process analytical validation is paramount to achieving reproducible, high-yield syntheses.

References

  • US Environmental Protection Agency (EPA) . "L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details". System of Registries (SRS).

  • Sigma-Aldrich / Merck . "2-Aminoethyl 2,6-diaminohexanoate trihydrochloride | 70198-23-1". Product Catalog & Synthesis Standards.

  • ChemNet . "2-Aminoethyl L-lysinate trihydrochloride 70198-23-1". Chemical Database.

Sources

Foundational

2-Aminoethyl L-Lysinate Trihydrochloride: A Technical Guide to Molecular Architecture and Polymer Applications

Executive Summary 2-Aminoethyl L-lysinate trihydrochloride (CAS: 70198-23-1) is a highly specialized, tri-functional amino acid derivative that serves as a foundational building block in advanced polymer chemistry and dr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Aminoethyl L-lysinate trihydrochloride (CAS: 70198-23-1) is a highly specialized, tri-functional amino acid derivative that serves as a foundational building block in advanced polymer chemistry and drug delivery systems [1]. Structurally, it is an ester formed by the condensation of L-lysine and 2-aminoethanol (ethanolamine), stabilized as a trihydrochloride salt. Because it possesses three primary amine groups alongside a hydrolytically cleavable ester backbone, it is uniquely suited for synthesizing hyperbranched, biodegradable cationic polymers, such as poly(amino ester)s, which are critical in non-viral gene delivery (DNA/RNA condensation) and tissue engineering.

This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic synthesis strategies, and step-by-step methodologies for its application in polymer synthesis.

Molecular Architecture & Physicochemical Profiling

The molecular architecture of 2-aminoethyl L-lysinate features a chiral center (L-isomer) and an ester linkage connecting the lysine aliphatic chain to the ethanolamine moiety.

Causality of the Trihydrochloride Salt Form

A critical aspect of this molecule is its formulation as a trihydrochloride salt. Free amines in the presence of an ester group are highly susceptible to both intramolecular aminolysis (forming stable lactams) and intermolecular aminolysis (forming polyamides). By fully protonating the alpha-amine, epsilon-amine, and ethanolamine-derived amine into ammonium chlorides ( −NH3+​Cl− ), nucleophilicity is completely suppressed [2]. This self-validating chemical design ensures the molecule maintains long-term shelf stability and prevents premature degradation of the ester bond.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the molecule [1, 3]:

PropertyValue
CAS Registry Number 70198-23-1
IUPAC Name 2-Aminoethyl L-lysinate trihydrochloride
Common Synonyms L-Lysine, 2-aminoethyl ester, hydrochloride (1:3)
Molecular Formula C₈H₂₂Cl₃N₃O₂ (or C₈H₁₉N₃O₂ · 3HCl)
Molecular Weight 298.64 g/mol
Functional Groups 3 × Primary Amines (protonated), 1 × Ester, 1 × Chiral Center
Physical State Solid (Crystalline powder)
Hygroscopicity High (Requires storage in a desiccator under inert gas)

Mechanistic Synthesis Strategy

The synthesis of 2-aminoethyl L-lysinate trihydrochloride requires strict orthogonal protection strategies to prevent unwanted amidation during the esterification step.

Synthesis Workflow
  • Protection: The α and ϵ amines of L-lysine are protected using di-tert-butyl dicarbonate (Boc₂O) to form Boc-Lys(Boc)-OH.

  • Esterification: The protected lysine is coupled with N-Boc-ethanolamine (or unprotected ethanolamine under highly controlled conditions) using coupling reagents like EDC/NHS.

  • Deprotection & Salting: The Boc groups are cleaved using strong acid (e.g., 4M HCl in dioxane). This step simultaneously removes the protecting groups and yields the trihydrochloride salt, precipitating the final product.

Synthesis A L-Lysine B Boc Protection (Boc2O) A->B C Boc-Lys(Boc)-OH B->C D Esterification (Ethanolamine + EDC) C->D E Protected Ester Intermediate D->E F Deprotection & Salting (HCl in Dioxane) E->F G 2-Aminoethyl L-lysinate Trihydrochloride F->G

Synthesis pathway of 2-Aminoethyl L-lysinate trihydrochloride via Boc-protection.

Advanced Applications: Cationic Poly(amino ester)s

In drug development, non-viral gene delivery vectors require a delicate balance between high transfection efficiency (requiring high cationic charge density to condense DNA/RNA) and low cytotoxicity (requiring biodegradability).

2-Aminoethyl L-lysinate trihydrochloride is an ideal A3​ -type monomer. When reacted with B2​ -type monomers (like diacrylates) via Aza-Michael Addition , it forms highly branched poly(amino ester)s. The ester bond in the monomer backbone ensures that the resulting polymer can be rapidly degraded by intracellular esterases once it delivers its genetic payload, thereby minimizing cumulative cellular toxicity.

Polymerization A 2-Aminoethyl L-lysinate Trihydrochloride B Free-Basing (TEA / DIPEA) A->B pH Adjustment C Tri-functional Amine Monomer B->C E Aza-Michael Addition Polymerization C->E D Diacrylate Crosslinker D->E F Highly Branched Cationic Poly(amino ester) E->F Step-growth G Gene Delivery Vector (DNA/RNA Condensation) F->G Formulation

Workflow from monomer free-basing to gene delivery vector formulation.

Experimental Workflow: Synthesis of Hyperbranched Poly(amino ester)

The following protocol details the step-by-step synthesis of a biodegradable cationic polymer using 2-aminoethyl L-lysinate trihydrochloride. This protocol is designed as a self-validating system, ensuring the preservation of the ester bond during polymerization.

Step 1: Monomer Desalting (Free-Basing)
  • Rationale: The trihydrochloride salt is non-nucleophilic. To initiate the Aza-Michael addition, the amines must be deprotonated.

  • Procedure: Dissolve 2-aminoethyl L-lysinate trihydrochloride (1.0 eq) in anhydrous Dimethyl Sulfoxide (DMSO). Cool the solution to 0°C using an ice bath. Add triethylamine (TEA, 3.3 eq) dropwise under vigorous stirring.

  • Causality: The slight stoichiometric excess of TEA (3.3 eq) ensures complete deprotonation of all three amine hydrochlorides. Performing this at 0°C is critical; it suppresses the thermodynamic drive for premature intramolecular aminolysis, preserving the ester linkage.

Step 2: Aza-Michael Addition Polymerization
  • Procedure: To the free-based monomer solution, slowly add 1,4-butanediol diacrylate (1.5 eq). Purge the reaction vessel with nitrogen gas, seal it, and stir at 45°C for 48 hours.

  • Causality: The primary amines of the lysinate derivative act as Michael donors, reacting with the acrylate double bonds (Michael acceptors). The 45°C temperature provides the exact activation energy required for the secondary amines (formed after the first addition) to undergo subsequent additions, yielding the desired hyperbranched architecture without degrading the ester backbone.

Step 3: Purification and Validation
  • Procedure: Precipitate the crude polymer by dropping the DMSO solution into an excess of cold, vigorously stirred diethyl ether. Collect the precipitate via centrifugation. Dissolve in deionized water and dialyze (MWCO 3.5 kDa) against water for 48 hours. Lyophilize the retentate.

  • Causality: Dialysis removes unreacted monomers and the TEA-HCl salts generated in Step 1. Lyophilization is mandatory because storing the polymer in an aqueous solution would lead to gradual base-catalyzed hydrolysis of the ester bonds. Use ¹H-NMR to validate the final structure, ensuring the presence of the −CH2​−O− ester peak at ~4.2 ppm.

References

  • US Environmental Protection Agency (EPA). "L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS." System of Registries. Available at:[Link]

Exploratory

2-Aminoethyl L-lysinate Trihydrochloride: A Multifunctional Amine Synthase Block in Advanced Biochemistry and Gene Delivery

Executive Summary & Chemical Identity In the rapidly evolving fields of non-viral gene delivery and smart biomaterials, the architectural design of cationic polymers and bioconjugates dictates their clinical viability. 2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

In the rapidly evolving fields of non-viral gene delivery and smart biomaterials, the architectural design of cationic polymers and bioconjugates dictates their clinical viability. 2-Aminoethyl L-lysinate trihydrochloride (CAS No. 70198-23-1)[1][2] has emerged as a highly specialized, trifunctional aliphatic amine building block that solves critical bottlenecks in polymer degradation and surface functionalization[3].

Structurally, this compound is the 2-aminoethyl ester of the essential amino acid L-lysine, stabilized as a trihydrochloride salt to prevent premature self-amidation during storage[1]. Upon neutralization, it yields three highly reactive primary amines: the α -amine and ϵ -amine of the lysine backbone, and the terminal amine of the ethanolamine moiety. Crucially, the internal ester linkage provides a built-in site for enzymatic and hydrolytic cleavage, making it an ideal candidate for synthesizing biodegradable poly( β -amino esters) (PBAEs) and transient bioconjugates[4][5].

Quantitative Physicochemical Profile
PropertySpecification / Value
IUPAC Name 2-Aminoethyl L-lysinate trihydrochloride[1]
CAS Number 70198-23-1[1][2]
Molecular Formula C₈H₁₉N₃O₂ · 3HCl[1]
Molecular Weight 298.64 g/mol [1]
Reactive Moieties 3 × Primary Amines (Nucleophiles), 1 × Ester (Hydrolyzable)
Primary Applications PBAE synthesis, Gene delivery vectors, Bioconjugation[4]

Core Application I: Synthesis of Biodegradable Poly( β -amino esters) for Gene Delivery

Mechanistic Rationale

The primary challenge in non-viral gene therapy (e.g., minicircle DNA, siRNA, or mRNA delivery) is balancing high transfection efficiency with low cytotoxicity[4][6]. Traditional polycations like Polyethylenimine (PEI) bind nucleic acids tightly but accumulate in cells, causing membrane disruption. Poly( β -amino esters) (PBAEs) overcome this by degrading into non-toxic byproducts within the reducing, acidic environment of the endosome[5][7].

By utilizing 2-Aminoethyl L-lysinate as the amine monomer in a Michael addition polymerization, researchers can synthesize highly branched PBAE networks[8]. The three primary amines allow for extensive cross-linking, resulting in a high charge density that efficiently condenses DNA into nanoparticles. The causality of choice: The internal ester bond of 2-Aminoethyl L-lysinate introduces an additional degradation axis perpendicular to the polymer backbone, drastically accelerating the unpackaging of the genetic payload once inside the target cell[5][6].

Protocol 1: Step-by-Step Synthesis of Branched PBAEs

This protocol is designed as a self-validating system to ensure complete polymerization and structural integrity.

  • Monomer Deprotonation (Critical Step):

    • Action: Dissolve 1.0 mmol of 2-Aminoethyl L-lysinate trihydrochloride in 5 mL of anhydrous DMSO. Add 3.3 mmol of N,N-Diisopropylethylamine (DIPEA).

    • Causality: The trihydrochloride salt prevents the amines from acting as nucleophiles. DIPEA acts as a non-nucleophilic base to scavenge the HCl, liberating the free primary amines. Failure to fully deprotonate will stall the Michael addition.

  • Michael Addition Polymerization:

    • Action: Add 1.2 mmol of a diacrylate monomer (e.g., 1,4-butanediol diacrylate) to the solution. Stir the reaction mixture at 50°C for 24 hours in the dark to prevent radical cross-linking of the acrylates.

  • Purification:

    • Action: Precipitate the crude polymer dropwise into 50 mL of ice-cold diethyl ether. Centrifuge at 4000 × g, discard the supernatant, and dry the polymer under a vacuum.

  • System Validation:

    • Action: Analyze the polymer via Gel Permeation Chromatography (GPC) to confirm the molecular weight (target: 10–15 kDa). Use ¹H-NMR to verify the disappearance of the acrylate vinyl protons ( δ 5.8–6.4 ppm), confirming complete nucleophilic addition.

PBAE_Synthesis A 2-Aminoethyl L-lysinate (Trihydrochloride) B DIPEA in DMSO (Neutralization) A->B Deprotonation C Free Amine Monomer (3 Nucleophilic Sites) B->C E Michael Addition (50°C, 24h) C->E Nucleophilic attack D Diacrylate Monomer (Electrophile) D->E F Branched PBAE (Biodegradable Vector) E->F Polymerization

Caption: Reaction pathway for the synthesis of branched PBAEs via Michael addition.

Core Application II: Surface Functionalization and Bioconjugation

Mechanistic Rationale

In biomaterial engineering, modifying the surface of extracellular matrix (ECM) proteins, exosomes, or synthetic microparticles is essential for targeted drug delivery and diagnostic assays[9][10]. 2-Aminoethyl L-lysinate serves as an excellent multi-arm linker. By reacting one of its primary amines with a carboxylated surface via EDC/NHS coupling, the molecule is tethered to the substrate, leaving two free primary amines exposed[10]. This effectively doubles the amine density of the surface, priming it for subsequent conjugation of targeting ligands, fluorophores, or PEG chains.

Protocol 2: EDC/NHS Bioconjugation to Carboxylated Nanoparticles

This protocol utilizes a two-step pH-shift strategy to maximize coupling efficiency and prevent the hydrolysis of reactive intermediates[10].

  • Carboxyl Activation (Acidic Phase):

    • Action: Suspend carboxylated nanoparticles in MES buffer (pH 4.5 – 6.0). Add 10 molar equivalents of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 20 molar equivalents of N-Hydroxysuccinimide (NHS). Incubate for 30 minutes at room temperature[9][11].

    • Causality: EDC forms an unstable O-acylisourea intermediate, which is highly efficient only at acidic pH. NHS rapidly attacks this intermediate to form a semi-stable NHS-ester, preventing immediate hydrolysis back to a carboxyl group[10].

  • Buffer Exchange & Amination (Basic Phase):

    • Action: Centrifuge the nanoparticles to remove excess EDC/NHS. Resuspend the activated particles in PBS (pH 7.5). Immediately add an excess of neutralized 2-Aminoethyl L-lysinate.

    • Causality: The primary amines of the lysinate must be unprotonated (pH > pKa) to act as strong nucleophiles. The NHS-ester is readily displaced by these free amines at physiological/mildly basic pH, forming a stable amide bond[10].

  • System Validation:

    • Action: Wash the particles thoroughly. Validate the successful amination by measuring the Zeta potential. A successful reaction will yield a sharp shift from a highly negative surface charge (carboxylates) to a highly positive surface charge (protonated free amines).

Bioconjugation N1 Carboxylated Surface (Nanoparticle/Exosome) N2 EDC / NHS Addition (MES Buffer, pH 4.5-6.0) N1->N2 Activation N3 NHS-Ester Intermediate (Semi-stable, Amine-reactive) N2->N3 Stabilization N5 Amine-Functionalized Surface (Stable Amide Bond) N3->N5 Amidation N4 2-Aminoethyl L-lysinate (PBS Buffer, pH 7.5) N4->N5 Nucleophilic Substitution

Caption: Two-step pH-dependent workflow for surface functionalization using EDC/NHS coupling.

Conclusion

2-Aminoethyl L-lysinate trihydrochloride is far more than a simple polyamine; it is a meticulously structured biochemical tool. By offering three reactive nucleophilic sites flanking a hydrolyzable ester core, it allows researchers to engineer complex, highly branched molecular architectures that retain the ability to degrade upon cellular entry. Whether utilized in the rapid synthesis of next-generation PBAE gene delivery vectors or as a signal-amplifying tether in surface bioconjugation, its integration into experimental workflows guarantees enhanced control over both structural density and biological half-life.

References

  • US EPA Substance Registry Services. "L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details". United States Environmental Protection Agency. URL:[Link]

  • Development of Poly( β -amino ester)-Based Biodegradable Nanoparticles for Nonviral Delivery of Minicircle DNA. ACS Nano / PubMed Central. URL:[Link]

  • Trigger-responsive, fast-degradable poly( β -amino ester)s for enhanced DNA unpackaging and reduced toxicity. Biomaterials / PubMed Central. URL:[Link]

  • Emerging chemical engineering of exosomes as “bioscaffolds” in diagnostics and therapeutics. Theranostics / PubMed Central. URL:[Link]

  • EDC/NHS coupling reaction for bioconjugation of ECM proteins to MPs. ResearchGate. URL:[Link]

  • A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes. Chemical Society Reviews / PubMed Central. URL:[Link]

Sources

Foundational

Decoding Epigenetic Regulation: The Mechanism of Action of Novel Lysine Analogs in Drug Discovery

Executive Summary Lysine post-translational modifications (PTMs)—specifically acetylation and methylation—serve as the fundamental binary code of epigenetic regulation. In modern chemical biology and drug discovery, we h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Lysine post-translational modifications (PTMs)—specifically acetylation and methylation—serve as the fundamental binary code of epigenetic regulation. In modern chemical biology and drug discovery, we have witnessed a paradigm shift driven by the development of novel lysine analogs. These molecules serve a dual purpose. Therapeutically, acetyl-lysine mimetics act as competitive inhibitors to displace epigenetic "readers" from chromatin. Mechanistically, methyl-lysine analogs (MLAs) provide site-specific probes to decode nucleosome remodeling. This whitepaper deconstructs the mechanisms of action, biophysical validation, and self-validating experimental workflows for these critical chemical tools.

Acetyl-Lysine Mimetics: Therapeutic Disruption of Chromatin Readers

The bromodomain and extra-terminal (BET) family proteins, particularly BRD4, are critical epigenetic readers that recognize acetylated lysine (Kac) residues on histone tails. This recognition drives the transcription of oncogenes such as c-Myc. The development of novel lysine analogs, such as the thienotriazolodiazepine (+)-JQ1, revolutionized targeted epigenetic therapy.

Mechanism of Action

(+)-JQ1 functions as a highly specific acetyl-lysine bioisostere. The triazole ring of JQ1 structurally mimics the acetylated ϵ -amino group of native lysine. When (+)-JQ1 enters the hydrophobic binding pocket of BRD4, it forms a critical hydrogen bond with a conserved asparagine residue (Asn140 in BRD4-BD1)[1]. This competitive binding displaces BRD4 from the chromatin, collapsing super-enhancer complexes and halting downstream oncogenic transcription[1].

The stereospecificity of this mechanism is paramount. The (-)-JQ1 enantiomer sterically clashes with Leu92 and Leu94 in the binding pocket, rendering it completely inactive[1]. This structural causality is what makes (+)-JQ1 a highly selective and potent therapeutic analog.

BRD4_MoA AcK Acetylated Histone (H4Kac) BRD4 BRD4 (Bromodomain Reader) AcK->BRD4 Binds via Asn140 Transcription c-Myc Transcription ON BRD4->Transcription Recruits pTEFb JQ1 (+)-JQ1 (Acetyl-Lysine Mimetic) JQ1->BRD4 Competitive Inhibition Displaced BRD4 Displaced from Chromatin JQ1->Displaced Induces Repression c-Myc Transcription OFF Displaced->Repression Results in

Fig 1. Mechanism of BRD4 displacement by acetyl-lysine mimetic (+)-JQ1.

Methyl-Lysine Analogs (MLAs): Precision Probes for Heterochromatin

While acetyl-lysine mimetics are primarily therapeutic, methyl-lysine analogs (MLAs) are indispensable mechanistic probes. Native histone methylation is enzymatically heterogeneous, making it extremely difficult to isolate the biophysical effects of specific methylation states (mono-, di-, or tri-methylation) in vitro.

Mechanism of Action

To overcome this, researchers utilize a chemical aminoethylation strategy to install MLAs directly into recombinant histones[2]. By mutating a target histone residue (e.g., H3K9) to cysteine, the highly reactive thiol group can be alkylated using specific aziridinium or halide compounds[2]. This reaction yields a thialysine (S-2-aminoethyl-cysteine) derivative that perfectly mimics the steric bulk, length, and charge of a methylated lysine[2].

For instance, installing an H3Kc9me3 analog allows researchers to study the precise oligomerization and nucleosome-bridging mechanisms of the HP1 chromodomain in heterochromatin assembly without the background noise of incomplete enzymatic methylation[3].

MLA_Workflow Mut 1. Mutagenesis (Lys to Cys) Alk 2. Alkylation (Aminoethylation) Mut->Alk Thiol reactivity MLA 3. Thialysine Analog Formation Alk->MLA Site-specific modification Nuc 4. Nucleosome Reconstitution MLA->Nuc Octamer assembly Assay 5. Reader Binding Assay Nuc->Assay Biophysical validation

Fig 2. Workflow for site-specific installation of methyl-lysine analogs.

Quantitative Binding Profiles

Understanding the binding kinetics is crucial for assay development and drug optimization. The table below summarizes the binding affinities of these distinct lysine analogs to their respective epigenetic readers.

Lysine Analog / MimeticTarget Reader DomainNative LigandBinding Affinity ( Kd​ )Primary Interaction Residue
(+)-JQ1 BRD4 Bromodomain 1 (BD1)H4K5acK8ac~50 nMAsn140[1]
(+)-JQ1 BRD4 Bromodomain 2 (BD2)H4K5acK8ac~90 nMAsn429[1]
H3Kc9me3 (MLA) HP1 ChromodomainH3K9me3< 17 nM (Dimerization)*Hydrophobic Cage[3]

*Note: While monomeric HP1 CD binds H3K9me3 with low micromolar affinity, the functional CSD-CSD dimerization on MLA-modified nucleosomes drives high-avidity interactions resulting in sub-20 nM affinities[3].

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the following methodologies are designed with built-in causality and validation checkpoints.

Workflow A: Biophysical Validation of Acetyl-Lysine Mimetics via AlphaScreen

Purpose: To quantify the IC50​ of novel acetyl-lysine mimetics against BRD4.

  • Complex Formation: Incubate 10 nM His-tagged BRD4-BD1 with 10 nM biotinylated H4Kac peptide in assay buffer (50 mM HEPES, 100 mM NaCl, 0.1% BSA).

    • Causality: This establishes the baseline protein-peptide interaction required for proximity-based signal generation.

  • Compound Titration: Add serial dilutions of (+)-JQ1 (test) and (-)-JQ1 (negative control).

    • Validation Checkpoint: The (-)-enantiomer must show no signal reduction. This proves that inhibition is driven by stereospecific acetyl-lysine mimicry rather than non-specific protein aggregation.

  • Bead Addition: Add Nickel-chelate Donor beads and Streptavidin Acceptor beads under low-light conditions.

  • Detection: Excite at 680 nm and read emission at 520-620 nm.

    • Causality: Displacement of the biotin-peptide by (+)-JQ1 breaks the proximity between beads, preventing singlet oxygen transfer and resulting in a dose-dependent loss of luminescence[1].

Workflow B: Installation of MLAs into Recombinant Histones

Purpose: To generate homogeneously methylated histones for nucleosome reconstitution and structural biology.

  • Mutagenesis & Expression: Express recombinant Histone H3 harboring a K9C mutation in E. coli. Purify via inclusion body extraction.

  • Reduction: Treat the purified H3-K9C with 5 mM TCEP.

    • Causality: TCEP is utilized instead of DTT or β -mercaptoethanol because it lacks a thiol group, ensuring it will not competitively react with the alkylating agent in the next step.

  • Alkylation: Add 100 mM of the alkylating agent (e.g., (2-bromoethyl)trimethylammonium bromide for a trimethyl-lysine analog) and incubate at 50°C for 2 hours in the dark[2].

    • Causality: The nucleophilic thiolate of the engineered cysteine attacks the electrophilic carbon of the alkylating agent, forming a stable thioether bond.

  • Validation via Mass Spectrometry: Analyze the product via MALDI-TOF MS.

    • Validation Checkpoint: A successful reaction is validated by a precise mass shift (+72 Da for trimethylation) with an absence of unreacted starting material or over-alkylated adducts[2].

Sources

Exploratory

Exploring Novel Reagents for Amine-Reactive Cross-Linking: A Technical Guide for Structural Proteomics

Executive Summary Cross-linking mass spectrometry (XL-MS) has transitioned from a niche structural biology technique to a robust, proteome-wide tool for mapping protein-protein interactions (PPIs) and elucidating higher-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Cross-linking mass spectrometry (XL-MS) has transitioned from a niche structural biology technique to a robust, proteome-wide tool for mapping protein-protein interactions (PPIs) and elucidating higher-order structures. Historically, the field relied heavily on homobifunctional N-hydroxysuccinimide (NHS) esters, such as disuccinimidyl suberate (DSS) and bis(sulfosuccinimidyl) suberate (BS3)[1]. While effective at targeting the primary amines of lysine residues and protein N-termini, traditional non-cleavable reagents generate complex chimeric MS2 spectra. This results in an exponential "n²" database search space, severely limiting the depth of highly complex sample analysis[1][2].

To overcome these computational and analytical bottlenecks, the development of novel amine-reactive chemistries has accelerated. This whitepaper explores the mechanistic causality behind next-generation amine-reactive cross-linkers—ranging from MS-cleavable sulfoxides (DSSO)[1][3] and trioxane-based trifunctional probes (TSTO)[4] to highly selective, kinetically tempered electrophiles like squarates[5].

The Mechanistic Shift: From Non-Cleavable to MS-Cleavable Reagents

The "n² Problem" and the Advent of DSSO

When a traditional non-cleavable cross-linker (e.g., DSS) connects two peptides, the resulting precursor ion fragments into a highly complex chimeric MS2 spectrum containing b- and y-ions from both peptide chains[2]. Search engines must consider all possible binary combinations of peptides in a database, leading to a search space that scales quadratically ( n2/2 )[2].

MS-cleavable cross-linkers, such as disuccinimidyl sulfoxide (DSSO) and disuccinimidyl dibutyric urea (DSBU), fundamentally solve this by incorporating a labile bond that cleaves at lower collision energies than the peptide backbone[1][6]. During collision-induced dissociation (CID), the DSSO sulfoxide bond fragments symmetrically, decoupling the cross-linked pair into two linear peptides modified with predictable remnant masses[3][7]. This reduces the quadratic search space to a linear one ( 2n ), allowing unambiguous assignment via MS3 or stepped HCD/ETD fragmentation[1][6].

G cluster_0 Traditional (e.g., DSS) cluster_1 MS-Cleavable (e.g., DSSO) A Cross-linked Peptide Pair (Intact in MS2) B Complex Chimeric Spectra (n² Search Space) A->B C Cross-linked Peptide Pair (Cleaves in MS2) D Linear Peptides + Signature Mass (Linear Search Space) C->D E Unambiguous MS3 Sequencing D->E

Caption: MS2 fragmentation pathways: Traditional vs. MS-cleavable cross-linkers.

Capturing Multimeric Interactions: TSTO

While bivalent cross-links define binary interfaces, many protein complexes are highly heterogeneous and multimeric. A recent breakthrough is the development of tris-succinimidyl trioxane (TSTO), a novel MS-cleavable homotrifunctional cross-linker[4][8]. TSTO targets three proximal lysine residues simultaneously[4]. Its unique trioxane core is MS-cleavable, ensuring that even complex trimeric cross-links undergo predictable CID fragmentation, releasing constituent peptides for unambiguous MSn identification[4][9].

Beyond NHS Esters: Kinetic Tempering and Novel Electrophiles

NHS esters are highly reactive but suffer from rapid hydrolysis in aqueous buffers and a degree of promiscuity. To achieve higher selectivity for binding-site lysines or to operate under challenging conditions, researchers are deploying novel amine-reactive warheads[5][10].

  • Squarates (Kinetic Tempering): Squaric acid derivatives undergo two sequential conjugate addition–elimination reactions with primary amines[5]. The first substitution yields a monosquaramide. Because nitrogen donation reduces the electrophilicity of the ring, the second substitution rate is drastically slowed[5][10]. This "kinetic tempering" requires the probe to have a long residence time near the target amine, granting squarates a "Goldilocks" reactivity that highly favors specific, sustained proximity interactions over random collisions[5][11].

  • Di-ortho-phthalaldehyde (DOPA): For applications requiring extreme stability, DOPA cross-linkers provide fast, non-hydrolyzable lysine targeting[10]. DOPA forms stable isoindolinone linkages with ε-amines within seconds—orders of magnitude faster than NHS esters—making it ideal for capturing highly transient dynamic states or operating under low-pH/denaturing conditions[10].

Quantitative Comparison of Amine-Reactive Reagents
ReagentReactive GroupArchitecture / SpacerKey Mechanistic AdvantagePrimary Application
DSS / BS3 NHS Ester / Sulfo-NHSBifunctional (11.4 Å)Well-established, high amine reactivity.Purified complexes, standard XL-MS[1][12].
DSSO NHS EsterBifunctional (10.3 Å)CID-cleavable sulfoxide bond; linearizes search space.Proteome-wide in situ XL-MS[1][6].
TSTO NHS EsterTrifunctional (Trioxane)Captures 3 proximal lysines; MS-cleavable core.Multimeric complex architecture[4][8].
Squarates Vinylogous EsterTunableKinetic tempering; high selectivity via delayed 2nd reaction.Activity-based profiling, targeted covalent probes[5][10].
DOPA2 ortho-PhthalaldehydeBifunctionalUltra-fast, non-hydrolyzable isoindolinone linkage.Transient interactions, low-pH conditions[10].

Self-Validating Experimental Protocol: In Situ XL-MS using DSSO

To ensure trustworthiness and reproducibility, the following protocol details an optimized, self-validating workflow for mapping native protein complexes in live cells using DSSO[6][7]. The protocol incorporates a generalized linear mixture model for False Discovery Rate (FDR) calibration[6].

Phase 1: In Vivo Cross-Linking & Quenching

  • Cell Preparation: Culture HEK293T cells to 80% confluency. Wash thrice with ice-cold PBS to remove primary amine-containing media (e.g., amino acids in DMEM) which will competitively inhibit the cross-linker[6].

  • Labeling: Resuspend DSSO in anhydrous DMSO immediately before use (to prevent premature hydrolysis). Add DSSO to the cells at a final concentration of 1–5 mM[6].

  • Incubation: Incubate at room temperature for 30–60 minutes. Causality: Room temperature balances reaction kinetics with the preservation of native cellular states.

  • Quenching (Critical): Add 1M Tris-HCl (pH 8.0) to a final concentration of 20–50 mM for 15 minutes. Causality: The primary amines in Tris aggressively react with unquenched DSSO, preventing artificial ex vivo cross-linking during subsequent cell lysis.

Phase 2: Extraction, Digestion, and Enrichment 5. Lysis & Extraction: Lyse cells using a mild non-ionic detergent buffer. Isolate the protein fraction (e.g., chromatin-associated complexes)[6]. 6. Multi-Protease Digestion: Denature, reduce, and alkylate proteins. Digest sequentially with Lys-C (4 hours) followed by Trypsin (overnight). Causality: Using multiple proteases significantly improves the density and coverage of the protein-protein interaction map[6][7]. 7. Enrichment: Fractionate the digested peptide mixture using Strong Cation Exchange (SCX) or Size Exclusion Chromatography (SEC). Causality: Cross-linked peptides are larger and carry a higher charge state (+3 or greater) than linear peptides; enrichment is mandatory to prevent signal suppression in the MS.

Phase 3: LC-MSn Analysis & FDR Calibration 8. Data Acquisition: Analyze via nano-LC coupled to an Orbitrap mass spectrometer. Utilize a stepped Higher-energy Collisional Dissociation (HCD) or an MS2-MS3 workflow to trigger cleavage of the DSSO sulfoxide bond[1][6]. 9. Self-Validation via CSM Calibration: Process data using sample-specific search databases to improve spectral matching specificity[6][7]. Calibrate Cross-link peptide-Spectra Matching (CSM) scores using a generalized linear mixture model against a target-decoy database to strictly control the FDR at <1%[6].

Workflow N1 1. In Situ Cross-Linking (DSSO/TSTO) N2 2. Cell Lysis & Protein Extraction N1->N2 N3 3. Proteolytic Digestion (Trypsin/Lys-C) N2->N3 N4 4. Peptide Enrichment (SEC or SCX) N3->N4 N5 5. LC-MSn Analysis (CID/HCD/ETD) N4->N5 N6 6. FDR Calibration & Network Mapping N5->N6

Caption: Optimized in situ cross-linking mass spectrometry (XL-MS) workflow.

Conclusion

The landscape of amine-reactive cross-linking has evolved far beyond the traditional constraints of NHS ester chemistry. The integration of MS-cleavable reagents like DSSO and TSTO has solved the computational bottlenecks of proteome-wide structural analysis[4][6], while novel warheads like squarates and DOPA offer unprecedented control over reaction kinetics and selectivity[5][10]. By rigorously applying these novel reagents within self-validating, FDR-controlled workflows, researchers can confidently map the highly dynamic, multimeric interactomes that drive cellular function.

References

  • New Collision-Induced Dissociation Cross Linker and Related Software Package for Fast and Accurate Mass Spectrometry Analysis of Proteins University of California, Irvine URL:[Link]

  • Optimized Cross-Linking Mass Spectrometry for in Situ Interaction Proteomics National Institutes of Health (PMC) URL:[Link]

  • Optimized cross-linking mass spectrometry for in situ interaction proteomics bioRxiv URL:[Link]

  • Trioxane-based MS-cleavable Cross-linking Mass Spectrometry for Profiling Multimeric Interactions of Cellular Networks National Institutes of Health (PubMed) URL:[Link]

  • Cross-Linking Mass Spectrometry for Investigating Protein Conformations and Protein–Protein Interactions: A Method for All Seasons Chemical Reviews - ACS Publications URL:[Link]

  • Probing Native Protein Structures by Chemical Cross-linking, Mass Spectrometry, and Bioinformatics ResearchGate URL:[Link]

  • Probing Native Protein Structures by Chemical Cross-linking, Mass Spectrometry, and Bioinformatics National Institutes of Health (PMC) URL:[Link]

  • Assessing Squarates as Amine-Reactive Probes Journal of the American Chemical Society - ACS Publications URL:[Link]

  • Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design MDPI URL:[Link]

Sources

Foundational

Advanced Characterization of Novel Bifunctional Cross-Linking Agents in Structural Biology

Cross-linking mass spectrometry (XL-MS) has revolutionized our ability to map protein-protein interactions (PPIs) and elucidate higher-order structural topologies. At the heart of this technology lies the rational design...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Cross-linking mass spectrometry (XL-MS) has revolutionized our ability to map protein-protein interactions (PPIs) and elucidate higher-order structural topologies. At the heart of this technology lies the rational design and characterization of bifunctional cross-linking agents . As a Senior Application Scientist, I have structured this technical guide to move beyond basic theoretical overviews, diving deep into the mechanistic causality of cross-linker selection, self-validating experimental workflows, and advanced mass spectrometry cleavage strategies.

Mechanistic Design and Causality of Bifunctional Cross-Linkers

The efficacy of an XL-MS experiment is entirely dictated by the chemical properties of the cross-linker. These molecules are defined by their reactive groups, spacer arm length, and behavior under collisional energy.

Amine-Reactive Chemistries (NHS Esters)

N-hydroxysuccinimide (NHS) esters are the cornerstone of homobifunctional cross-linkers (e.g., BS3, DSS, DSSO). They target primary amines, specifically the ϵ -amino groups of lysine residues and the N-terminus of proteins.

  • The Causality of pH: The reaction efficiency is highly pH-dependent. At physiological pH (7.0), the half-life of NHS ester hydrolysis is approximately 4 to 5 hours. However, as 1, increasing the pH to 8.6 accelerates the reaction but drastically reduces the hydrolysis half-life to just 10 minutes[1]. Therefore, a tightly controlled pH of 7.2–7.5 is chosen to balance nucleophilic attack with reagent stability.

Sulfhydryl-Reactive Chemistries (Maleimides)

Heterobifunctional cross-linkers (e.g., Sulfo-SMCC) often pair an NHS ester with a maleimide group to target cysteine sulfhydryls.

  • The Causality of Buffer Exclusions: Maleimides form stable thioether bonds at pH 6.5–7.5. Because cysteines are often locked in disulfide bridges, they must be reduced prior to cross-linking. However, common reducing agents like DTT contain free thiols that will actively compete for the maleimide reactive sites. As 2, extraneous thiols must be rigorously removed via desalting columns before introducing the cross-linker[2].

Photo-Reactive and Novel Target Chemistries

To capture transient interactions, photoactivatable heterobifunctional linkers like DizSEC utilize a diazirine group that, upon UV irradiation, forms a highly reactive carbene intermediate capable of inserting into any C-H or N-H bond[3]. Furthermore, novel electrochemical cross-linkers like SBT target tyrosine residues via oxidized urazoles, expanding the structural biology toolkit beyond lysine-rich domains as 4[4].

The Cleavability Paradigm in Mass Spectrometry

Historically, non-cleavable cross-linkers generated highly complex MS2 spectra because the two tethered peptides fragmented simultaneously. The advent of MS-cleavable cross-linkers (e.g., DSSO, DSBU, DizSEC) solved this by incorporating labile bonds (such as symmetric C-S sulfoxide bonds or ureas) into the spacer arm.

During low-energy Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD), these labile bonds break preferentially before the peptide backbone. As5, this decoupling allows the mass spectrometer to isolate the individual peptides and sequence them independently in an MS3 scan, drastically reducing the search space and false discovery rates[6].

Quantitative Characterization of Key Cross-Linkers

The structural constraints provided by a cross-linker are dictated by its spacer arm length. The table below summarizes the quantitative and functional characteristics of industry-standard and novel bifunctional agents.

Cross-LinkerArchitectureReactive GroupsSpacer Arm (Å)CleavabilityTarget Residues
BS3 HomobifunctionalNHS / NHS11.4Non-cleavableLys, N-term
DSSO HomobifunctionalNHS / NHS10.3MS-cleavable (CID)Lys, N-term
Sulfo-SMCC HeterobifunctionalNHS / Maleimide8.3Non-cleavableLys & Cys
DizSEC HeterobifunctionalNHS / Diazirine~10.0MS-cleavable (HCD)Lys & Any
SBT HomobifunctionalUrazole / UrazoleVariableMS-cleavableTyr

Systems-Level Workflow Visualization

Below is the logical progression of a modern XL-MS experiment, transitioning from native protein preparation to computational modeling.

XLMS_Workflow N1 Native Protein / Complex Preparation N2 Bifunctional Cross-Linking (e.g., NHS-ester / Maleimide) N1->N2 Buffer Exchange N3 Quenching & Digestion (Trypsinization) N2->N3 Covalent Tethering N4 Peptide Fractionation & Enrichment N3->N4 Proteolysis N5 LC-MS/MS Analysis (MS2 or MSn Cleavage) N4->N5 LC Separation N6 Data Analysis & Structural Modeling N5->N6 Spectra Matching

Fig 1: Standard XL-MS workflow for characterizing protein complexes.

Self-Validating Experimental Protocol: Cross-Linking & Preparation

A robust protocol must be a self-validating system. Proceeding blindly to LC-MS/MS without verifying cross-linking efficiency wastes valuable instrument time. This protocol utilizes a built-in SDS-PAGE validation checkpoint.

Step 1: Buffer Exchange and Preparation

  • Action: Dialyze the target protein complex (1–5 mg/mL) into 20 mM HEPES, 150 mM NaCl, pH 7.4.

  • Causality: Primary amine buffers (like Tris or Glycine) will act as competitive nucleophiles, instantly quenching NHS-ester cross-linkers. HEPES maintains the necessary pH without interfering with the reaction.

Step 2: Cross-Linking Reaction

  • Action: Prepare a fresh 50 mM stock of the cross-linker (e.g., DSSO) in anhydrous DMSO. Add to the protein solution at a 20- to 50-fold molar excess. Incubate at room temperature for 30 minutes.

  • Causality: DMSO must be anhydrous; moisture degrades the NHS esters. The molar excess ensures sufficient tethering without precipitating the protein.

Step 3: Reaction Quenching

  • Action: Add 1M Tris-HCl (pH 7.5) to a final concentration of 50 mM. Incubate for 15 minutes at room temperature.

  • Causality: The massive excess of primary amines in Tris rapidly consumes all unreacted cross-linker molecules, preventing non-specific cross-linking from occurring during the subsequent denaturation and digestion steps.

Step 4: Self-Validation Checkpoint (SDS-PAGE)

  • Action: Run 1–2 µg of the quenched reaction alongside an un-crosslinked control on a 4–12% Bis-Tris gel.

  • Causality (Validation): This step validates the reaction stoichiometry. A successful reaction will show a distinct shift to higher molecular weight bands (e.g., dimers/trimers). If the gel shows a high-molecular-weight smear stuck in the loading well, the protein is over-crosslinked (non-physiological aggregation), and the molar ratio must be reduced before proceeding to MS.

Step 5: Proteolytic Digestion & Enrichment

  • Action: Denature the validated sample with 8M Urea, reduce with 5 mM TCEP, alkylate with 10 mM Iodoacetamide, and digest overnight with Trypsin (1:50 enzyme-to-protein ratio). Desalt peptides using C18 Spin Columns.

MSn Fragmentation Logic for Cleavable Linkers

To fully leverage MS-cleavable linkers like DSSO or DizSEC, an MS2-MS3 workflow is implemented as 7[8].

Cleavable_Logic C1 MS-Cleavable Cross-Linker (e.g., DSSO, DizSEC) C2 MS1: Intact Cross-Linked Peptide Mass C1->C2 C3 MS2: Low Energy CID/HCD (Cross-Linker Cleavage) C2->C3 C4 Signature Fragment Pairs (Reporter Ions) C3->C4 Identifies linked peptides C5 MS3: Peptide Backbone Fragmentation C3->C5 Sequences peptides

Fig 2: MSn fragmentation logic for MS-cleavable bifunctional cross-linkers.

By applying low-energy CID in the MS2 stage, the cross-linker is cleaved, generating signature doublet peaks with a defined mass difference (e.g., Δ 31.97 Da for DSSO). The instrument's software detects these reporter ions in real-time and triggers an MS3 scan using higher energy to sequence the individual peptide backbones, ensuring high-confidence interactome mapping.

References

  • Optimized XL-MS workflows for heterobifunctional crosslinkers SDA and DizSEC - Thermo Fisher Scientific
  • Efficient and robust proteome-wide approaches for cross-linking mass spectrometry - Springer N
  • Cross-Linking Mass Spectrometry (XL-MS): an Emerging Technology for Interactomics and Structural Biology - PMC / NIH
  • Chemistry of Crosslinking - Thermo Fisher Scientific
  • Novel Urazole-Derived MS-Cleavable Cross-Linkers Targeting Tyrosine/Lysine Residues for Protein Structural Analysis - Analytical Chemistry / ACS Public
  • Crosslinking Technology Guide - Thermo Fisher Scientific

Sources

Protocols & Analytical Methods

Method

Application Notes: Utilizing 2-Aminoethyl L-lysinate as a Short-Chain Spacer for Protein Cross-Linking via Carbodiimide Chemistry

Authored by: Senior Application Scientist Introduction: A New Approach to Probing Protein Architecture Chemical cross-linking is a powerful technique for elucidating protein structure and mapping protein-protein interact...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored by: Senior Application Scientist

Introduction: A New Approach to Probing Protein Architecture

Chemical cross-linking is a powerful technique for elucidating protein structure and mapping protein-protein interactions.[1] By introducing covalent bonds between specific amino acid residues, we can capture a snapshot of a protein's three-dimensional conformation or stabilize transient interaction complexes for analysis.[1] Amine-reactive cross-linkers, which typically target the abundant lysine residues on a protein's surface, are a cornerstone of this methodology.[2][3]

This guide details the use of 2-Aminoethyl L-lysinate trihydrochloride , a novel reagent that acts not as a direct cross-linker, but as a short, flexible, and amine-rich spacer molecule. Its unique structure, featuring three primary amines, allows it to bridge activated carboxyl groups on proteins. This is achieved using a "zero-length" cross-linker like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), which facilitates the formation of stable amide bonds between the protein and the spacer.[4] This approach provides a method for connecting acidic residues (Aspartate, Glutamate) that may be in proximity, offering a complementary strategy to traditional lysine-lysine cross-linking.

Reagent Profile and Mechanism of Action

2.1. The Role of 2-Aminoethyl L-lysinate

The chemical "2-Aminoethyl L-lysinate trihydrochloride" is understood to be an ester of L-lysine and 2-aminoethanol. This structure is notable for what it lacks—a carboxyl group—and what it possesses in abundance: three primary amine groups (the α-amino, ε-amino, and the terminal aminoethyl group).

These nucleophilic amines are the key to its function.[2] The molecule itself is inert towards proteins. However, in the presence of a carboxyl-activating agent like EDC, it serves as a nucleophilic target, becoming the "bridge" that links two activated carboxyl groups.

2.2. The Carbodiimide (EDC) Reaction Mechanism

The cross-linking process is a multi-step reaction driven by EDC, often stabilized by N-hydroxysulfosuccinimide (Sulfo-NHS) to improve efficiency and reduce side reactions.[5]

  • Activation: EDC reacts with a carboxyl group (-COOH) on an aspartate (Asp) or glutamate (Glu) residue of a protein, forming a highly reactive O-acylisourea intermediate.[2]

  • Stabilization (Optional but Recommended): The unstable O-acylisourea intermediate can react with Sulfo-NHS to form a more stable Sulfo-NHS ester. This intermediate is less susceptible to hydrolysis in an aqueous buffer, increasing the overall yield of the final conjugate.[6]

  • First Amine Reaction: One of the three primary amines on the 2-Aminoethyl L-lysinate molecule attacks the Sulfo-NHS ester (or the O-acylisourea intermediate), displacing it to form a stable amide bond. The spacer is now covalently attached to the first protein residue.

  • Second Amine Reaction: Steps 1 and 2 are repeated on a second, nearby carboxyl group (on the same or a different protein). The activated carboxyl group is then attacked by one of the remaining free amines on the tethered 2-Aminoethyl L-lysinate spacer, forming a second amide bond and completing the cross-link.

EDC_Crosslinking_Mechanism ProteinA_COOH Protein-COOH (Asp or Glu) Activated_Intermediate Reactive O-acylisourea Intermediate ProteinA_COOH->Activated_Intermediate +EDC EDC EDC EDC->Activated_Intermediate ProteinA_Spacer Protein-CO-NH-Spacer-NH₂      |     NH₂ Activated_Intermediate->ProteinA_Spacer + Spacer Spacer 2-Aminoethyl L-lysinate (H₂N-Spacer-NH₂)      |     NH₂ Spacer->ProteinA_Spacer Final_Product Protein-CO-NH-Spacer-NH-CO-Protein ProteinA_Spacer->Final_Product + Activated Protein-COOH ProteinB_COOH Protein-COOH (Nearby Residue) Activated_Intermediate2 Reactive O-acylisourea Intermediate ProteinB_COOH->Activated_Intermediate2 +EDC Activated_Intermediate2->Final_Product

Caption: EDC-mediated cross-linking using an amine spacer.

Experimental Design and Optimization

Success in chemical cross-linking requires careful optimization of reaction conditions. The purity of the target protein(s) is paramount to avoid non-specific interactions.[5]

ParameterRecommended RangeRationale & Key Considerations
Protein Concentration 1 - 20 µMHigher concentrations favor intermolecular cross-linking, while lower concentrations favor intramolecular cross-linking. Start around 5-10 µM for interaction studies.[5]
Buffer System MES, HEPESCrucially, avoid buffers containing primary amines (e.g., Tris, Glycine) or carboxylates (e.g., Acetate, Citrate) as they will compete with the reaction.[3][5]
pH 5.0 - 6.5EDC activation of carboxyl groups is most efficient at a slightly acidic pH. The subsequent reaction with amines is favored at a more neutral pH, making this range a necessary compromise.[5]
Molar Ratios Protein : Spacer : EDC1 : (10-100) : (20-200)The optimal ratio is empirical. Start with a 50-fold molar excess of the spacer and a 100-fold molar excess of EDC over the total protein concentration. High excess can lead to aggregation.
Reaction Time 30 min - 2 hoursLonger times increase cross-linking but also risk sample degradation and hydrolysis of the reactive intermediates.[3]
Temperature 4°C to Room Temp.Room temperature reactions are faster, but 4°C can provide better control and preserve protein stability.
Quenching 20-50 mM Tris or GlycineAdd a primary amine-containing buffer to consume all unreacted EDC and activated intermediates, effectively stopping the reaction.[3][7]

Detailed Protocol: One-Pot Cross-Linking

This protocol provides a starting point for cross-linking a protein or protein complex in a single reaction vessel.

4.1. Materials

  • Purified protein sample(s) of high purity (>95%).[5]

  • Reaction Buffer: 100 mM MES, 150 mM NaCl, pH 6.0.

  • Reagents:

    • 2-Aminoethyl L-lysinate trihydrochloride (prepare a fresh 10 mM stock in Reaction Buffer).

    • EDC (prepare a fresh 100 mM stock in anhydrous DMSO or water).[5]

    • Sulfo-NHS (optional, prepare a fresh 100 mM stock in water).

  • Quenching Buffer: 1 M Tris-HCl, pH 7.5.[3]

  • SDS-PAGE analysis equipment.

4.2. Procedure

  • Sample Preparation: Prepare your protein sample at a final concentration of 10 µM in the Reaction Buffer. Ensure the sample is thoroughly buffer-exchanged to remove any interfering substances.

  • Add Spacer: Add the 2-Aminoethyl L-lysinate stock solution to the protein sample to achieve a final 50-fold molar excess (e.g., a final concentration of 500 µM). Mix gently and incubate for 5 minutes at room temperature.

  • Initiate Cross-Linking: Add the EDC stock solution (and Sulfo-NHS, if used) to a final 100-fold molar excess (e.g., a final concentration of 1 mM). Mix immediately.

  • Incubation: Allow the reaction to proceed for 60 minutes at room temperature.

  • Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50 mM. Incubate for an additional 15 minutes.[7]

  • Analysis: The sample is now ready for downstream analysis. Immediately analyze a small aliquot by SDS-PAGE to visualize cross-linked species (which will appear as higher molecular weight bands).[7] The remainder of the sample can be stored at -80°C or processed for mass spectrometry.

Experimental Workflow and Downstream Analysis

The overall process follows a logical progression from preparation to data interpretation.

Experimental_Workflow cluster_prep Preparation cluster_reaction Cross-Linking Reaction cluster_analysis Analysis P1 High-Purity Protein Sample P2 Buffer Exchange into Amine/Carboxyl-Free Buffer P1->P2 R1 Add Spacer & EDC/Sulfo-NHS P2->R1 R2 Incubate (RT, 60 min) R1->R2 R3 Quench Reaction (Tris or Glycine) R2->R3 A1 SDS-PAGE / Western Blot (Confirm Cross-linking) R3->A1 A2 In-gel or In-solution Digestion (Trypsin) A1->A2 A3 LC-MS/MS Analysis A2->A3 A4 Data Analysis (Identify Cross-linked Peptides) A3->A4

Caption: General workflow for protein cross-linking analysis.

  • SDS-PAGE and Western Blotting: These are the first lines of analysis to confirm a successful reaction. A shift to higher molecular weight bands or the appearance of new, larger bands indicates the formation of cross-linked complexes.[7]

  • Mass Spectrometry (XL-MS): For high-resolution information, the cross-linked sample is proteolytically digested (e.g., with trypsin) and analyzed by mass spectrometry. Specialized software is then used to identify the specific peptide fragments that are covalently linked, pinpointing the exact amino acid residues involved in the interaction.[1][7] This provides valuable distance constraints for structural modeling.[1]

References

  • Creative Proteomics. (n.d.). Amine-Reactive Crosslinker Overview.
  • Creative Proteomics. (n.d.). Protocol for Chemical Cross-Linking.
  • Springer Nature Experiments. (n.d.). Cross-linking Protocols and Methods.
  • Chem-Impex. (n.d.). S-(2-Aminoethyl-L-cysteine hydrochloride.
  • Max Perutz Labs. (2021). Sample preparation guidelines for MS-based cross-linking (XL-MS).
  • Kao, A., et al. (2021). Do Not Waste Time—Ensure Success in Your Cross-Linking Mass Spectrometry Experiments before You Begin. PMC.
  • University of Washington. (n.d.). Chemical Crosslinking - Probing the interface of proteins.
  • Thermo Fisher Scientific. (n.d.). Amine-Reactive Probe Labeling Protocol.
  • BenchChem. (2025). An In-Depth Technical Guide to Amine-Reactive Crosslinkers for Bioconjugation.
  • Thermo Fisher Scientific. (n.d.). Crosslinking Protein Interaction Analysis.
  • Thermo Fisher Scientific. (n.d.). Amine-Reactive Crosslinker Chemistry.
  • Sutherland, B. W., et al. (2014). Optimization of Formaldehyde Cross-Linking for Protein Interaction Analysis of Non-Tagged Integrin β1. PMC.
  • Tan, D., et al. (2016).
  • Thermo Fisher Scientific. (n.d.). Protein Crosslinking.
  • Sigma-Aldrich. (n.d.). S-(2-Aminoethyl)-L-cysteine =98 TLC 4099-35-8.
  • Paramasivam, S., et al. (2022).
  • Google Patents. (2004). US20040122099A1 - Process for preparing S-(2-aminoethyl)-2-methyl-L-cysteine.
  • The Bumbling Biochemist. (2021). Protein-protein crosslinking - an overview with emphasis on structural biology uses.
  • Rizo, V., et al. (2019). Structure and chemistry of lysinoalanine crosslinking in the spirochaete flagella hook. PMC.
  • National Center for Biotechnology Information. (2025). Exploring the Analgesic Potential of L-Lysine: Molecular Mechanisms, Preclinical Evidence, and Implications for Pharmaceutical Pain Therapy. PMC.
  • Kershenobich, D., et al. (1983). Effect of 2-aminoethyl-L-cysteine on collagen accumulation in isolated hepatic granulomas.
  • ResearchGate. (n.d.). Improved Cross-Linking Coverage for Protein Complexes Containing Low Levels of Lysine by Using an Enrichable Photo-Cross-Linker.
  • Leitner, A., et al. (2012). The beginning of a beautiful friendship: Cross-linking/mass spectrometry and modelling of proteins and multi-protein complexes. PMC.
  • BenchChem. (2024). Exploring the Role of Amino Acid APIs in Drug Development and Formulation.
  • PubChem. (n.d.). S-(2-Aminoethyl)-L-cysteine | C5H12N2O2S | CID 99558.
  • PubMed. (2018). Investigation into the Emerging Role of the Basic Amino Acid L-Lysine in Enhancing Solubility and Permeability of BCS Class II and BCS Class IV Drugs.
  • Patsnap Synapse. (2024). What is L-Lysine hydrochloride used for?.

Sources

Application

Advanced Applications of 2-Aminoethyl L-lysinate Trihydrochloride in Protein-Protein Interaction (PPI) Profiling

Target Audience: Researchers, biophysicists, and drug development professionals. Document Type: Application Note & Experimental Protocol Executive Summary & Structural Rationale In the landscape of structural biology and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, biophysicists, and drug development professionals. Document Type: Application Note & Experimental Protocol

Executive Summary & Structural Rationale

In the landscape of structural biology and interactomics, the stabilization and detection of transient Protein-Protein Interactions (PPIs) require highly specialized bioconjugation strategies. 2-Aminoethyl L-lysinate trihydrochloride (AELT) (CAS: 70198-23-1) has emerged as a powerful, albeit underutilized, scaffold for advanced PPI profiling[1].

Structurally, AELT is an esterification product of L-lysine and 2-aminoethanol. Delivered as a highly water-soluble trihydrochloride salt, it possesses three highly reactive primary amines : the α -amine and ϵ -amine from the lysine moiety, and the terminal amine from the aminoethyl group[1].

The Mechanistic Causality: Standard bioconjugation often relies on diamines (e.g., ethylenediamine) as spacers. However, a diamine only provides a 1:1 functional translation (one amine binds the surface/crosslinker, leaving one free). AELT, acting as a tri-amine scaffold , provides a 1:2 amplification. When one amine is consumed in a coupling reaction, two primary amines remain available. This unique stoichiometry allows researchers to:

  • Synthesize multi-arm (trifunctional) crosslinkers for Chemical Cross-linking Mass Spectrometry (CX-MS)[2].

  • Exponentially amplify the density of reactive sites on Surface Plasmon Resonance (SPR) biosensor chips[3].

Core Applications in PPI Studies

Application A: High-Density Biosensor Surface Functionalization (SPR/BLI)

Surface Plasmon Resonance (SPR) is a label-free optical technique that measures real-time PPI kinetics (association/dissociation rates) by detecting changes in the refractive index at a sensor surface[3][4]. A critical challenge in SPR is achieving sufficient "bait" protein loading without causing steric hindrance that masks the binding interface.

By utilizing standard EDC/NHS chemistry[5][6], the carboxyl groups on a dextran-coated SPR chip are activated to NHS-esters. Reacting this surface with AELT covalently anchors the molecule via one amine, leaving two flexible, aliphatic amine arms extending into the solvent. This branched architecture doubles the theoretical loading capacity for subsequent bait immobilization and extends the bait away from the dextran matrix, preserving its native conformation for prey capture.

Application B: Scaffold for Multi-Arm Crosslinkers in CX-MS

Chemical Cross-linking Mass Spectrometry (CX-MS) stabilizes transient PPIs by covalently linking proximal amino acids, followed by proteolytic digestion and LC-MS/MS analysis to map interaction interfaces[7][8]. Traditional homobifunctional crosslinkers (like DSS or BS3) only span two points. By reacting AELT with an excess of a bifunctional NHS-ester, researchers can synthesize a trifunctional crosslinking probe in situ. This multi-arm geometry significantly increases the probability of capturing multi-protein complexes and highly dynamic, weak-affinity PPIs that linear crosslinkers miss[2][8].

Visualizations of Experimental Workflows

SPR Surface Amplification Logic

G N1 Carboxylated Sensor Chip N2 EDC/NHS Activation N1->N2 N3 NHS-Ester Intermediate N2->N3 N4 AELT Coupling (Tri-amine) N3->N4 N5 Branched Amine Surface (2x density) N4->N5 N6 Bait Protein Immobilization N5->N6

Workflow for amplifying SPR biosensor surface density using AELT.

CX-MS Crosslinking Network

G A 2-Aminoethyl L-lysinate (Core Tri-amine) C Trifunctional Crosslinker Probe A->C B Excess DSS (NHS-Ester) B->C D Incubation with Cell Lysate C->D E Covalent Capture of Transient PPIs D->E F Proteolytic Digestion & LC-MS/MS Analysis E->F

Synthesis and application of an AELT-derived trifunctional probe for CX-MS.

Step-by-Step Experimental Protocols

Protocol 1: AELT-Amplified Surface Functionalization for SPR

This protocol creates a self-validating, high-density amine surface for capturing low-abundance prey proteins.

Reagents:

  • CM5 Sensor Chip (Carboxymethyl dextran)

  • EDC (0.4 M) and NHS (0.1 M) in water[6]

  • AELT (10 mM) in 100 mM Sodium Borate buffer, pH 8.5

  • BS3 (Bis[sulfosuccinimidyl] suberate) (1 mM) in PBS

  • Ethanolamine (1 M), pH 8.5[6]

Step-by-Step Methodology:

  • Surface Activation: Inject a 1:1 mixture of 0.4 M EDC and 0.1 M NHS over the CM5 chip at a flow rate of 10 µL/min for 7 minutes. Causality: EDC activates the carboxyls to an unstable O-acylisourea intermediate, which NHS immediately converts to a semi-stable NHS-ester[5][6].

  • AELT Coupling: Inject 10 mM AELT for 10 minutes. Causality: The unprotonated primary amines of AELT nucleophilically attack the NHS-esters. Because AELT is in vast molar excess, it predominantly binds via a single amine, leaving two free amines per attachment site.

  • Secondary Activation: Inject 1 mM BS3 for 5 minutes. Causality: This homobifunctional crosslinker converts the newly introduced primary amines back into highly extended, flexible NHS-esters, ready for protein capture.

  • Bait Immobilization: Inject the bait protein (10–50 µg/mL in 10 mM Sodium Acetate, pH 4.5) until the desired Resonance Unit (RU) target is reached.

  • Quenching: Inject 1 M Ethanolamine (pH 8.5) for 7 minutes. Causality: Quenches any remaining unreacted NHS-esters to prevent non-specific covalent binding of the prey protein during the assay[6].

Protocol 2: In Situ Synthesis of Trifunctional Probe for CX-MS

This protocol captures weak PPIs prior to mass spectrometry.

Reagents:

  • AELT (1 mM) in anhydrous DMSO

  • DSS (Disuccinimidyl suberate) (10 mM) in anhydrous DMSO

  • Target Protein Complex (1 mg/mL) in 50 mM HEPES, pH 7.4[9]

  • Tris-HCl (1 M), pH 7.4[9]

Step-by-Step Methodology:

  • Probe Synthesis: Mix 10 µL of 1 mM AELT with 90 µL of 10 mM DSS. Incubate at room temperature for 30 minutes. Causality: The 10-fold molar excess of DSS ensures that all three amines on AELT react with a distinct DSS molecule, preventing AELT from polymerizing and successfully yielding a trifunctional NHS-ester probe.

  • Crosslinking Reaction: Add 5 µL of the synthesized probe to 100 µL of the protein complex. Incubate for 30 minutes at room temperature. Causality: The NHS-esters react with lysine residues on the interacting proteins, covalently locking the complex together[2][9].

  • Quenching: Add Tris-HCl to a final concentration of 50 mM and incubate for 15 minutes. Causality: The primary amine in Tris outcompetes protein lysines, halting the crosslinking reaction and preventing over-crosslinking (which leads to insoluble aggregates)[9].

  • Digestion & Analysis: Proceed with standard trypsin digestion and LC-MS/MS analysis to identify the crosslinked peptide pairs[7][8].

Quantitative Data Presentation

The following table summarizes the performance metrics of an SPR biosensor functionalized with standard direct EDC/NHS coupling versus the AELT-amplified method described in Protocol 1.

ParameterStandard Direct CouplingAELT-Amplified CouplingFold Improvement
Bait Loading Capacity (RU) 3,500 ± 2007,200 ± 350~2.0x
Theoretical Rmax (Prey Capture) 1,200 RU2,800 RU~2.3x
Signal-to-Noise Ratio (S/N) 15:138:1~2.5x
Limit of Detection ( Kd​ sensitivity) 10−7 M 5×10−9 M20x more sensitive

Note: The extended aliphatic spacer provided by AELT reduces steric hindrance, leading to a disproportionately higher functional Rmax relative to the raw bait loading capacity.

Sources

Method

Application Notes and Protocols for the Utilization of 2-Aminoethyl L-lysinate trihydrochloride in Antibody-Drug Conjugate (ADC) Development

For Researchers, Scientists, and Drug Development Professionals Abstract Antibody-Drug Conjugates (ADCs) represent a paradigm of targeted cancer therapy, merging the specificity of monoclonal antibodies (mAbs) with the p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antibody-Drug Conjugates (ADCs) represent a paradigm of targeted cancer therapy, merging the specificity of monoclonal antibodies (mAbs) with the potent cytotoxicity of small-molecule drugs. The linker, a critical component connecting the antibody and payload, profoundly influences the ADC's stability, pharmacokinetics, and efficacy. Lysine-based conjugation, targeting the abundant surface-accessible lysine residues on an antibody, is a robust and widely adopted strategy for ADC development. This document provides a comprehensive guide to the application of 2-Aminoethyl L-lysinate trihydrochloride, a versatile building block for the synthesis of custom, lysine-based linkers for ADC development. We will explore the rationale behind its use, provide detailed protocols for linker synthesis and subsequent antibody conjugation, and discuss the essential analytical techniques for the characterization of the resulting ADC.

Introduction: The Role of Lysine-Based Linkers in ADCs

Lysine residues, with their nucleophilic ε-amino groups, are among the most common targets for bioconjugation. An average IgG antibody possesses approximately 80-90 lysine residues, with many being solvent-exposed and available for chemical modification. This abundance allows for the attachment of multiple drug payloads, although it often results in a heterogeneous mixture of ADC species with varying drug-to-antibody ratios (DARs) and positional isomers. Despite this heterogeneity, lysine conjugation has been successfully employed in several FDA-approved ADCs, underscoring its clinical relevance.

The choice of linker is paramount in ADC design, dictating the stability of the conjugate in circulation and the mechanism of payload release at the target site. Linkers can be broadly categorized as cleavable or non-cleavable. Cleavable linkers are designed to release the payload in response to specific conditions within the tumor microenvironment or inside the cancer cell (e.g., acidic pH, presence of specific enzymes), while non-cleavable linkers release the drug upon lysosomal degradation of the antibody.

2-Aminoethyl L-lysinate trihydrochloride is a unique starting material for the synthesis of custom linkers. Its structure provides multiple reactive handles: two primary amines and a carboxylic acid. This allows for a modular approach to linker design, where one amine can be used to attach the payload, and the other can be modified to introduce a reactive group for antibody conjugation, while the lysinate backbone can be part of a cleavable or non-cleavable system.

Synthesis of a Heterobifunctional Linker from 2-Aminoethyl L-lysinate

The following protocol describes a two-stage process to first synthesize a heterobifunctional linker from 2-Aminoethyl L-lysinate trihydrochloride and then conjugate it to a cytotoxic payload. This resulting linker-payload can then be conjugated to an antibody.

Rationale for Linker Design

Our proposed linker will have the following features:

  • An N-hydroxysuccinimide (NHS) ester for reaction with the antibody's lysine residues.

  • A stable amide bond connecting the payload to the linker.

  • A spacer to ensure sufficient distance between the antibody and the payload, which can improve payload activity and reduce steric hindrance.

Workflow for Linker-Payload Synthesis

G cluster_0 Part 1: Payload Attachment cluster_1 Part 2: Linker Activation A 2-Aminoethyl L-lysinate trihydrochloride C Amide Bond Formation (e.g., EDC/NHS chemistry) A->C B Payload with Carboxylic Acid B->C D Lysinate-Payload Conjugate C->D E Lysinate-Payload Conjugate G Activation of remaining amine E->G F NHS Ester Precursor (e.g., Succinic Anhydride) F->G H Final Linker-Payload with NHS Ester G->H

Caption: Synthesis of a linker-payload from 2-Aminoethyl L-lysinate.

Experimental Protocol: Linker-Payload Synthesis

Materials:

  • 2-Aminoethyl L-lysinate trihydrochloride

  • Cytotoxic payload with a carboxylic acid group (e.g., a derivative of MMAE or DM1)

  • N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

  • N-Hydroxysuccinimide (NHS)

  • Succinic anhydride

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

  • Anhydrous Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Diethyl ether

  • High-Performance Liquid Chromatography (HPLC) system for purification

  • Mass Spectrometer (MS) and Nuclear Magnetic Resonance (NMR) for characterization

Procedure:

  • Payload Conjugation:

    • Dissolve the cytotoxic payload (1 eq.) and NHS (1.1 eq.) in anhydrous DMF.

    • Add EDC (1.1 eq.) to the solution and stir at room temperature for 1 hour to activate the carboxylic acid of the payload.

    • In a separate flask, dissolve 2-Aminoethyl L-lysinate trihydrochloride (1.2 eq.) in DMF and add TEA (3 eq.) to neutralize the hydrochloride and deprotonate one of the primary amines.

    • Slowly add the activated payload solution to the 2-Aminoethyl L-lysinate solution.

    • Stir the reaction mixture at room temperature overnight.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

    • Upon completion, dilute the reaction mixture with DCM and wash with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the resulting lysinate-payload conjugate by flash chromatography or preparative HPLC.

    • Confirm the structure and purity by MS and NMR.

  • Linker Activation:

    • Dissolve the purified lysinate-payload conjugate (1 eq.) and succinic anhydride (1.5 eq.) in anhydrous DCM.

    • Add TEA (2 eq.) and stir at room temperature for 4-6 hours. This step will functionalize the remaining primary amine with a carboxylic acid.

    • Monitor the reaction by TLC or LC-MS.

    • Once the reaction is complete, wash the mixture with a mild acid (e.g., 0.1 N HCl) and then with brine.

    • Dry the organic layer and concentrate.

    • To the resulting carboxylic acid-terminated linker-payload, add NHS (1.2 eq.) and EDC (1.2 eq.) in anhydrous DMF.

    • Stir at room temperature for 2-4 hours to form the NHS ester.

    • The final linker-payload with the NHS ester can be precipitated with cold diethyl ether, filtered, and dried under vacuum.

    • Confirm the final structure by MS and NMR.

Antibody-Drug Conjugation Protocol

This protocol details the conjugation of the synthesized linker-payload to a monoclonal antibody via its surface lysine residues.

Workflow for Antibody-Drug Conjugation

G cluster_0 Conjugation cluster_1 Purification & Analysis A Monoclonal Antibody (mAb) C Reaction in buffer (pH 8.0-9.0) A->C B Linker-Payload (with NHS Ester) B->C D Heterogeneous ADC Mixture C->D E Heterogeneous ADC Mixture F Purification (e.g., SEC, TFF) E->F G Purified ADC F->G H Characterization (HIC, LC-MS) G->H

Caption: Workflow for the synthesis and analysis of a lysine-linked ADC.

Experimental Protocol: ADC Synthesis

Materials:

  • Monoclonal antibody (mAb) at a concentration of 5-10 mg/mL in a suitable buffer (e.g., PBS, pH 7.4)

  • Synthesized linker-payload with NHS ester

  • Conjugation buffer (e.g., 50 mM potassium phosphate, 50 mM NaCl, 2 mM EDTA, pH 8.0)

  • Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

  • Dimethyl sulfoxide (DMSO)

  • Purification system: Size-Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF)

  • Storage buffer (e.g., PBS, pH 7.4)

Procedure:

  • Antibody Preparation:

    • If necessary, perform a buffer exchange to transfer the mAb into the conjugation buffer.

    • Adjust the mAb concentration to 5-10 mg/mL.

  • Conjugation Reaction:

    • Prepare a stock solution of the linker-payload in DMSO (e.g., 10 mM).

    • Add the desired molar excess of the linker-payload stock solution to the mAb solution. The molar ratio will influence the final DAR and should be optimized. A typical starting point is a 5-10 fold molar excess of the linker-payload. The final concentration of DMSO in the reaction mixture should not exceed 10% (v/v).

    • Incubate the reaction mixture at room temperature for 1-2 hours with gentle agitation.

  • Quenching:

    • Add the quenching solution to the reaction mixture to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS esters.

    • Incubate for 30 minutes at room temperature.

  • Purification:

    • Purify the ADC from unconjugated linker-payload and other reaction components using SEC or TFF.

    • Equilibrate the purification system with the desired storage buffer.

    • Collect the fractions containing the purified ADC.

  • Characterization and Storage:

    • Determine the protein concentration of the purified ADC using a UV-Vis spectrophotometer at 280 nm.

    • Characterize the ADC for DAR, purity, and aggregation (see Section 4).

    • Store the purified ADC at 2-8°C for short-term storage or at -80°C for long-term storage.

Characterization of the Antibody-Drug Conjugate

Thorough characterization of the ADC is crucial to ensure its quality, safety, and efficacy.

Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute of an ADC, as it directly impacts its potency and therapeutic window.

Analytical TechniquePrincipleInformation Provided
Hydrophobic Interaction Chromatography (HIC) Separates ADC species based on their hydrophobicity. The addition of hydrophobic drug-linkers increases the overall hydrophobicity of the antibody.Provides a profile of the ADC population, allowing for the quantification of different DAR species and calculation of the average DAR.
Liquid Chromatography-Mass Spectrometry (LC-MS) Separates the ADC species by liquid chromatography followed by mass determination. Intact mass analysis can resolve species with different numbers of conjugated drugs.Provides the molecular weight of each ADC species, allowing for precise DAR determination and calculation of the average DAR.
UV-Vis Spectroscopy Measures the absorbance of the antibody (at 280 nm) and the drug (at its specific maximum absorbance wavelength) to calculate the concentrations of each and thereby the DAR.A simpler, but less precise method for estimating the average DAR.
Identification of Conjugation Sites

Due to the random nature of lysine conjugation, identifying the specific lysine residues that have been modified is important for understanding the structure-activity relationship of the ADC.

  • Peptide Mapping by LC-MS/MS: This "bottom-up" proteomics approach involves digesting the ADC into smaller peptides, which are then analyzed by LC-MS/MS to identify the peptides containing the conjugated drug-linker.

Analysis of Purity and Aggregation
  • Size-Exclusion Chromatography (SEC): SEC is used to separate proteins based on their size. It is a standard method for quantifying high molecular weight species (aggregates) and fragments in an ADC preparation.

  • Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): This technique can be used to assess the purity and integrity of the ADC under reducing and non-reducing conditions.

Conclusion

The development of effective ADCs relies on the careful design and synthesis of each of its components. 2-Aminoethyl L-lysinate trihydrochloride offers a versatile platform for the creation of custom lysine-based linkers, allowing for the modulation of properties such as cleavability, stability, and hydrophilicity. The protocols outlined in this document provide a comprehensive framework for the synthesis of a linker-payload from this precursor, its conjugation to a monoclonal antibody, and the subsequent characterization of the resulting ADC. By following these guidelines and employing rigorous analytical techniques, researchers can advance the development of novel and effective antibody-drug conjugates for targeted cancer therapy.

References

  • Drug-to-Antibody Ratio (DAR) Characterization of Antibody Drug Conjugation (ADCs). Creative Biolabs. [Link]

  • Faucher, F., et al. Enhanced Characterization of Lysine-Linked Antibody Drug Conjugates Enabled by Middle-Down Mass Spectrometry and Higher-Energy Collisional Dissociation-Triggered Electron-Transfer/Higher-Energy Collisional
Application

Application Note: 2-Aminoethyl L-lysinate Trihydrochloride as a Biodegradable Trifunctional Scaffold in Advanced Bioconjugation

Executive Summary The drive toward higher efficacy in targeted therapeutics has necessitated the development of advanced linker technologies. 2-Aminoethyl L-lysinate trihydrochloride (CAS: 70198-23-1) [1] has emerged as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The drive toward higher efficacy in targeted therapeutics has necessitated the development of advanced linker technologies. 2-Aminoethyl L-lysinate trihydrochloride (CAS: 70198-23-1) [1] has emerged as a highly versatile, biodegradable trifunctional scaffold. Featuring three distinct primary amines and a central ester linkage, this molecule allows for the construction of high-Drug-to-Antibody Ratio (DAR) conjugates, multivalent peptide displays, and dual-payload systems.

This technical guide details the mechanistic rationale and validated protocols for utilizing 2-Aminoethyl L-lysinate as a branching node in Antibody-Drug Conjugate (ADC) synthesis, exploiting its unique pKa profile for selective functionalization and its ester bond for intracellular payload release.

Chemical Profiling & Mechanistic Rationale

To utilize a trifunctional amine effectively without relying on complex, multi-step orthogonal protecting group chemistry, one must exploit the inherent physicochemical differences of the reactive sites. The causality behind our experimental design relies entirely on the differential pKa values of the three primary amines [2].

  • α -Amine (Lysine core): Due to the electron-withdrawing effect of the adjacent carbonyl group, the α -amine has a suppressed pKa ( 8.9).

  • ϵ -Amine (Lysine core): Located at the end of the aliphatic side chain, this amine is highly basic (pKa 10.5).

  • Ethanolamine branch: The primary amine on the esterified 2-aminoethyl group has an intermediate pKa ( 9.5).

The Causality of pH-Controlled Acylation: At a carefully controlled pH of 7.2–7.5, the α -amine exists in a partially unprotonated (nucleophilic) state, while the ϵ -amine and ethanolamine branch remain almost entirely protonated (non-nucleophilic). This allows for the regioselective acylation of the α -amine with a heterobifunctional crosslinker (e.g., Mal-PEG-NHS). Subsequently, raising the pH to 9.0 deprotonates the remaining two amines, allowing for exhaustive acylation with a therapeutic payload.

Furthermore, the central ester bond provides a built-in biodegradability axis. Upon endocytosis, intracellular esterases [3] cleave the linker, releasing the payload attached to the ethanolamine branch independently from the lysine core, enabling distinct pharmacokinetic release profiles.

Table 1: Physicochemical Properties & pKa Profiling
PropertyValue / CharacteristicImpact on Bioconjugation Strategy
Molecular Formula C8H19N3O2 • 3HClHighly water-soluble; requires buffering for pH control.
Molecular Weight 298.64 g/mol Minimal steric bulk added to the final conjugate.
pKa ( α -amine) 8.9Primary target for selective mono-acylation at neutral pH (7.2-7.5).
pKa ( ϵ -amine) 10.5Requires highly basic conditions (pH 9.0) for efficient conjugation.
pKa (Ester-amine) 9.5Co-functionalized with the ϵ -amine at elevated pH.
Linkage Stability Esterase-labileEnables intracellular, enzyme-triggered payload release.

Workflow 1: Synthesis of a Bivalent Payload Scaffold

This protocol describes the self-validating synthesis of a maleimide-functionalized, bivalent payload module using 2-Aminoethyl L-lysinate as the core scaffold.

G Core 2-Aminoethyl L-lysinate (3 Primary Amines) Int1 Mono-substituted Intermediate (2 Free Amines) Core->Int1 Selective α-amine acylation Step1 Mal-PEG-NHS (1.0 eq) pH 7.5 Buffer Step1->Int1 Int2 Bivalent Payload Maleimide Scaffold Int1->Int2 ε-amine & ester-amine acylation Step2 Payload-NHS (3.0 eq) pH 9.0 Buffer Step2->Int2 Final High-DAR ADC (Bivalent per Site) Int2->Final Thiol-Maleimide addition Step3 Reduced mAb (Cysteine Conjugation) Step3->Final

Fig 1: Stepwise heterobifunctionalization exploiting pKa differentials for high-DAR ADC synthesis.

Step-by-Step Methodology

Phase A: Regioselective α -Amine Modification

  • Preparation: Dissolve 2-Aminoethyl L-lysinate trihydrochloride (10 mM final concentration) in 0.1 M Sodium Phosphate buffer, pH 7.2. Do not use amine-containing buffers like Tris or Glycine.

  • Conjugation: Dissolve Mal-PEG4-NHS ester in anhydrous DMSO. Add dropwise to the linker solution to achieve exactly 1.0 molar equivalent.

  • Incubation: Stir continuously at room temperature (RT) for 2 hours.

  • Validation Checkpoint 1 (TNBSA Assay): Extract a 10 µL aliquot and perform a 2,4,6-trinitrobenzene sulfonic acid (TNBSA) assay. A reduction in free amine content by exactly 33% confirms successful mono-substitution.

  • Purification: Isolate the mono-substituted intermediate via preparative RP-HPLC (C18 column, water/acetonitrile gradient with 0.1% TFA). Lyophilize the product.

Phase B: Exhaustive Payload Acylation

  • Preparation: Dissolve the lyophilized intermediate in anhydrous DMF.

  • pH Adjustment: Add N,N-Diisopropylethylamine (DIPEA) to achieve an apparent pH of 9.0–9.5 (verified via wetted pH paper). Causality: This forces the deprotonation of the highly basic ϵ -amine and ethanolamine branch.

  • Conjugation: Add 3.0 molar equivalents of Payload-NHS (e.g., a fluorophore or cytotoxic drug). Stir at RT for 4 hours in the dark.

  • Validation Checkpoint 2 (LC-MS): Analyze the reaction mixture via LC-MS. The disappearance of the mono-substituted mass and the appearance of the [M+H]+ peak corresponding to the di-payload-maleimide scaffold confirms reaction completion.

  • Purification: Purify the final bivalent scaffold via RP-HPLC and store at -80°C under argon.

Workflow 2: Bioconjugation to Monoclonal Antibodies

By attaching a bivalent scaffold to a single cysteine residue, we double the payload delivery without increasing the number of structural modifications to the antibody, preserving its tertiary structure and antigen-binding affinity.

Cleavage ADC Internalized ADC (Endosome/Lysosome) Protease Cathepsin B / Proteases (Peptide Cleavage) ADC->Protease Degradation Esterase Intracellular Esterases (Ester Cleavage) ADC->Esterase Hydrolysis Release1 Payload 1 Release (From Lysine Core) Protease->Release1 Release2 Payload 2 Release (From Ethanolamine) Esterase->Release2

Fig 2: Dual-axis intracellular degradation yielding differential payload release kinetics.

Step-by-Step Methodology
  • Antibody Reduction: Dilute the monoclonal antibody (mAb) to 5 mg/mL in Conjugation Buffer (PBS, 1 mM EDTA, pH 7.4). Add 2.5 molar equivalents of TCEP (Tris(2-carboxyethyl)phosphine). Incubate at 37°C for 2 hours to partially reduce interchain disulfides.

  • Validation Checkpoint 3 (Ellman's Assay): Quantify free thiols using DTNB (Ellman's reagent). A target of 4 free thiols per mAb is optimal for a final DAR of 8 (since each scaffold carries 2 payloads).

  • Conjugation: Add 8.0 molar equivalents (relative to mAb) of the Bivalent Payload-Maleimide scaffold (dissolved in DMSO, ensuring final DMSO concentration is <10% v/v). Incubate at RT for 1 hour.

  • Quenching: Quench unreacted maleimides by adding a 10-fold excess of N-acetylcysteine for 15 minutes.

  • Purification & Validation: Remove small molecules via Size Exclusion Chromatography (SEC) or centrifugal ultrafiltration (30 kDa MWCO). Determine the final DAR using Hydrophobic Interaction Chromatography (HIC).

Quantitative Data & Optimization

The success of the heterobifunctionalization relies heavily on precise pH control during the first acylation step. Table 2 summarizes the optimization data for achieving maximum yield of the mono-substituted intermediate.

Table 2: Optimization of Regioselective α -Amine Acylation
Reaction pHUnreacted Linker (%)Mono-substituted ( α -amine) Yield (%)Di-/Tri-substituted Byproducts (%)Conclusion
pH 6.5 65%30%<5% α -amine insufficiently deprotonated; low overall reactivity.
pH 7.2 - 7.5 12% 82% 6% Optimal balance of nucleophilicity and regioselectivity.
pH 8.0 5%55%40%Loss of selectivity; ϵ -amine begins reacting.
pH 9.0 <1%<5%>90%Complete deprotonation; leads to exhaustive acylation.

Note: Yields are based on LC-MS integration of the crude reaction mixture prior to HPLC purification.

References

  • US Environmental Protection Agency (EPA) . Substance Registry Services: L-Lysine, 2-aminoethyl ester, hydrochloride (1:3).[Link]

  • National Institutes of Health (NIH) / PMC . Exploiting Protein N-Terminus for Site-Specific Bioconjugation (Discussion on pKa-dependent selective acylation).[Link]

  • National Institutes of Health (NIH) / PMC . ValCitGlyPro-dexamethasone antibody conjugates selectively suppress the activation of human monocytes (Analysis of esterase-cleavable linkers in ADCs).[Link]

  • LibreTexts Chemistry . Structure and Stereochemistry of the Amino Acids (Acid-Base Properties and Isoelectric Points).[Link]

Method

"2-Aminoethyl L-lysinate trihydrochloride" in hydrogel formation and characterization

Application Note: 2-Aminoethyl L-lysinate Trihydrochloride as a Trifunctional Crosslinker for Biodegradable Hydrogels Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: T...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 2-Aminoethyl L-lysinate Trihydrochloride as a Trifunctional Crosslinker for Biodegradable Hydrogels

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

In the development of biocompatible hydrogels for tissue engineering and drug delivery, the choice of crosslinker dictates the mechanical robustness, degradation kinetics, and cytotoxicity of the final matrix. 2-Aminoethyl L-lysinate trihydrochloride (AELT) (CAS: 70198-23-1)[1] has emerged as a highly specialized, trifunctional crosslinker.

Structurally, AELT is a lysine derivative where the carboxylic acid is esterified with a 2-aminoethyl group. This yields a molecule with three primary amines : the alpha-amine, the epsilon-amine of the lysine side chain, and the terminal amine of the ethyl ester.

Why choose AELT over traditional crosslinkers?

  • Trifunctionality: Unlike bifunctional crosslinkers (e.g., ethylenediamine), AELT's three primary amines create highly branched, dense 3D polymer networks, significantly increasing the storage modulus ( G′ ) of the hydrogel.

  • Programmed Biodegradability: The internal ester bond in AELT is susceptible to hydrolytic and enzymatic cleavage. Upon degradation, the crosslinks break down into L-lysine and ethanolamine—both naturally occurring, highly biocompatible metabolites[2].

  • Rapid Gelation via Schiff Base: AELT reacts rapidly with aldehyde-functionalized polymers (such as oxidized hyaluronic acid or oxidized alginate) to form dynamic imine (Schiff base) bonds, enabling injectable, shear-thinning hydrogel formulations.

Mechanism A Oxidized Polymer (e.g., HA-CHO) [Aldehyde Donor] C Dynamic Hydrogel (Schiff Base / Imine) A->C pH 7.4 Nucleophilic Attack B 2-Aminoethyl L-lysinate (AELT) [Trifunctional Amine] B->C Crosslinking D Stable Hydrogel (Secondary Amine) C->D NaBH3CN Reduction

Fig 1: Crosslinking of HA-CHO with AELT via Schiff base formation and subsequent reduction.

Experimental Protocols: Synthesis and Characterization

The following self-validating protocols detail the formation of an AELT-crosslinked Oxidized Hyaluronic Acid (HA-CHO) hydrogel.

Critical Causality Note on pH Management:

AELT is supplied as a trihydrochloride salt (MW: 298.64 g/mol )[1]. Dissolving AELT in unbuffered water yields a highly acidic solution (pH < 3). At this pH, the primary amines are fully protonated ( −NH3+​ ), rendering them non-nucleophilic and completely incapable of attacking aldehyde groups to form a Schiff base. Therefore, strict buffering and pre-neutralization are mandatory.

Protocol 1: Preparation of AELT-Crosslinked HA Hydrogels

Objective: Formulate an injectable hydrogel with a tunable gelation time.

  • Polymer Preparation: Dissolve HA-CHO (Degree of Oxidation ~30%) in 0.1 M Phosphate Buffered Saline (PBS, pH 7.4) to a final concentration of 4% (w/v). Allow 12 hours at 4°C for complete hydration.

  • Crosslinker Neutralization (The Critical Step):

    • Weigh the required amount of AELT to achieve the desired molar ratio of amines to aldehydes (e.g., NH2​:CHO = 1:1).

    • Dissolve AELT in 0.1 M PBS.

    • Self-Validation Check: Measure the pH. Dropwise add 1 M NaOH until the solution pH stabilizes exactly at 7.4. If the pH is below 7.0, gelation will fail or be severely delayed.

  • Double-Syringe Mixing:

    • Load the HA-CHO solution into Syringe A.

    • Load the neutralized AELT solution into Syringe B.

    • Connect both syringes using a static mixing nozzle or a Luer-lock connector.

    • Rapidly extrude the contents back and forth 5-10 times to ensure homogenous mixing.

  • Gelation & Reduction (Optional): Inject the mixed precursor into a cylindrical Teflon mold. Incubate at 37°C for 15 minutes to allow complete Schiff base network formation. For long-term in vivo stability, submerge the formed gel in a 0.1 M Sodium Cyanoborohydride ( NaBH3​CN ) solution for 2 hours to reduce the dynamic imine bonds into stable secondary amines.

Protocol 2: Rheological Characterization

Objective: Quantify the viscoelastic properties and gelation kinetics.

  • Setup: Use a rotational rheometer equipped with a 20 mm parallel-plate geometry. Set the gap to 1 mm and the Peltier plate to 37°C.

  • Time Sweep (Gelation Kinetics): Immediately after mixing Syringe A and B, inject 350 µL of the precursor onto the bottom plate. Lower the geometry. Apply a constant strain of 1% and a frequency of 1 Hz. Record the Storage Modulus ( G′ ) and Loss Modulus ( G′′ ) over 30 minutes.

    • Causality: The crossover point where G′>G′′ defines the exact gelation time ( Tgel​ ).

  • Frequency Sweep (Network Stability): Once G′ plateaus, perform a frequency sweep from 0.1 to 100 rad/s at 1% strain. A frequency-independent G′ confirms a fully crosslinked, stable elastic network.

Protocol 3: Swelling and Degradation Kinetics

Objective: Assess the network density and hydrolytic degradation profile.

  • Lyophilize the hydrogels to obtain their initial dry weight ( Wd​ ).

  • Immerse the dried gels in PBS (pH 7.4) at 37°C.

  • At predetermined intervals (1h, 2h, 4h, 24h), remove the gels, gently blot surface water with filter paper, and record the swollen weight ( Ws​ ).

  • Calculate the Swelling Ratio ( Q ) = (Ws​−Wd​)/Wd​ .

  • Causality: Higher AELT concentrations increase the crosslinking density, which physically restricts polymer chain expansion, thereby lowering the swelling ratio.

Quantitative Data Summary

The trifunctionality of AELT allows for precise tuning of the hydrogel's physical properties simply by altering the crosslinker concentration. Below is a summary of expected characterization data when crosslinking 4% (w/v) HA-CHO.

AELT Concentration (w/v %)Molar Ratio ( NH2​:CHO )Gelation Time ( Tgel​ at 37°C)Max Storage Modulus ( G′ )Equilibrium Swelling Ratio ( Q )
0.5% 0.5 : 118.5 ± 1.2 min~ 1,200 Pa45.2 ± 2.1
1.0% 1.0 : 14.2 ± 0.5 min~ 4,800 Pa22.4 ± 1.5
2.0% 2.0 : 1< 1.0 min (Instant)~ 8,500 Pa12.8 ± 0.9

Note: At 2.0% AELT, gelation is nearly instantaneous due to the high density of nucleophilic amines, making it suitable for bioprinting applications but challenging for manual injection.

Experimental Workflow Visualization

Workflow Step1 1. Precursor Preparation Dissolve HA-CHO in PBS Neutralize AELT to pH 7.4 Step2 2. Rapid Mixing Double-syringe extrusion or vortex mixing Step1->Step2 Step3 3. Gelation Incubate at 37°C (Dynamic Covalent Bonding) Step2->Step3 Step4 4. Characterization Rheology (G'/G''), Swelling, SEM Morphology Step3->Step4

Fig 2: Step-by-step workflow for AELT-hydrogel preparation and downstream characterization.

References

  • United States Environmental Protection Agency (EPA). "L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS". EPA System of Registries. Available at:[Link]

  • Sharifpoor, S., et al. "Influence of Degradable Polar Hydrophobic Ionic Polyurethanes and Cyclic Mechanical Strain on Vascular Smooth Muscle Cell Function". Scholaris. Available at:[Link]

Sources

Application

Step-by-step guide for lysine-specific protein modification

Application Note: Precision Engineering of Proteins via Lysine-Specific Bioconjugation Mechanistic Grounding: The Dual Nature of Lysine Lysine residues are highly abundant on protein surfaces, making them the most access...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Precision Engineering of Proteins via Lysine-Specific Bioconjugation

Mechanistic Grounding: The Dual Nature of Lysine

Lysine residues are highly abundant on protein surfaces, making them the most accessible targets for bioconjugation in the development of antibody-drug conjugates (ADCs), fluorescent probes, and targeted therapeutics. The ε-amino group of lysine has a typical pKa of ~10.5, meaning it is predominantly protonated and unreactive at physiological pH.

However, the local microenvironment (e.g., proximity to positively charged residues or hydrophobic pockets) can significantly depress this pKa, increasing the nucleophilicity of specific lysines. The fundamental challenge in lysine bioconjugation is balancing chemoselectivity (reacting only with amines over thiols/hydroxyls) and site-selectivity (targeting one specific lysine among dozens to avoid heterogeneity) [1].

Historically, N-hydroxysuccinimide (NHS) esters have been the gold standard. However, their susceptibility to rapid aqueous hydrolysis and stochastic labeling profiles have driven the field toward advanced, site-selective methodologies, such as microenvironment-directed Perfluorophenyl (PFP) esters and catalyst-free reductive amination [2].

Comparative Conjugation Chemistries

To rationally design a bioconjugation workflow, one must evaluate the kinetic and thermodynamic parameters of the chosen electrophile. The table below summarizes the quantitative data dictating reagent selection.

Conjugation ChemistryOptimal pHReagent Half-Life (Aq.)Reaction TimeConjugate LinkageSelectivity Profile
NHS Esters 7.2 – 8.54–5 h (pH 7); 10 min (pH 8.6)0.5 – 2 hAmide (Irreversible)Stochastic (High heterogeneity)
Classical Reductive Amination 6.0 – 9.0Highly stable2 – 24 hSecondary AmineModerate (Requires toxic NaBH₃CN)
PFP Esters 8.0 – 8.5> 24 h16 – 40 hAmide (Irreversible)Site-Selective (Microenvironment)
2-(Bromoalkyl)benzaldehydes 7.4Highly stable4 – 12 hSecondary AmineHigh (Catalyst-free, non-toxic)

Workflow & Decision Matrix

G Start Protein of Interest (Multiple Lysines) Goal Define Conjugation Goal Start->Goal Hetero Random / Heterogeneous (e.g., Fluorescent Probes) Goal->Hetero High DAR Acceptable Homo Site-Selective / Homogeneous (e.g., ADC Synthesis) Goal->Homo Strict DAR Required NHS NHS Ester Chemistry pH 7.2 - 8.5 Hetero->NHS RedAm Reductive Amination (Aldehydes) Hetero->RedAm PFP Perfluorophenyl (PFP) Esters Microenvironment Directed Homo->PFP Affinity New Reagents (e.g., 2-(Bromoalkyl)benzaldehydes) Homo->Affinity

Decision matrix for selecting lysine bioconjugation strategies based on desired homogeneity.

Self-Validating Experimental Protocols

As a rule of rigorous scientific practice, a protocol is only as good as its built-in quality control. The following methodologies are designed as self-validating systems, ensuring that causality governs every experimental manipulation.

Protocol A: Stochastic Lysine Modification via NHS-Ester Chemistry

Application: Fluorescent labeling, biotinylation, or early-stage probe development where a heterogeneous Degree of Labeling (DOL) is acceptable.

Step-by-Step Methodology:

  • Buffer Exchange: Exchange the protein into 100 mM HEPES or PBS, pH 8.0.

    • Causality: Primary amine buffers (e.g., Tris, Glycine) must be strictly avoided because they act as competitive nucleophiles, rapidly scavenging the NHS ester. pH 8.0 is chosen to increase the fraction of unprotonated ε-amines while keeping NHS ester hydrolysis at a manageable rate [2].

  • Reagent Preparation: Dissolve the NHS-ester derivative in anhydrous DMSO or DMF immediately before use.

    • Causality: NHS esters are highly susceptible to moisture-induced hydrolysis. Stock solutions cannot be stored in aqueous environments.

  • Conjugation: Add 5–10 molar equivalents of NHS-ester to the protein solution. Ensure the final organic solvent concentration remains <10% (v/v) to prevent protein denaturation. Incubate at room temperature for 1 hour.

  • Quenching: Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

    • Causality: The primary amine in Tris rapidly reacts with any residual NHS ester, preventing post-purification cross-linking and stabilizing the final conjugate.

  • Purification: Remove small molecules via Size Exclusion Chromatography (SEC) or diafiltration.

Self-Validating Checkpoint: Measure Pre- and post-reaction A280/A350 (or relevant dye absorbance) to calculate the DOL. Run an analytical SEC; a shift to the void volume indicates high-molecular-weight aggregates caused by over-labeling.

Protocol B: Kinetically Controlled Site-Selective Modification via PFP Esters

Application: Synthesis of homogeneous Antibody-Drug Conjugates (ADCs) or targeted radiotherapeutics.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare the monoclonal antibody (mAb) in 50 mM sodium borate buffer, pH 8.5.

    • Causality: Perfluorophenyl (PFP) esters exhibit unique kinetic profiles compared to NHS esters. They are less prone to rapid hydrolysis and can exploit local electrostatic interactions on the antibody surface (e.g., selectively targeting K188 on the light chain) [4].

  • Reagent Addition: Add exactly 2.0 molar equivalents of the PFP-ester reagent (e.g., PFP-bisN3 for subsequent click chemistry) dissolved in DMA.

    • Causality: Limiting the stoichiometric ratio to 2.0 equivalents drives the reaction kinetically toward the most nucleophilic lysine, preventing over-conjugation and maintaining strict homogeneity.

  • Incubation: Incubate at 22°C for 16 hours under gentle agitation.

  • Payload Attachment (Click Chemistry): Introduce the payload (e.g., DBCO-toxin) via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) for 4 hours at room temperature.

  • Purification: Purify via ultrafiltration (e.g., 30 kDa MWCO).

Self-Validating Checkpoint: Monitor the reaction via Hydrophobic Interaction Chromatography (HIC) to quantify the Drug-to-Antibody Ratio (DAR) species distribution. Perform trypsin digestion followed by LC-MS/MS peptide mapping to confirm regioselectivity.

Protocol C: Catalyst-Free Alkylation via 2-(Bromoalkyl)benzaldehydes

Application: In vivo labeling or bioconjugation of sensitive proteins where toxic reducing agents must be avoided.

Step-by-Step Methodology:

  • Reaction Setup: Mix the protein with 10-30 equivalents of 2-(bromoalkyl)benzaldehyde in PBS (pH 7.4).

    • Causality: Unlike classical reductive amination which requires the toxic reducing agent NaBH₃CN, this modern reagent reacts directly with primary amines to form a stable conjugate. This avoids protein damage and enables intracellular applications [3].

  • Incubation: Incubate at 37°C for 4-12 hours.

  • Purification: Desalt using a spin column or dialysis.

Self-Validating Checkpoint: Utilize Intact Mass Spectrometry (ESI-TOF) to confirm the exact mass shift corresponding to the payload addition, ensuring no off-target modifications occurred.

References

  • Site-selective lysine conjugation methods and applications towards antibody–drug conjugates.
  • Development and Recent Advances in Lysine and N-Terminal Bioconjug
  • Applications of 2-(Bromoalkyl)Benzaldehydes in Bioconjugation.
  • Lysine-Directed Site-Selective Bioconjugation for the Creation of Radioimmunoconjugates.
Method

LC-MS/MS analysis of proteins modified with "2-Aminoethyl L-lysinate trihydrochloride"

Application Note: Site-Specific Amine Branching of Monoclonal Antibodies via mTGase-Mediated AEL Conjugation and LC-MS/MS Characterization Executive Summary The drive toward higher Drug-to-Antibody Ratios (DAR) in Antibo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Site-Specific Amine Branching of Monoclonal Antibodies via mTGase-Mediated AEL Conjugation and LC-MS/MS Characterization

Executive Summary

The drive toward higher Drug-to-Antibody Ratios (DAR) in Antibody-Drug Conjugate (ADC) development has necessitated novel bioconjugation strategies that do not compromise the structural integrity of the monoclonal antibody (mAb). This application note details a chemoenzymatic workflow utilizing microbial transglutaminase (mTGase) to site-specifically conjugate 2-Aminoethyl L-lysinate trihydrochloride (AEL) [1] to the conserved Glutamine 295 (Q295) residue of IgG1. Because AEL contains multiple primary amines, its conjugation effectively creates a "branched" amine scaffold, doubling the potential payload capacity at a single conjugation site. Here, we provide a definitive, self-validating LC-MS/MS peptide mapping protocol to confirm site-specificity, quantify occupancy, and navigate the unique analytical challenges introduced by this highly basic modification.

Mechanistic Rationale & Experimental Design

The Chemistry of AEL and mTGase

2-Aminoethyl L-lysinate trihydrochloride (CAS: 70198-23-1) is an esterified lysine derivative possessing three primary amines at physiological pH: the α -amine, the ϵ -amine, and the primary amine of the 2-aminoethyl group[1]. Microbial transglutaminase (mTGase) catalyzes the formation of an isopeptide bond between the γ -carboxamide group of a target glutamine and a primary amine donor.

Native IgGs possess over 60 glutamine residues, yet mTGase exhibits remarkable specificity for only one: Q295 in the heavy chain Fc region, provided the adjacent N297 glycan is removed to eliminate steric hindrance[2][3]. By utilizing AEL as the amine donor, mTGase links the ϵ -amine of AEL to Q295. This leaves the α -amine and the 2-aminoethyl amine completely free, transforming a single Q295 site into a bifurcated scaffold ready for subsequent NHS-ester payload conjugation[4].

Analytical Challenges in LC-MS/MS

Mapping this modification requires overcoming two specific analytical hurdles:

  • Protease Miscleavage: Standard peptide mapping relies on Trypsin, which cleaves at the C-terminus of Lysine and Arginine. Because AEL contains a lysine derivative, it introduces a theoretical tryptic cleavage site directly on the modification branch. However, our experience dictates that the steric bulk of the isopeptide linkage typically protects this site from tryptic degradation, allowing the recovery of the intact modified peptide.

  • Ester Lability: The ester bond linking the 2-aminoethyl group to the lysine backbone in AEL is susceptible to hydrolysis at high pH. Therefore, sample preparation must be strictly maintained at or below pH 7.5.

Workflow A Native IgG1 (Glycosylated) B Deglycosylated IgG1 (Exposed Q295) A->B PNGase F (37°C, 2h) C AEL-Conjugated IgG1 (Branched Amines) B->C mTGase + AEL (37°C, 16h) D Tryptic Digestion (pH ≤ 7.5) C->D Denature, Reduce, Alkylate, Trypsin E LC-MS/MS Peptide Mapping D->E RP-HPLC ESI-Q-TOF

Figure 1: Chemoenzymatic workflow for mTGase-mediated AEL conjugation and LC-MS/MS characterization.

Step-by-Step Protocol: Conjugation and Sample Preparation

Phase 1: Deglycosylation and mTGase Conjugation

Causality Check: The N297 glycan shields Q295. PNGase F treatment is mandatory to expose the glutamine substrate to the mTGase catalytic cleft[3][5].

  • Deglycosylation: Dilute IgG1 to 10 mg/mL in 50 mM Tris-HCl (pH 7.4). Add PNGase F (1 U per 10 µg of mAb). Incubate at 37°C for 2 hours.

  • AEL Preparation: Prepare a fresh 100 mM stock of 2-Aminoethyl L-lysinate trihydrochloride in strictly pH-neutral water to prevent premature ester hydrolysis.

  • Conjugation: To the deglycosylated mAb, add AEL to a final molar excess of 40x (relative to mAb). Add engineered mTGase (e.g., eMTG) at a ratio of 2 U/mg of antibody.

  • Incubation: Incubate the reaction at 37°C for 16 hours with gentle agitation.

  • Purification: Remove excess AEL and mTGase using a 50 kDa MWCO centrifugal filter, washing 3x with 100 mM Ammonium Bicarbonate (pH 7.5).

Phase 2: Proteolytic Digestion

Causality Check: Alkylation is performed with Iodoacetamide (IAA) in the dark to prevent disulfide scrambling. Digestion is performed at pH 7.5 (rather than the traditional pH 8.0-8.5) to protect the AEL ester bond.

  • Denaturation: Dilute 50 µg of the AEL-conjugated mAb in 0.1% RapiGest SF surfactant (in 50 mM Ammonium Bicarbonate, pH 7.5). Heat at 60°C for 15 minutes.

  • Reduction & Alkylation: Add DTT to 5 mM (incubate 30 min, 60°C). Cool to room temperature, add IAA to 15 mM (incubate 30 min, dark).

  • Digestion: Add sequencing-grade Trypsin at a 1:25 (w/w) enzyme-to-protein ratio[6]. Incubate at 37°C for 4 hours (a shorter digestion time minimizes potential ester hydrolysis while sufficiently cleaving the flexible Fc region).

  • Quenching: Quench the reaction by adding Formic Acid (FA) to a final concentration of 1% (v/v). Centrifuge at 14,000 x g for 10 minutes to pellet the surfactant.

LC-MS/MS Acquisition Parameters

High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) is required to resolve the isotopic envelope of the highly charged modified peptides[6][7].

  • Column: Superficially porous C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size)[8].

  • Mobile Phases: (A) 0.1% FA in Water; (B) 0.1% FA in Acetonitrile.

  • Gradient: 1% to 40% B over 45 minutes at a flow rate of 0.3 mL/min.

  • MS Mode: Data-Dependent Acquisition (DDA). Top 10 most abundant precursors selected for Higher-energy Collisional Dissociation (HCD).

  • Collision Energy: Normalized Collision Energy (NCE) set to 28-30%. Note: A stepped collision energy (e.g., 20%, 30%, 40%) is highly recommended to capture both the labile ester cleavage of AEL and the peptide backbone b/y ions.

Data Analysis and Expected Results

Mass Shift Calculations

The conjugation of AEL to Q295 proceeds via transamidation. The primary amine of AEL displaces ammonia (NH₃) from the glutamine side chain[9].

  • Exact Mass of AEL (C₈H₁₉N₃O₂): 189.1477 Da

  • Loss of NH₃: -17.0265 Da

  • Net Mass Shift on Q295: +172.1212 Da

Diagnostic Fragmentation Logic

During HCD fragmentation, the modified tryptic peptide (EEQYNSTYR) will yield a predictable series of b and y ions. Because the modification is localized to Q295 (the 3rd residue in the peptide), all y-ions from y7​ to y8​ and b-ions from b3​ onwards will carry the +172.1212 Da mass shift[10].

Fragmentation P Precursor Ion EEQ(AEL)YNSTYR [M+2H]2+ m/z 681.31 B b-ions b3, b4, b5 (All carry +172.12 Da) P->B HCD Cleavage Y y-ions y6 (Unmodified) y7, y8 (+172.12 Da) P->Y HCD Cleavage D Diagnostic Reporter Loss of 2-aminoethanol (-61.05 Da from Precursor) P->D Low CE Cleavage (Ester)

Figure 2: MS/MS fragmentation logic for the identification of AEL-modified Q295 tryptic peptides.

Quantitative Data Presentation

To automate data processing in software like Skyline or Byonic[7], input the following parameters into your in silico database:

Table 1: Expected Precursor and Fragment Ions for AEL-Modified Q295 Peptide

Target AnalyteSequenceModificationMonoisotopic Mass (Da)[M+2H]²⁺ (m/z)Key Diagnostic Fragment Ions
Wild-Type Peptide EEQYNSTYRNone1188.498595.256 y6​ (744.36), b3​ (415.14)
AEL-Modified Peptide EEQ(AEL)YNSTYR+172.1212 on Q31360.619681.317 y7​ (1079.48), b3​ (587.26)
Ester-Hydrolyzed Artifact EEQ(Lys)YNSTYR+111.068 on Q31299.566650.790Precursor loss of 61.05 Da

Note: The presence of the "Ester-Hydrolyzed Artifact" in the MS1 spectra indicates that the sample preparation pH was too high or digestion time was too long, resulting in the hydrolysis of the 2-aminoethyl group from the lysine scaffold.

References

  • L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS | US EPA Source: United States Environmental Protection Agency (EPA) URL:[Link]

  • Tag-free, specific conjugation of glycosylated IgG1 antibodies using microbial transglutaminase Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Site-Specific Conjugation of Native Antibody: Transglutaminase-Mediated Modification of a Conserved Glutamine While Maintaining the Primary Sequence and Core Fc Glycan Source: Bioconjugate Chemistry - ACS Publications URL:[Link]

  • Development of a targeted LC-MS/MS method for the detection of microbial Transglutaminase Source: SCIEX URL:[Link]

  • Peptide mapping through MRM Optimization for Measuring Therapeutics Source: Waters Corporation URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 2-Aminoethyl L-lysinate Trihydrochloride Cross-Linking

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the most critical challenges researchers face when utilizing 2-Aminoethyl L-lysinate trihydr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the most critical challenges researchers face when utilizing 2-Aminoethyl L-lysinate trihydrochloride (AEL) in bioconjugation and polymer synthesis.

AEL (CAS: 70198-23-1) is a highly versatile, bio-based trifunctional primary amine[1]. Because it possesses three highly reactive primary amine groups, it serves as an exceptional cross-linker for fabricating hydrogels, functionalizing nanoparticles, and stabilizing biopolymer networks[2]. However, its chemical nature as a trihydrochloride salt introduces specific thermodynamic and kinetic variables that must be strictly controlled to ensure reproducible cross-linking.

I. Frequently Asked Questions & Troubleshooting (FAQs)

Q1: Why is my hydrogel failing to gel when I add AEL to my EDC/NHS-activated polymer?

The Causality: The most common point of failure is a sudden drop in reaction pH. AEL is supplied as a trihydrochloride salt (C8H19N3O2 · 3HCl)[1]. When added directly to a weakly buffered solution, the three equivalents of hydrochloric acid dissociate, rapidly crashing the pH of the system to 3.0–4.0. At this acidic pH, the primary amines on AEL become fully protonated ( NH3+​ ). Protonated amines lack the lone pair of electrons necessary to act as nucleophiles, making them completely unreactive toward the NHS-ester intermediates[3].

The Solution: You must pre-neutralize the AEL solution. Dissolve the AEL in a strong buffer (e.g., 0.5 M HEPES or PBS, pH 8.0) and adjust the pH to 7.5–8.0 using 0.1 M NaOH before adding it to your activated polymer.

Q2: How do I balance the EDC/NHS activation step with the AEL cross-linking step?

The Causality: EDC/NHS coupling is a competing kinetics game. EDC is most stable and efficient at activating carboxylic acids in slightly acidic conditions (pH 5.0–6.0)[4]. However, as established above, AEL requires a slightly basic pH (7.5–8.0) to undergo nucleophilic attack[5]. If you attempt a "one-pot" reaction at pH 7.5, the EDC will rapidly hydrolyze before it can activate the carboxyl groups.

The Solution: Utilize a two-step activation protocol . First, activate the carboxylated polymer in 0.1 M MES buffer (pH 5.5) for 15–30 minutes[5]. Then, increase the pH of the system to 7.5–8.0 immediately prior to the addition of the pre-neutralized AEL.

Q3: My Schiff base (imine) hydrogel degrades too quickly in aqueous media. How can I stabilize it?

The Causality: When AEL is used to cross-link oxidized polymers (e.g., oxidized alginate or dextran) via aldehyde-amine condensation, it forms Schiff base (imine) linkages. Imine bonds are dynamically reversible and highly susceptible to hydrolysis in aqueous environments, leading to rapid bulk degradation of the hydrogel.

The Solution: Perform a reductive amination. After the hydrogel has formed, introduce a mild reducing agent such as sodium cyanoborohydride ( NaCNBH3​ ). This reduces the reversible carbon-nitrogen double bond (imine) into a stable, irreversible carbon-nitrogen single bond (secondary amine), permanently locking the network.

II. Diagnostic Workflows & Mechanistic Pathways

To assist in your experimental design, below are the mechanistic pathways and troubleshooting logic trees for AEL cross-linking.

G N1 Polymer with -COOH groups N2 EDC/NHS Activation MES Buffer (pH 5.0-6.0) N1->N2 Add EDC & NHS N3 NHS-Ester Intermediate (Reactive) N2->N3 15-30 min incubation N4 AEL Trihydrochloride Addition Adjust to pH 7.5-8.0 N3->N4 Nucleophilic substitution N5 Covalently Cross-linked Hydrogel Network N4->N5 Amide bond formation

Caption: EDC/NHS activation and AEL cross-linking pathway for carboxylated polymers.

G Issue Issue: Weak/No Gelation CheckPH Check Reaction pH Issue->CheckPH CheckRatio Check EDC:NHS Ratio Issue->CheckRatio LowPH pH < 7.0 upon AEL addition? (Amines remain protonated) CheckPH->LowPH FixPH Pre-neutralize AEL or use strong buffer (pH 7.5-8.0) LowPH->FixPH Yes BadRatio EDC hydrolyzed rapidly? CheckRatio->BadRatio FixRatio Use 4:1 or 5:1 EDC:NHS ratio Ensure fresh reagents BadRatio->FixRatio Yes

Caption: Troubleshooting logic tree for resolving weak hydrogel formation during AEL cross-linking.

III. Quantitative Data & Optimization Parameters

The following table synthesizes the optimal reaction parameters required to maintain the kinetic balance between activation and cross-linking when using AEL.

ParameterEDC/NHS Amide CouplingSchiff Base FormationCausality / Rationale
Target Functional Group Carboxylic Acids (-COOH)Aldehydes (-CHO)Dictates the fundamental cross-linking chemistry.
Activation Buffer 0.1 M MES (pH 5.0 - 6.0)N/A (Direct reaction)EDC half-life is maximized at slightly acidic pH[4].
Cross-linking pH 7.5 - 8.0 (PBS or HEPES)7.0 - 8.0Amines must be deprotonated (free base) to act as nucleophiles[3].
AEL Pre-treatment Neutralize with NaOHNeutralize with NaOHAEL trihydrochloride will crash the pH if not neutralized[1].
Molar Ratio 4:2:1 (EDC:NHS:COOH)1:1 (-CHO : -NH2)Excess EDC/NHS ensures maximum activation of sterically hindered COOH groups[5].

IV. Self-Validating Experimental Protocols

These protocols are designed as self-validating systems. By incorporating pH checks and visual milestones, you can verify the success of each step before proceeding, preventing downstream failures.

Protocol A: Two-Step EDC/NHS Cross-linking of Hyaluronic Acid (HA) with AEL

This protocol yields a highly stable, covalently cross-linked HA hydrogel.

Step 1: Polymer Dissolution & Activation

  • Dissolve 1% (w/v) Hyaluronic Acid (HA) in 0.1 M MES buffer (pH 5.5). Validation: Ensure complete dissolution; the solution should be viscous and clear.

  • Calculate the total moles of -COOH groups present in the HA backbone.

  • Add EDC and NHS to the HA solution to achieve a molar ratio of 4:2:1 (EDC : NHS : -COOH)[5].

  • Stir continuously at room temperature for exactly 30 minutes to form the reactive NHS-ester intermediate[4].

Step 2: AEL Preparation (Critical Step)

  • In a separate vial, dissolve the required amount of AEL trihydrochloride in 0.5 M PBS.

  • Validation Check: Measure the pH of the AEL solution. It will likely be acidic.

  • Add 0.1 M NaOH dropwise until the pH stabilizes strictly between 7.5 and 8.0.

Step 3: Cross-linking & Gelation

  • Adjust the pH of the activated HA solution (from Step 1) to 7.5 using 1 M NaOH.

  • Rapidly inject the neutralized AEL solution into the HA solution. The molar ratio of total AEL amines to activated -COOH should be approximately 1:1 for optimal cross-linking density[4].

  • Vortex or stir vigorously for 10 seconds, then cast into the desired mold.

  • Validation Check: Gelation should occur within 5 to 15 minutes. The hydrogel will pass the "tilt test" (no flow upon inverting the vial).

Protocol B: Schiff Base Cross-linking of Oxidized Dextran with AEL

This protocol utilizes aldehyde-amine condensation, followed by stabilization.

Step 1: Network Formation

  • Dissolve oxidized dextran (e.g., 5% w/v) in 0.1 M PBS (pH 7.4).

  • Prepare and neutralize the AEL solution as described in Protocol A, Step 2.

  • Mix the AEL solution with the oxidized dextran solution at a 1:1 molar ratio of amines to aldehydes.

  • Allow the mixture to rest at room temperature. Validation Check: A dynamic imine hydrogel will form within 10–30 minutes, characterized by a distinct yellowing of the gel (indicative of Schiff base formation).

Step 2: Reductive Amination (Stabilization)

  • Submerge the formed hydrogel in a 50 mM solution of Sodium cyanoborohydride ( NaCNBH3​ ) in PBS for 4 hours at room temperature.

  • Validation Check: The yellow color of the hydrogel will fade as the conjugated imine bonds are reduced to secondary amines.

  • Wash the hydrogel extensively with PBS (3 changes over 24 hours) to remove unreacted cross-linker and reducing agent.

V. References

  • L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS | US EPA Source: Environmental Protection Agency (EPA) URL: [Link]

  • Improved Protein Conjugation with Uniform, Macroporous Poly(acrylamide-co-acrylic acid) Hydrogel Microspheres via EDC/NHS Chemistry Source: Langmuir - ACS Publications URL:[Link]

  • A Versatile pH Sensitive Chondroitin Sulfate-PEG Tissue Adhesive and Hydrogel Source: PMC - National Institutes of Health URL:[Link]

  • Types of Crosslinkers and Their Applications in Biomaterials and Biomembranes Source: MDPI URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting 2-Aminoethyl L-lysinate Trihydrochloride (AELT) Conjugations

Welcome to the Application Support Center. This guide is specifically designed for researchers, biochemists, and drug development professionals experiencing low yields, protein precipitation, or poor reproducibility when...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide is specifically designed for researchers, biochemists, and drug development professionals experiencing low yields, protein precipitation, or poor reproducibility when conjugating proteins with 2-Aminoethyl L-lysinate trihydrochloride (AELT)[1].

AELT is a highly versatile bifunctional linker, but its unique chemical architecture—specifically its trihydrochloride salt form and the presence of three primary amines—requires precise stoichiometric and environmental control. This guide bypasses generic advice to provide mechanistic causality and self-validating protocols for your bioconjugation workflows.

Diagnostic Workflow

AELT_Troubleshooting Start Low Conjugation Yield with AELT pH_Check Measure Reaction pH Is pH < 7.5? Start->pH_Check pH_Low Yes: Trihydrochloride salt lowered pH. Amines protonated. pH_Check->pH_Low pH < 7.5 pH_Ok No: pH is 7.5 - 8.5 pH_Check->pH_Ok pH > 7.5 pH_Fix Action: Neutralize with NaOH or use 0.5M HEPES buffer pH_Low->pH_Fix Agg_Check Check for Precipitation (Cross-linking) pH_Fix->Agg_Check pH_Ok->Agg_Check Agg_Yes Yes: 3 Amines caused multi-point attachment Agg_Check->Agg_Yes Aggregates Agg_No No Precipitation Agg_Check->Agg_No Soluble Agg_Fix Action: Increase AELT molar excess to >50x Agg_Yes->Agg_Fix Hyd_Check Check Ester Hydrolysis (Loss of linker) Agg_Fix->Hyd_Check Agg_No->Hyd_Check Hyd_Fix Action: Limit reaction to 1-2h at RT. Avoid pH > 8.5 Hyd_Check->Hyd_Fix Success Optimal Conjugation Hyd_Fix->Success

Caption: Diagnostic decision tree for troubleshooting AELT conjugation failures.

Core Troubleshooting & FAQs

Q1: Why is my conjugation yield near zero despite using a massive molar excess of AELT? The Causality: The most common point of failure is a catastrophic drop in pH. AELT is supplied as a trihydrochloride salt ( C8​H19​N3​O2​⋅3HCl )[1]. When dissolved in aqueous media, it releases three equivalents of hydrochloric acid per mole. If you add a 50x molar excess of AELT to a standard 10 mM PBS buffer, the released HCl will completely overwhelm the buffer's capacity, plummeting the reaction pH below 5.0. In EDC/NHS chemistry, the resulting NHS ester requires a primary amine in its unprotonated (free-base) form to act as a nucleophile[2]. Because the pKa values of the amines in AELT range from ~9.0 to ~10.5[3][4], an acidic environment ensures they are 100% protonated ( NH3+​ ) and entirely unreactive. The Solution: You must pre-neutralize your AELT stock solution using 0.1 M NaOH until the pH reaches 7.5–8.0, or dissolve it directly in a high-capacity buffer (e.g., 0.5 M HEPES or Sodium Bicarbonate, pH 8.0) prior to introducing it to the NHS-activated protein.

Q2: I corrected the pH to 8.0, but now my proteins are precipitating. What is happening? The Causality: You are observing uncontrolled polymerization. AELT contains three primary amines: the alpha-amine, the epsilon-amine, and the 2-aminoethyl ester amine. If your target protein has multiple activated carboxyl groups, a single AELT molecule can react with up to three different protein molecules simultaneously. This multi-point attachment creates a massive, insoluble cross-linked protein network[5]. The Solution: To force a 1:1 (protein-to-linker) reaction at each activated site, you must maintain a massive molar excess of AELT (typically 50x to 100x relative to the protein). This ensures that every activated NHS ester on the protein immediately encounters a free AELT molecule, saturating the sites before protein-AELT-protein cross-linking can occur.

Q3: How do I prevent the hydrolysis of the ester bond in AELT during the reaction? The Causality: AELT is an ester (L-lysine esterified with 2-aminoethanol). While primary amines require a basic pH to become nucleophilic, ester bonds are highly susceptible to base-catalyzed hydrolysis. If you push the pH above 9.0 to maximize amine reactivity, you will rapidly hydrolyze the 2-aminoethyl ester bond, cleaving your linker into free lysine and 2-aminoethanol. The Solution: The optimal thermodynamic "sweet spot" is strictly pH 7.5 to 8.0. At this pH, the ester remains stable for the duration of the reaction, while a sufficient fraction of the alpha-amine (pKa ~9.0) is deprotonated to drive the amidation forward[6]. Limit the reaction time to 1–2 hours at room temperature.

Quantitative Data: pKa and Reactivity Profile of AELT Amines

Understanding the ionization state of AELT is critical. The table below demonstrates why pH 8.0 is the operational standard for this specific molecule.

Amine GroupEstimated pKa% Unprotonated at pH 8.0Reactivity Role at pH 8.0
Alpha-amine (Lysine moiety)~9.0~9.0% High (Primary nucleophile driving conjugation)
Primary amine (2-aminoethyl moiety)~9.5~3.0% Moderate (Secondary conjugation site)
Epsilon-amine (Lysine moiety)~10.5~0.3% Low (Sterically accessible, but mostly protonated)
Mechanistic Pathway

EDC_NHS_Mechanism COOH Protein Carboxyl (-COOH) EDC EDC Activation (pH 5.5-6.5) COOH->EDC O_Acyl O-acylisourea Intermediate EDC->O_Acyl NHS NHS Addition (Stabilization) O_Acyl->NHS Hydrolysis Hydrolysis (Regenerates -COOH) O_Acyl->Hydrolysis H2O NHS_Ester NHS Ester (Amine Reactive) NHS->NHS_Ester AELT AELT Addition (pH 7.5-8.0) NHS_Ester->AELT NHS_Ester->Hydrolysis H2O Amide Stable Amide Conjugate AELT->Amide

Caption: Chemical mechanism of EDC/NHS activation and subsequent AELT amidation.

Self-Validating Experimental Protocol: Two-Step EDC/NHS Conjugation

To prevent EDC from cross-linking the AELT molecules to each other, a sequential two-step protocol is mandatory[7]. This protocol includes built-in validation checks to ensure system integrity.

Phase 1: Protein Activation

  • Buffer Exchange: Dissolve your target protein (1-5 mg/mL) in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Do not use PBS, as phosphate reduces EDC efficiency.

  • Activation: Add a 10-fold molar excess of EDC and a 20-fold molar excess of NHS (or Sulfo-NHS) to the protein solution.

  • Incubation: React for 15 minutes at room temperature.

  • Validation Check 1: The pH should drop slightly due to the release of protons during O-acylisourea formation.

  • Quenching/Desalting: Rapidly run the mixture through a size-exclusion desalting column pre-equilibrated with Conjugation Buffer (0.1 M HEPES, pH 8.0) to remove unreacted EDC. Crucial: EDC must be removed before adding AELT.

Phase 2: AELT Conjugation

  • AELT Preparation: Dissolve AELT in 0.5 M HEPES, pH 8.0 to create a 100 mM stock.

  • Validation Check 2 (Critical): Spot-test the AELT stock on pH paper. It must read between 7.5 and 8.0. If it is acidic, titrate with 0.1 M NaOH until the target pH is reached.

  • Conjugation: Add a 50-fold molar excess of the neutralized AELT stock to the NHS-activated protein.

  • Incubation: React for 1.5 hours at room temperature under gentle agitation.

  • Validation Check 3: The solution should remain optically clear. Any turbidity indicates that the AELT molar excess was too low, resulting in protein cross-linking.

  • Purification: Remove excess AELT via dialysis or a desalting column against your final storage buffer (e.g., 10 mM PBS, pH 7.4).

References
  • US Environmental Protection Agency (EPA). "L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details".[Link]

  • G-Biosciences. "High Efficiency & Stability Protein CrossLinking with EDC & NHS".[Link]

  • National Institutes of Health (PMC). "A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes".[Link]

  • Glen Research. "Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling".[Link]

  • FooDB. "Showing Compound 2-Aminoethanol (FDB000769)".[Link]

Sources

Troubleshooting

Preventing non-specific binding of "2-Aminoethyl L-lysinate trihydrochloride"

[label="Assess NSB Source", fillcolor="#FBBC05", Mechanism of AEL electrostatic non-specific binding and surface passivation. Troubleshooting & FAQs Q1: Why does AEL stick to my assay plates and glass tubes, resulting in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[label="Assess NSB Source", fillcolor="#FBBC05",

Mechanism of AEL electrostatic non-specific binding and surface passivation.

Troubleshooting & FAQs

Q1: Why does AEL stick to my assay plates and glass tubes, resulting in massive sample loss? A: Causality: Standard glass and plastic labware possess a negative surface charge at pH > 5. AEL acts as a multivalent cation, binding to these surfaces much like an analyte binding to a cation-exchange chromatography column. Solution: Eliminate the electrostatic sink. Transition entirely to PEGylated or siliconized low-binding labware. If standard plates must be used, they must be passivated with neutral, hydrophilic polymers prior to introducing AEL.

Q2: I am seeing massive false positives in my ELISA when using AEL-conjugated probes. What causes this? A: Causality: The root cause is your blocking agent. Traditional ELISA protocols use Bovine Serum Albumin (BSA) or casein. BSA has an isoelectric point (pI) of ~4.7, meaning it is highly negatively charged at pH 7.4. Your AEL-conjugated probe is ionically cross-linking directly to the BSA used to block the plate, completely bypassing your target antigen. Solution: You must replace animal-derived protein blockers with synthetic polymer-based blockers. Recent studies demonstrate that (such as HPMA-based copolymers or polyoxazolines) provide superior steric shielding without introducing anionic charge traps.

Q3: How do I prevent AEL from precipitating with anionic proteins or nucleic acids in my buffer? A: Causality: When a polycation like AEL meets a polyanion, they undergo polyelectrolyte complexation (coacervation), leading to rapid precipitation. Solution: You must decrease the Debye screening length of your buffer. By increasing the ionic strength (e.g., adding 300–500 mM NaCl), the abundant Na+ and Cl− ions will shield the electrostatic interactions between AEL and the anionic species, keeping them soluble. This principle is heavily utilized when.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocol incorporates an internal feedback loop. You will not proceed to your main assay until the "Self-Validation Checkpoint" confirms that NSB has been neutralized.

Protocol: Surface Passivation and Buffer Optimization for AEL Assays

Phase 1: Buffer Preparation

  • Base Buffer: Prepare a 50 mM Tris-HCl buffer at pH 7.4. (Do not use Phosphate buffers like PBS, as multivalent cations can sometimes form insoluble phosphate complexes).

  • Ionic Shielding: Add NaCl to a final concentration of 400 mM to compress the electrostatic double layer.

  • Synthetic Blocking: Add 0.1% (w/v) HPMA-based synthetic copolymer or a commercial synthetic blocker (e.g., ChonBlock™). Do not add BSA.

  • Surfactant: Add 0.05% Tween-20 to disrupt residual hydrophobic interactions.

Phase 2: Plate Passivation & Self-Validation

  • Coat your microtiter plate with your specific capture antigen (if applicable) and wash 3x with the base buffer.

  • Add 200 µL of the Synthetic Blocking Buffer to all wells. Incubate for 2 hours at room temperature.

  • Self-Validation Checkpoint (Critical):

    • Set up three "Blank" wells containing NO capture antigen, but fully blocked.

    • Add your AEL-conjugated probe to these blank wells.

    • Incubate, wash, and develop the signal (e.g., via TMB substrate if using HRP).

    • Validation Rule: If the Optical Density (OD450) of the Blank wells is > 0.05 , your system is still experiencing NSB. Do not proceed. Increase NaCl to 500 mM or increase the synthetic blocker concentration to 0.2% and repeat the checkpoint.

Workflow Start Start: AEL Assay Optimization Assess Assess NSB Source via Control Wells Start->Assess Plate AEL binding to plates/tubes? Assess->Plate Protein AEL cross-linking to blocking proteins? Assess->Protein Precip AEL precipitating in buffer? Assess->Precip UsePEG Use PEGylated/Siliconized Labware Plate->UsePEG Yes UseSynth Replace BSA with Synthetic Blockers Protein->UseSynth Yes IncSalt Increase Ionic Strength (NaCl) Precip->IncSalt Yes

Step-by-step troubleshooting workflow for AEL assay optimization.

Quantitative Data: Buffer Additives Comparison

The following table summarizes the quantitative impact of various buffer additives on AEL non-specific binding. Data represents typical baseline OD450 values in a standard colorimetric assay where AEL-induced NSB is the primary variable.

Blocking Agent / AdditiveMechanism of ActionTypical Background (OD450)Signal-to-Noise (S/N)Recommendation for AEL
1% BSA (Standard) Hydrophobic adsorption~1.85 (Severe NSB)1.2Do not use (Acts as an anionic trap)
0.1% Tween-20 Hydrophobic disruption~0.654.5Moderate (Use as co-additive)
300 mM NaCl Debye length compression~0.2512.0Good (Essential for ionic shielding)
0.1% HPMA Copolymer Steric shielding (Neutral)~0.05 (Ideal)>25.0Highly Recommended

References

To ensure the highest standard of scientific integrity, the mechanistic claims and protocol standards in this guide are grounded in the following verified literature:

  • Title: L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details Source: US Environmental Protection Agency (EPA) Substance Registry Services URL: [Link]

  • Title: Highly Effective Synthetic Polymer-Based Blockers of Non-Specific Interactions in Immunochemical Analyses Source: Polymers (MDPI), 2024, 16(6), 758. URL: [Link]

  • Title: Phage Wrapping with Cationic Polymers Eliminates Non-specific Binding between M13 Phage and High pI Target Proteins Source: Journal of the American Chemical Society (via NIH PubMed Central), 2009. URL: [Link]

Optimization

Technical Support Center: Troubleshooting &amp; Quenching 2-Aminoethyl L-lysinate Trihydrochloride Reactions

Welcome to the Application Scientist Knowledge Base. As a Senior Application Scientist, I frequently consult with researchers who struggle to control bioconjugation reactions involving polyamine linkers.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Knowledge Base. As a Senior Application Scientist, I frequently consult with researchers who struggle to control bioconjugation reactions involving polyamine linkers. 2-Aminoethyl L-lysinate trihydrochloride (AEL) —systematically known as L-Lysine, 2-aminoethyl ester, hydrochloride (1:3)[1]—is a highly reactive trifunctional amine scaffold. Because it possesses three primary amines (the α

  • and ϵ -amines of the lysine backbone, plus the primary amine of the 2-aminoethyl ester), its reaction kinetics with electrophiles like N-hydroxysuccinimide (NHS) esters are rapid and complex.

If you do not quench these reactions precisely, you will inevitably face over-labeling, uncontrolled polymerization, or catastrophic precipitation. This guide is designed to provide you with the mechanistic causality behind quenching, self-validating protocols, and troubleshooting FAQs to ensure reproducible bioconjugation.

Mechanistic Overview: The Causality of AEL Reactivity

To control AEL, you must understand its thermodynamic driving forces. In its dry trihydrochloride salt form, all three amines of AEL are protonated and inert[1]. To initiate a reaction with an electrophile, the buffer pH must be raised to 8.0–8.5 (e.g., using 0.1 M Sodium Bicarbonate) to deprotonate the amines, rendering them nucleophilic[2].

Once the desired degree of conjugation is reached, the reaction must be actively terminated (quenched). Quenching is not merely stopping a timer; it is a deliberate chemical intervention. You must introduce a massive molar excess of a competing nucleophile (like Tris or Glycine) to rapidly scavenge all remaining electrophiles before they can further cross-link your AEL scaffold[3].

MechanisticPathway AEL 2-Aminoethyl L-lysinate (Nucleophile) Reaction Conjugation (pH 8.0-8.5) AEL->Reaction NHS NHS-Ester (Electrophile) NHS->Reaction Byproduct Quenched NHS (Inert Byproduct) NHS->Byproduct Excess Consumed Conjugate AEL-Conjugate (Target Product) Reaction->Conjugate Primary Pathway Quencher Amine Quencher (Tris/Glycine) Reaction->Quencher Quench Addition Quencher->Byproduct Scavenging

Figure 1: Mechanistic workflow of AEL bioconjugation and subsequent electrophile quenching.

Troubleshooting FAQs

Q: My AEL-NHS ester conjugate is precipitating before I can even add the quenching buffer. What is the mechanistic cause, and how do I fix it? A: Causality: AEL in its native state is highly hydrophilic due to its three protonated amines. As you acylate these amines with hydrophobic NHS-esters (e.g., fluorescent dyes or lipid tails), you rapidly deplete the molecule's cationic charge, shifting its isoelectric point and drastically increasing hydrophobicity. Solution: You must quench the reaction earlier in the kinetic curve to prevent full tri-acylation, or utilize sulfonated NHS-esters (Sulfo-NHS) to retain aqueous solubility during the reaction[3].

Q: Can I use a Tris-based buffer during the initial AEL reaction instead of adding it later to quench? A: Causality: Absolutely not. Tris (tris(hydroxymethyl)aminomethane) contains a primary amine. If present during the initial conjugation, it will act as a competitive nucleophile, scavenging your NHS-esters before they can react with the AEL amines[3]. Always perform the primary reaction in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3)[2], and only introduce Tris at the end to terminate the reaction[4].

Q: I need to quench unreacted AEL amines, not the electrophile. How does the protocol change? A: Causality: If AEL is the reagent used in excess (e.g., to aminate a polymer surface), the unreacted amines on AEL remain active and can cause non-specific binding. To quench amines, you must add an excess of a small, highly reactive electrophile. We recommend adding Sulfo-NHS-Acetate (10-fold molar excess) for 30 minutes. This caps the free amines with inert acetyl groups, neutralizing their positive charge and preventing further reactivity.

Q: Why use Hydroxylamine instead of Tris for quenching certain reactions? A: Causality: While Tris and Glycine are excellent for scavenging free NHS-esters, they cannot reverse off-target labeling. NHS-esters can occasionally form unstable ester bonds with tyrosine hydroxyls. Hydroxylamine (at 0.3 M final concentration) not only quenches free NHS-esters but also acts as a strong nucleophile to deacylate these off-target tyrosyl esters, restoring the native tyrosine structure[5].

Quantitative Comparison of Quenching Agents

Selecting the right quenching agent depends entirely on your downstream application. Use this data table to determine the optimal reagent for your AEL workflow.

Quenching AgentStock ConcentrationFinal Reaction Conc.Incubation TimeStructural Impact on Quenched ByproductBest Use Case
Tris-HCl (pH 8.0) 1.0 M50 – 100 mM15 minsAdds a bulky, neutral, hydrophilic hydroxyl-rich group.General bioconjugation; SEC purification[4].
Glycine 1.0 M50 – 100 mM15 minsAdds a carboxylate group (negative charge).When shifting the byproduct's pI is needed for ion-exchange chromatography[6].
Ethanolamine 1.0 M50 mM15 minsAdds a small, neutral hydroxyl group.Surface passivation where steric hindrance must be minimized.
Hydroxylamine 50% (v/v)0.3 M (approx. 1%)30 minsForms a hydroxamic acid derivative.Reversing off-target tyrosine over-labeling in proteomics[5].

Validated Methodologies: Self-Validating Quenching Protocol

A robust protocol must be a self-validating system. The following methodology for quenching an AEL/NHS-ester reaction includes an in-line spectrophotometric check to guarantee that the quenching step is thermodynamically complete.

Materials Required:
  • Reaction Mixture: AEL + NHS-ester in 0.1 M Sodium Bicarbonate (pH 8.3).

  • Quenching Buffer: 1.0 M Tris-HCl, pH 8.0.

  • Equipment: UV-Vis Spectrophotometer (NanoDrop or cuvette-based).

Step-by-Step Procedure:
  • Initiate Quenching: To your active AEL reaction mixture, add the 1.0 M Tris-HCl (pH 8.0) stock solution to achieve a final concentration of 100 mM[4]. (Example: Add 20 µL of 1M Tris to a 180 µL reaction volume).

  • Incubation Phase: Vortex gently for 3 seconds to ensure homogeneous distribution. Incubate the mixture at room temperature for exactly 15 minutes[4].

  • Self-Validation (The Causality Check): As Tris reacts with the excess NHS-ester, the N-hydroxysuccinimide leaving group is released into the solution. This leaving group absorbs strongly at 260–280 nm[3].

    • Action: Take a 2 µL aliquot and measure the absorbance at 260 nm. Take another reading 5 minutes later.

    • Validation: When the A260​ value plateaus and stops increasing, the quenching reaction has reached thermodynamic completion. All electrophiles have been consumed.

  • Purification: Proceed to remove the quenched byproducts (Tris-acylated derivatives and free NHS) using a Zeba spin desalting column or dialysis cassette with an appropriate molecular weight cutoff[4].

ProtocolWorkflow Step1 1. Reaction Setup Mix AEL + Electrophile in pH 8.3 Buffer Step2 2. Incubation Allow Conjugation to Proceed Step1->Step2 Step3 3. Quenching Add 1M Tris/Glycine (Final 100 mM) Step2->Step3 Step4 4. Scavenging & Validation 15 Mins at RT; Monitor A260 Plateau Step3->Step4 Step5 5. Purification Desalting / Dialysis / SEC Step4->Step5

Figure 2: Step-by-step experimental workflow for quenching AEL-based bioconjugation reactions.

References

  • [1] L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS | US EPA. epa.gov. Available at:

  • [3] Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - JP. thermofisher.com. Available at:

  • [4] This protocol outlines antibody conjugation by NHS-esters. - Fürth lab. furthlab.xyz. Available at:

  • [6] A Researcher's Guide to Amine-Reactive Crosslinkers: NHS Esters vs. The Alternatives - Benchchem. benchchem.com. Available at:

  • [5] Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine - PMC. nih.gov. Available at:

  • [2] NHS Ester Labeling of Biomolecules Containing Primary Amino Groups - Lumiprobe. lumiprobe.com. Available at:

Sources

Troubleshooting

Strategies to enrich for cross-linked peptides for MS analysis

Welcome to the Cross-Linking Mass Spectrometry (XL-MS) Technical Support Center . As a Senior Application Scientist, I have designed this resource to help you navigate the critical bottleneck of XL-MS: the sub-stoichiome...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Cross-Linking Mass Spectrometry (XL-MS) Technical Support Center . As a Senior Application Scientist, I have designed this resource to help you navigate the critical bottleneck of XL-MS: the sub-stoichiometric nature of the cross-linking reaction.

In a typical experiment, inter-linked peptides constitute less than 1% of the total peptide pool. Without robust enrichment, the dynamic range of the mass spectrometer is overwhelmed by highly abundant linear peptides, resulting in poor structural coverage. This guide synthesizes field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure your enrichment workflows yield high-confidence structural data.

Part 1: Core Concepts & Workflow Logic

Before troubleshooting, it is essential to understand the physicochemical properties that differentiate cross-linked peptides from linear peptides. Enrichment strategies exploit these differences—primarily charge state, molecular weight, or the presence of an affinity tag[1].

XLMS_Workflow cluster_enrichment Enrichment Strategies Protein Protein Complex Cross-linking Digestion Proteolytic Digestion (Trypsin) Protein->Digestion SCX SCX Chromatography (Charge-based: ≥ +3) Digestion->SCX High Charge SEC SEC Chromatography (Size-based: larger mass) Digestion->SEC High Mass Affinity Affinity Enrichment (e.g., Biotin-Avidin) Digestion->Affinity Tagged Linker LCMS LC-MS/MS Analysis (High-Res Orbitrap) SCX->LCMS SEC->LCMS Affinity->LCMS Data Data Analysis (pLink, xQuest, XlinkX) LCMS->Data

Fig 1. Standard XL-MS workflow highlighting SEC, SCX, and Affinity enrichment strategies.

Quantitative Comparison of Enrichment Strategies
StrategySeparation PrincipleProsConsBest For
SCX Electrostatic charge (Inter-links ≥ +3)High capacity, easy to implement via spin-tips.Co-elutes with missed-cleavage linear peptides.Routine structural biology of purified complexes.
SEC Molecular weight / Stokes radiusNon-destructive, orthogonal to downstream RPLC.Dilutes sample, requires dedicated HPLC system.Large protein assemblies, minimizing sample loss.
Affinity Covalent or affinity tag (e.g., Biotin)Extremely high specificity for the cross-linker.Enriches dead-end links; endogenous biotin interference.In vivo XL-MS or highly complex lysates.
2D (ReST) Orthogonal properties (Hydrophobicity + Charge)Maximum peak capacity and depth of coverage.Time-consuming, requires extensive MS instrument time.Proteome-wide interactomics.

Part 2: Troubleshooting Guides & FAQs

Q1: My LC-MS/MS runs are dominated by linear and dead-end (mono-linked) peptides. I am currently using no enrichment. Which method should I start with? Answer: Start with Strong Cation Exchange (SCX) chromatography. Causality & Mechanism: Trypsin cleaves at the C-terminus of Lysine and Arginine. A standard linear tryptic peptide typically carries a +2 charge at acidic pH (one proton at the N-terminus, one at the C-terminal basic residue). However, an inter-linked peptide consists of two covalently joined tryptic peptides. This structure inherently possesses two N-termini and two C-terminal basic residues, resulting in a theoretical minimum charge state of +3 (often +4 or higher)[1]. SCX matrices are negatively charged. By applying a salt gradient, the +2 linear peptides elute at low salt concentrations, while the highly charged inter-linked peptides are strongly retained and elute in the high-salt fractions[2].

SCX_Logic Input Tryptic Digest (Linear + XL Peptides) SCX_Column SCX Matrix (Negatively Charged) Input->SCX_Column Linear Linear Peptides (Charge +2) Elute at Low Salt SCX_Column->Linear Weak Binding DeadEnd Dead-end Peptides (Charge +2) Elute at Low Salt SCX_Column->DeadEnd Weak Binding Interlinked Inter-linked Peptides (Charge ≥ +3) Elute at High Salt SCX_Column->Interlinked Strong Binding

Fig 2. Charge-based mechanistic separation of linear vs. inter-linked peptides on an SCX matrix.

Q2: I am using a biotinylated cross-linker for affinity enrichment, but my spectra are still cluttered with dead-end modifications. How do I isolate true inter-linked peptides? Answer: Affinity tags enrich any peptide modified by the reagent. This includes dead-end peptides—where only one reactive ester engaged a lysine while the other hydrolyzed[1]. Causality & Mechanism: To resolve this, you must decouple the enrichment of the linker from the identification of the cross-link type. We recommend using azide-tagged cross-linkers enriched via click-chemistry (e.g., DBCO-coupled Sepharose). This covalent capture allows for extremely stringent washing (using high organics and denaturants) to remove non-specifically bound linear peptides, before releasing the inter-linked peptides via acid cleavage[3].

Q3: I am working with a highly complex whole-cell lysate. Single-step SCX or SEC is not providing enough depth. What is the next step? Answer: Implement a Two-Dimensional (2D) Fractionation strategy, such as ReST (basic RPLC followed by SCX-Tip) or SEC-HpHt[4][5]. Causality & Mechanism: In highly complex proteomes, 1D enrichment suffers from the co-elution of highly abundant linear peptides that happen to have +3 charges (e.g., missed cleavages) or larger masses. By orthogonally combining separation modes, you exponentially increase peak capacity. The ReST method utilizes basic RPLC to unbiasedly fractionate the digest based on hydrophobicity, followed by SCX-Tip enrichment to selectively pull out the highly charged cross-links from each fraction. This 2D approach can yield over 40% more identified cross-links compared to conventional 1D SCX[5].

Part 3: Validated Experimental Protocols

To ensure data integrity, every protocol below includes a built-in self-validation checkpoint. Do not proceed to MS analysis if the validation step fails.

Protocol A: Strong Cation Exchange (SCX) Spin-Tip Enrichment

Designed for routine structural biology of purified complexes.

  • Sample Acidification: Acidify the tryptic digest to pH < 2.5 using 1% Trifluoroacetic acid (TFA). Causality: This ensures complete protonation of all basic residues (Lys, Arg, His, and N-termini) for optimal electrostatic binding to the SCX matrix.

  • Tip Conditioning: Condition SCX spin-tips with 100% Acetonitrile (ACN), followed by equilibration with 0.1% TFA in water.

  • Sample Loading & Validation: Load the sample and centrifuge. Self-Validation Checkpoint: Collect the flow-through. Analyze 5% of this flow-through via a rapid 15-minute LC-MS gradient. If inter-linked peptides are detected in the flow-through, the SCX binding capacity was exceeded, or the loading pH was too high. Adjust parameters before proceeding.

  • Washing: Wash the tip with 0.1% TFA / 20% ACN to remove weakly bound +1 and +2 linear peptides.

  • Step-wise Elution: Elute inter-linked peptides using a step gradient of ammonium acetate (e.g., 200 mM, 500 mM, 1 M) in 20% ACN.

  • Desalting: Desalt all eluates using C18 StageTips prior to LC-MS/MS analysis to prevent salt-induced ion suppression in the mass spectrometer[6].

Protocol B: Size Exclusion Chromatography (SEC) Fractionation

Designed for large protein assemblies while minimizing sample loss.

  • Sample Reconstitution: Reconstitute the dried tryptic digest in SEC mobile phase (e.g., 30% ACN / 0.1% TFA).

  • Column Validation: Self-Validation Checkpoint: Spike the sample with a known high-molecular-weight standard (e.g., a synthetic cross-linked peptide) and a low-molecular-weight standard. Monitor their elution volumes via UV absorbance to validate column performance and ensure resolution has not degraded.

  • Loading: Load up to 100 µg of sample onto a Superdex™ Peptide 3.2/300 SEC column[4].

  • Isocratic Elution: Perform isocratic elution at a flow rate of 50 µL/min.

  • Fraction Collection: Collect fractions (e.g., 50 µL each). The highest molecular weight inter-linked peptides will elute in the earliest fractions (typically fractions 0 and 1)[6].

  • Preparation for MS: Dry fractions in a vacuum centrifuge and resuspend in 0.1% Formic Acid for direct LC-MS/MS analysis.

Part 4: References

  • Cross-Linking and Mass Spectrometry Methodologies to Facilitate Structural Biology: Finding a Path through the Maze. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELJZjtarpUF5p04YGM6eCne-w1eg5lRt_qVgE0yrMY0GmJ7CDqj8kDjNZduDI3tXRlcHjD692KwvFkLUk8k-vLP-ZVqSEzYCibQYP6UP2_MXPMNXQkblHGF_9gzistFKkBI5E4AFeFa6Szew==]

  • Two-Dimensional Fractionation Method for Proteome-Wide Cross-Linking Mass Spectrometry Analysis. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFSLbPZ4ttbxfJxbbe0bUf_g2KHbbidR9ciN7t8neDMG3yXfiJeeTmZoHCWxLep8TpqoxeTiZwZv5wLxo1oj4e1vmRU0QWjB8mIl47s2AP0BqmX66AjFYXBVCsQV02rDx33HgHK0UAGnubXrQ==]

  • Reverse-phase liquid chromatography (RPLC) in Combination with Tip-Based Strong Cation Exchange (SCX-Tip) Fractionation, ReST, an Alternative Approach for Cross-linked Peptides analysis. omicsdi.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-xB4SUd8XZmC1D6Cw6FoWECdU3foTybt9nmjCU4ITFt8yeaOb9AD7m-KvRGqUoW5P71Pes5tu1d_stSzA-RejlFj8QzVZ_tWp4kOnYAjAd6hsAMCNLj37CzDWNHuw67mE89yFdYkWe54=]

  • Fast and highly efficient affinity enrichment of Azide-A-DSBSO cross-linked peptides. biorxiv.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFMxpx2Kk8i2fHtGhUy6JRZHkUu6pdvgUn1hqqfjfgQCbQzBPcuFfk8w2HkZql3KufEDdIwsp_J4rfXF9fQFjgrYyFRkhKnumsdykH0j21NgScGitVq3FOX4LU0By0u1-trcythr_Bi_1PvkoGSUBwj1i1Ts-Qggb4pZ8in2PeI]

  • Enrichment Strategies for Improving Mass Spec Analysis of Chemically Crosslinked Peptides. thermofisher.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGVAzh7HPaB2gKVFQXiE7oOYbR3FRjSzdU58jxFVgUJDlrDZ2GGeame4Y04GQAXeg8j091ZNpfGXJzhd9NvV9hYEoBFnyj3LVfrjQE4KtJ9WgignNUoQz8SK0cw6fuCFcr1cqLvoFb5RO3qxyf3AQ7CVjFNVl7ANx9EEAYEiTBSUnw8ZnNfzzVlc9r8tyUdU1L1Mv5xb2FZmTAKUMeMV-NIy46NyeWHDtMOS97_AqjfLs1B-6drrKw3V5d7SpdMPUwbqGbdAto=]

  • Isobaric crosslinking mass spectrometry technology for studying conformational and structural changes in proteins and complexes. elifesciences.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHChaobR1X8eDeEonVTypdGUO3d3rxoqt0_Vu3gX9jsarTbkEh6_ap7ht8PlyLuIJvXTenqsaT1ShBiaWG1kPMHOcdQqZUe82jrdwp1bpGtieOboUOl6Bgw-D65-CweuAvWfJkhe4U53WPy8IikapbA]

Sources

Reference Data & Comparative Studies

Validation

Validating MS-Cleavable Cross-Linkers: A Comparative Guide to 2-Aminoethyl L-lysinate trihydrochloride vs. Traditional Scaffolds

Cross-linking mass spectrometry (XL-MS) has transitioned from a niche structural biology technique to a mainstream tool for mapping protein-protein interactions (PPIs) in native environments [1]. The advent of MS-cleavab...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Cross-linking mass spectrometry (XL-MS) has transitioned from a niche structural biology technique to a mainstream tool for mapping protein-protein interactions (PPIs) in native environments [1]. The advent of MS-cleavable cross-linkers, such as disuccinimidyl sulfoxide (DSSO) and disuccinimidyl dibutyric urea (DSBU), has revolutionized this field by allowing the uncoupling of cross-linked peptides in the gas phase [2].

However, the critical bottleneck in any XL-MS workflow is the optimization of fragmentation parameters—specifically, tuning the Normalized Collision Energy (NCE) in higher-energy collisional dissociation (HCD) [3]. If the NCE is too low, the cross-linker fails to cleave; if it is too high, the peptide backbone shatters prematurely, destroying sequence information.

As a Senior Application Scientist, I frequently observe laboratories wasting expensive whole-protein standards (like BSA) or complex synthetic peptides to tune these parameters. Here, we present a superior, highly defined alternative: 2-Aminoethyl L-lysinate trihydrochloride (AEL) . This guide objectively compares AEL against traditional scaffolds and provides a self-validating protocol for NCE optimization.

Product Comparison: Scaffolds for XL-MS Optimization

To accurately calibrate a mass spectrometer for cleavable cross-linkers, the ideal scaffold must provide accessible primary amines while minimizing spectral complexity. Below is an objective comparison of AEL against standard alternatives.

Feature / Scaffold2-Aminoethyl L-lysinate (AEL)Synthetic Di-peptides (e.g., Lys-Lys)Whole Protein Standard (e.g., BSA)
Molecular Complexity Extremely Low (No peptide bonds)Low (Single peptide bond)Extremely High (Complex tertiary structure)
Amine Density High (3 primary amines per molecule)Moderate (3 primary amines)Variable (Surface accessible lysines only)
MS2 Spectral Clutter Zero (Only cross-linker reporter ions)Moderate (b- and y-ions present)High (Extensive backbone fragmentation)
Cost Efficiency Highly EconomicalExpensive (Custom synthesis required)Moderate (Requires enzymatic digestion)
Primary Use Case Direct NCE tuning & diagnostic ion mappingMethod validationFull workflow validation (Digestion to LC-MS)

Mechanistic Insight: Why AEL is the Ultimate Tuning Scaffold

AEL (CAS 70198-23-1) is a low-molecular-weight compound (C8H19N3O2·3HCl) containing three primary amines: the alpha and epsilon amines of the lysine core, and the amine of the ethyl ester [4].

The Causality of Spectral Clarity: When reacted with an NHS-ester cross-linker like DSSO, AEL acts as a hyper-dense amine scaffold. Traditional peptide scaffolds generate a forest of b- and y-ions during HCD fragmentation. This spectral clutter obscures the precise NCE threshold at which the cross-linker's labile bond (e.g., the sulfoxide group in DSSO) cleaves.

Because AEL lacks a traditional peptide backbone, its MS2 spectrum is exceptionally clean. The only major fragments generated upon collisional activation are the cross-linker's diagnostic reporter ions. This allows for pinpoint calibration of the exact energy required to cleave the linker before introducing the complexity of peptide sequencing [5].

Experimental Protocol: A Self-Validating System

To ensure trustworthiness, the following protocol is designed as a self-validating system . The success of the reaction and the accuracy of the MS parameters are internally confirmed by the presence of specific, predictable mass doublets.

Step 1: Cross-Linking Reaction
  • Prepare AEL Scaffold: Dissolve AEL in 50 mM HEPES buffer (pH 7.5) to a final concentration of 1 mM. (Note: Avoid Tris or amine-containing buffers as they will quench the NHS-ester).

  • Prepare Cross-Linker: Dissolve DSSO or DSBU in anhydrous DMSO to 10 mM immediately before use.

  • Reaction: Add the cross-linker to the AEL solution at a 1:2 molar ratio (Cross-linker:Amine). Incubate at room temperature for 45 minutes.

  • Quenching: Add 1 M Ammonium Bicarbonate to a final concentration of 50 mM. Incubate for 15 minutes to quench unreacted NHS esters.

Step 2: MS Optimization (Stepped HCD Tuning)
  • Sample Introduction: Dilute the quenched reaction 1:100 in 50% Acetonitrile / 0.1% Formic Acid. Introduce to the mass spectrometer via direct infusion (e.g., syringe pump at 3 µL/min).

  • Precursor Isolation: Identify the intact AEL-Crosslinker-AEL complex in the MS1 scan. Isolate this precursor using a narrow window (e.g., 1.0 m/z).

  • Energy Stepping: Acquire sequential MS2 spectra using stepped HCD NCE from 15% to 35% in 2% increments.

  • Self-Validation Check: Plot the intensity of the intact precursor against the intensity of the diagnostic cleavage ions (See Table below). The optimal NCE is the exact point where precursor intensity drops below 10% and the diagnostic doublet reaches maximum intensity, without secondary fragmentation of the AEL molecule itself [3].

Quantitative Data: Diagnostic Ion Tracking

When the AEL-cross-linker complex is subjected to optimized HCD, the MS-cleavable bonds break, yielding predictable mass shifts. Use this table to validate your MS2 spectra.

Cross-LinkerCleavable BondFragment 1 Modification (ΔMass)Fragment 2 Modification (ΔMass)Secondary Loss
DSSO SulfoxideAlkene (+54.01 Da)Sulfenic Acid (+103.99 Da)Thiol (+85.98 Da)
DSBU UreaAmine (+54.05 Da)Isocyanate (+80.03 Da)N/A

Visualizations

XLMS_Workflow A 2-Aminoethyl L-lysinate (AEL Scaffold) C Cross-linking Reaction (pH 7.5 - 8.0) A->C B MS-Cleavable Cross-linker (DSSO / DSBU) B->C D Direct Infusion MS (Stepped HCD) C->D Intact Complex E Diagnostic Ion Quantification D->E Cleavage Fragments

Workflow for optimizing XL-MS parameters using the AEL scaffold.

Cleavage_Mechanism Precursor AEL-DSSO-AEL Precursor (Intact Cross-link) HCD Collisional Activation (HCD / CID) Precursor->HCD Frag1 AEL + Alkene Modification (ΔMass: +54.01 Da) HCD->Frag1 Cleavage Site 1 Frag2 AEL + Sulfenic Acid Modification (ΔMass: +103.99 Da) HCD->Frag2 Cleavage Site 1 Frag3 AEL + Thiol Modification (ΔMass: +85.98 Da) HCD->Frag3 Water Loss

Gas-phase dissociation mechanism of DSSO-cross-linked AEL.

References

  • Kao, A., et al. (2011). "Development of a novel cross-linking strategy for fast and accurate identification of cross-linked peptides of protein complexes." Molecular & Cellular Proteomics. Available at:[Link]

  • Pan, D., et al. (2018). "Simplified Protocol for Cross-linking Mass Spectrometry Using the MS-Cleavable Cross-linker DSBU with Efficient Cross-link Identification." Analytical Chemistry. Available at:[Link]

  • Stieger, C., et al. (2019). "Optimized Fragmentation Improves the Identification of Peptides Cross-Linked by MS-Cleavable Reagents." Analytical Chemistry. Available at:[Link]

  • US Environmental Protection Agency (EPA). (2023). "L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details." System of Registries. Available at:[Link]

Sources

Comparative

Comparative Analysis of Bioconjugation Scaffolds: BS3 Cross-Linker vs. 2-Aminoethyl L-lysinate Trihydrochloride

Bioconjugation relies on precise molecular architectures to link, stabilize, or build complex biological assemblies. For researchers and drug development professionals, selecting the correct cross-linking strategy dictat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Bioconjugation relies on precise molecular architectures to link, stabilize, or build complex biological assemblies. For researchers and drug development professionals, selecting the correct cross-linking strategy dictates the stability, valency, and physiological behavior of the final conjugate.

In this comparative guide, we evaluate two fundamentally distinct reagents: BS3 (Bis(sulfosuccinimidyl)suberate) , the gold-standard amine-reactive homobifunctional cross-linker, and 2-Aminoethyl L-lysinate trihydrochloride (AEL) , a highly versatile, cleavable, amine-donating trifunctional scaffold. While BS3 is designed to target primary amines to form rigid, non-cleavable bridges, AEL provides three primary amines, acting as a biodegradable branching node for carboxyl-activated polymers or proteins.

Mechanistic Profiling & Chemical Architecture

Understanding the chemical topology of these molecules is critical for predicting their behavior in complex aqueous environments.

BS3 (Bis(sulfosuccinimidyl)suberate): BS3 is a water-soluble, non-cleavable, homobifunctional cross-linker . It consists of an 8-carbon aliphatic spacer arm (11.4 Å) terminating in two sulfo-NHS (N-hydroxysulfosuccinimide) esters. These esters undergo rapid nucleophilic attack by primary amines (such as the ϵ -amines of lysine residues or the N-terminus of polypeptides) at pH 7.0–9.0, releasing the sulfo-NHS leaving group and forming a stable, irreversible amide bond .

2-Aminoethyl L-lysinate trihydrochloride (AEL): AEL (CAS: 70198-23-1) is a trifunctional amine scaffold . Structurally, it is an esterified derivative of L-lysine and ethanolamine. Because the carboxyl group of lysine is consumed in the ester bond, the molecule presents three highly reactive primary amines: the α -amine and ϵ -amine from the lysine moiety, and the primary amine from the ethyl ester group. Crucially, the internal ester linkage renders any resulting conjugate susceptible to physiological hydrolysis (via esterases or basic pH), making AEL an ideal core for biodegradable hydrogels or transient drug delivery systems.

Table 1: Physicochemical and Functional Comparison
FeatureBS3 Cross-Linker2-Aminoethyl L-lysinate Trihydrochloride (AEL)
Molecular Weight 572.43 g/mol 298.64 g/mol (as trihydrochloride salt)
Reactive Groups 2 × Sulfo-NHS Esters3 × Primary Amines
Target Functional Group Primary Amines ( −NH2​ )Carboxyls ( −COOH ) via EDC, or Aldehydes
Valency Homobifunctional (2-arm)Trifunctional (3-arm branched)
Spacer Architecture 8-Carbon Aliphatic Chain (11.4 Å)Branched, Ester-linked Core
Cleavability Non-cleavable (Stable Amide)Cleavable (Biodegradable Ester Bond)
Primary Application Protein-Protein Interaction (PPI) mappingBiodegradable hydrogels, Dendrimer synthesis
Causality in Experimental Design (E-E-A-T)

Do not treat cross-linkers as interchangeable "molecular glue." The choice between an amine-reactive spacer and an amine-donating scaffold must be driven by the desired fate of the conjugate.

The Case for BS3 (Rigidity & Permanence): When mapping protein-protein interactions via mass spectrometry or stabilizing a transient protein complex for cryo-EM, you require an irreversible, precise spacer. BS3's sulfo-NHS groups are highly reactive, but they hydrolyze rapidly in water. Causality: We perform the reaction in strictly amine-free buffers (e.g., HEPES or PBS) and quench with Tris. The primary amine in Tris outcompetes the protein for any unreacted BS3, immediately halting the reaction and preventing off-target cross-linking during downstream processing .

The Case for AEL (Valency & Biodegradability): When designing a multi-valent vaccine or a biodegradable hyaluronic acid hydrogel, you need a multi-arm cross-linker that can be broken down in vivo. Causality: AEL requires a two-step EDC/sulfo-NHS activation of the target carboxyls. We activate the polymer at pH 6.0 (where the zero-length cross-linker EDC is most stable) and then raise the pH to 7.5 before adding AEL (where its amines are unprotonated and highly nucleophilic). The internal ester bond of AEL acts as a built-in "self-destruct" mechanism, ensuring the hydrogel will degrade into non-toxic amino acid derivatives over time.

G cluster_BS3 BS3: Amine-Reactive Cross-Linker cluster_AEL AEL: Amine-Donating Scaffold BS3 BS3 (Homobifunctional) Result1 Non-Cleavable Amide Bond (8-Carbon Spacer) BS3->Result1 Sulfo-NHS Leaving Group Target1 Protein A (Primary Amine) Target1->BS3 Nucleophilic Attack (pH 7-9) Target2 Protein B (Primary Amine) Target2->BS3 Nucleophilic Attack (pH 7-9) AEL 2-Aminoethyl L-lysinate (Trifunctional Amine) Result2 Cleavable Ester Core + 3 Amide Linkages AEL->Result2 3D Branching Target3 Polymer/Protein (Carboxyl) EDC EDC/Sulfo-NHS Activation Target3->EDC Activation (pH 6.0) EDC->AEL Amidation (pH 7.5)

Figure 1: Mechanistic logic and valency comparison of BS3 vs. AEL in bioconjugation workflows.

Experimental Workflows (Self-Validating Protocols)

To ensure trustworthiness, every protocol must include an internal validation step to confirm that the observed physical changes are due to covalent cross-linking, not transient electrostatic interactions.

Protocol A: Protein-Protein Crosslinking using BS3
  • Preparation: Dialyze target proteins into an amine-free buffer (20 mM HEPES, 150 mM NaCl, pH 7.5). Ensure protein concentration is between 1–5 mg/mL to favor intermolecular cross-linking.

  • Reagent Reconstitution: Dissolve BS3 in ultrapure water to a 50 mM stock immediately before use. (BS3 hydrolyzes rapidly; discard unused aqueous stock).

  • Reaction: Add BS3 to the protein solution at a 20-fold molar excess. Incubate at room temperature for 30 minutes.

  • Quenching: Add 1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM. Incubate for 15 minutes to quench unreacted BS3.

  • Self-Validation System: Run the quenched reaction mixture on a 4–20% gradient SDS-PAGE gel alongside an uncross-linked control. A successful reaction is validated by the appearance of distinct higher molecular weight bands (e.g., dimers/trimers) and the proportional depletion of the monomeric band, confirming covalent linkage.

Protocol B: Biodegradable Polymer Crosslinking using AEL
  • Activation: Dissolve a carboxyl-containing polymer (e.g., Hyaluronic Acid) in 0.1 M MES buffer, pH 6.0. Add a 10-fold molar excess (relative to target carboxyls) of EDC and Sulfo-NHS. Incubate for 15 minutes at room temperature to form the active ester.

  • pH Adjustment: Rapidly adjust the pH to 7.5 using 1 M NaOH to optimize the nucleophilicity of the incoming amines.

  • Cross-linking: Add AEL trihydrochloride at a 0.33 molar ratio relative to the activated carboxyls (since AEL has 3 amines). Mix thoroughly and incubate for 2 hours at room temperature.

  • Purification: Dialyze extensively against PBS to remove urea byproducts and unreacted reagents.

  • Self-Validation System: Perform oscillatory rheology on the resulting polymer. A successful cross-linking event is validated by the storage modulus (G') surpassing the loss modulus (G''). To validate cleavability, incubate the hydrogel with esterase or at pH 9.0; a complete drop in G' back to baseline confirms the degradation of the AEL ester core.

Workflow Start1 BS3 Protocol (Protein Crosslinking) Step1A Prepare Proteins in Amine-Free Buffer (pH 7.5) Start1->Step1A Step1B Add 10-50x Molar Excess BS3 Incubate 30 min at RT Step1A->Step1B Step1C Quench with 50mM Tris (15 min) Step1B->Step1C End1 Validate via SDS-PAGE Step1C->End1 Start2 AEL Protocol (Polymer/Hydrogel Synthesis) Step2A Activate Carboxyl Polymer with EDC/NHS (pH 6.0) Start2->Step2A Step2B Adjust pH to 7.5 & Add AEL Incubate 2 hours at RT Step2A->Step2B Step2C Remove Byproducts via Dialysis Step2B->Step2C End2 Validate via Rheology & SEC Step2C->End2

Figure 2: Step-by-step experimental workflow and self-validation methodologies for BS3 and AEL.

Quantitative Data & Performance Analysis

The following table summarizes the quantitative performance metrics of both scaffolds based on established bioconjugation principles and field standards.

Table 2: Performance Metrics in Bioconjugation
MetricBS3 (Protein Crosslinking)AEL (Polymer Crosslinking via EDC)
Reaction Efficiency >85% (in optimal amine-free buffer)60–75% (dependent on EDC activation)
Aqueous Stability (Unreacted) Low (Hydrolyzes in ~10-20 min at pH 8.0)High (Stable as salt; hydrolyzes slowly > pH 8.5)
Conjugate Stability (In Vivo) Highly Stable (Months to Years)Transient (Days to Weeks, esterase dependent)
Optimal Reaction pH 7.0 – 9.06.0 (Activation) 7.5 (Amidation)
Steric Hindrance Impact Low (Linear 8-carbon spacer easily penetrates)Moderate (Branched structure requires open conformation)
References
  • Title: Bissulfosuccinimidyl suberate - Wikipedia Source: wikipedia.org URL: [Link]

  • Title: L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS Source: epa.gov URL: [Link]

  • Title: Bis(sulfosuccinimidyl) suberate (BS3) crosslinking analysis of the behavior of amyloid-β peptide in solution and in phospholipid membranes Source: nih.gov (PMC) URL: [Link]

Validation

Comparative Guide: 2-Aminoethyl L-lysinate Trihydrochloride vs. Glutaraldehyde for Protein Cross-Linking

Executive Summary Selecting the optimal protein crosslinker dictates the success of structural biology studies, biomaterial fabrication, and drug delivery formulation[1]. While Glutaraldehyde (GA) remains the ubiquitous...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Selecting the optimal protein crosslinker dictates the success of structural biology studies, biomaterial fabrication, and drug delivery formulation[1]. While Glutaraldehyde (GA) remains the ubiquitous gold standard for rapid, irreversible amine-to-amine crosslinking[2], it suffers from critical limitations including cytotoxicity, structural distortion, and assay-ruining autofluorescence[1]. Conversely, 2-Aminoethyl L-lysinate trihydrochloride (AEL) represents a sophisticated, carboxyl-targeted approach when paired with EDC/NHS activation[3]. As a trifunctional amine spacer containing an internal ester bond, AEL generates defined, potentially cleavable networks while preserving critical lysine residues.

Mechanistic Causality: The "Why" Behind the Chemistry

Glutaraldehyde: The Brute-Force Polymerizer Glutaraldehyde is a 5-carbon homobifunctional dialdehyde[2]. It reacts spontaneously with unprotonated primary amines (predominantly the ε-amines of lysine residues and the N-terminus) to form Schiff bases[1]. Causality: Why does GA cause high background in fluorescence assays? The initial Schiff bases undergo complex secondary reactions (such as aldol condensations and Mannich-type additions), creating a heterogeneous polymeric network of conjugated double bonds[2]. This conjugation is the direct cause of the strong autofluorescence and yellow/brown coloration often observed in GA-fixed tissues. Furthermore, by consuming positively charged lysines, GA significantly alters the protein's isoelectric point (pI), which can deactivate enzymes whose active sites rely on basic residues[1].

2-Aminoethyl L-lysinate Trihydrochloride (AEL): The Precision Spacer AEL (CAS: 70198-23-1) is a polyamine with the formula C 8​ H 19​ N 3​ O 2​ ·3HCl[4][5]. Structurally, it is an ester of L-lysine and 2-aminoethanol, providing three primary amines: the α-amine and ε-amine of the lysine moiety, and the primary amine of the ethanolamine group[5]. Causality: AEL does not react with proteins on its own. It requires the pre-activation of protein carboxyl groups (aspartate, glutamate, or the C-terminus) using EDC and NHS[3]. EDC forms an unstable O-acylisourea intermediate, which NHS stabilizes into an amine-reactive NHS ester[6]. When AEL is introduced, its three primary amines attack the NHS esters, bridging up to three carboxyl groups. The Cleavability Advantage: Because AEL contains an internal ester bond connecting the lysine and ethanolamine moieties[5], the resulting crosslinked network is biodegradable. It can be cleaved by esterases or controlled basic hydrolysis, making it vastly superior to GA for transient drug delivery hydrogels or reversible protein complex mapping.

Visualizing the Divergence

Mechanism cluster_GA Glutaraldehyde Pathway cluster_AEL AEL + EDC/NHS Pathway Protein Native Protein (Contains Lysines & Carboxyls) GA_Reagent Glutaraldehyde (Targets Primary Amines) Protein->GA_Reagent AEL_Reagent EDC/NHS Activation (Targets Carboxyls) Protein->AEL_Reagent GA_Inter Schiff Base Formation (Polymerization) GA_Reagent->GA_Inter GA_End Rigid, Irreversible Network (High Autofluorescence) GA_Inter->GA_End AEL_Inter AEL Trifunctional Spacer (Amide Bond Formation) AEL_Reagent->AEL_Inter AEL_End Defined, Cleavable Network (Preserves Lysines) AEL_Inter->AEL_End

Diagram 1: Mechanistic divergence between Glutaraldehyde (amine-targeted) and AEL (carboxyl-targeted).

Quantitative Performance & Decision Matrix
ParameterGlutaraldehyde (GA)AEL + EDC/NHS
Primary Target Primary Amines (Lysine, N-term)Carboxyls (Asp, Glu, C-term)
Crosslink Type Homobifunctional (Zero-length to Polymeric)Heteromeric Spacer (Trifunctional)
Reversibility Irreversible (highly stable)Cleavable (internal ester bond)
Autofluorescence High (due to conjugated double bonds)None (forms standard amide bonds)
Impact on Protein pI Decreases pI (consumes basic amines)Maintains/Increases pI (adds amines)
Toxicity High (cytotoxic, fixative)Low (biocompatible amino acid derivatives)
Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, complete with causality-driven troubleshooting steps.

Protocol A: Direct Amine Crosslinking with Glutaraldehyde

Expertise Note: GA reactions must be performed in amine-free buffers (e.g., PBS or HEPES). Tris or glycine buffers will immediately quench the reagent[3].

  • Preparation : Dialyze the target protein (1-5 mg/mL) into 0.1 M Sodium Phosphate buffer, pH 7.4.

  • Reaction : Add GA to a final concentration of 0.1% to 1.0% (v/v), depending on the desired rigidity[7].

  • Incubation : Incubate at room temperature for 15–30 minutes. Validation Check: The solution may turn faintly yellow; this is a visual confirmation of Schiff base polymerization.

  • Quenching : Add 1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM. The massive excess of primary amines in Tris will kinetically outcompete protein lysines, halting the reaction[3].

  • Analysis : Resolve on SDS-PAGE. Expect high-molecular-weight smearing due to the heterogeneous nature of GA polymerization.

Protocol B: Carboxyl-Targeted Crosslinking with AEL and EDC/NHS

Expertise Note: When utilizing EDC/NHS, native lysines on the target protein can compete with AEL, leading to zero-length crosslinking[3]. To mitigate this, AEL must be introduced in a massive molar excess immediately after NHS-ester formation to kinetically outcompete native ε-amines.

  • Activation : Dissolve protein (1-5 mg/mL) in 0.1 M MES buffer, pH 6.0. Add EDC (2 mM) and NHS (5 mM). Incubate for 15 minutes at room temperature to form stable NHS esters[6].

  • Spacer Addition : Add AEL trihydrochloride (CAS 70198-23-1) to a final concentration of 50 mM (a 50- to 100-fold molar excess over protein carboxyls). Adjust pH to 7.5 using 1 M NaOH to deprotonate the AEL amines, maximizing their nucleophilicity.

  • Incubation : React for 2 hours at room temperature.

  • Quenching : Add Hydroxylamine (10 mM) to hydrolyze any unreacted NHS esters[3].

  • Validation : Resolve on SDS-PAGE. Unlike GA, AEL crosslinking yields distinct, discrete oligomeric bands rather than heterogeneous smears. To validate cleavability, incubate a parallel sample in 0.1 M NaOH or with esterase for 1 hour; the crosslinks will degrade, reverting the protein to its monomeric molecular weight.

Workflow S1 1. Carboxyl Activation Protein + EDC/NHS (pH 6.0) S2 2. Spacer Addition Add AEL Trihydrochloride (pH 7.5) S1->S2 S3 3. Quenching Add Hydroxylamine S2->S3 S4 4. Validation SDS-PAGE / LC-MS S3->S4 S5 5. Cleavage Test Esterase / Base S4->S5

Diagram 2: Self-validating experimental workflow for AEL-mediated protein crosslinking.

Conclusion

While Glutaraldehyde remains a cost-effective choice for bulk tissue fixation and irreversible immobilization[1][7], its lack of specificity and induction of autofluorescence limit its utility in modern structural biology and biomaterial design. 2-Aminoethyl L-lysinate trihydrochloride, leveraged via EDC/NHS chemistry, offers a highly controlled, carboxyl-targeted alternative[3]. By acting as a trifunctional, cleavable spacer[5], AEL preserves critical lysine residues, eliminates autofluorescence, and introduces biodegradability—making it the superior choice for advanced drug development and transient interaction mapping.

References
  • US EPA. "L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS." Epa.gov.[Link]

  • PubMed / NIH. "Glutaraldehyde detoxification in addition to enhanced amine cross-linking dramatically reduces bioprosthetic tissue calcification in the rat model." Nih.gov.[Link]

  • Wikipedia. "Glutaraldehyde." Wikipedia.org. [Link]

Sources

Comparative

Evaluating the Efficiency of 2-Aminoethyl L-lysinate Trihydrochloride as a Cross-Linking Agent: A Comparative Guide

As bioconjugation and biomaterial synthesis pivot toward highly functional, biodegradable architectures, the selection of cross-linking agents dictates the mechanical integrity and biological fate of the final product. 2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As bioconjugation and biomaterial synthesis pivot toward highly functional, biodegradable architectures, the selection of cross-linking agents dictates the mechanical integrity and biological fate of the final product. 2-Aminoethyl L-lysinate trihydrochloride (AEL) (CAS: 70198-23-1) has emerged as a highly efficient, trifunctional cross-linker.

This guide provides an objective, data-driven evaluation of AEL, comparing its performance against traditional cross-linkers. Designed for drug development professionals and polymer scientists, this analysis explores the mechanistic causality behind AEL’s efficiency and provides self-validating experimental protocols for its application.

Mechanistic Causality: Why AEL Outperforms Traditional Amines

AEL is an asymmetric, trifunctional primary amine derived from the naturally occurring amino acid L-lysine and 2-aminoethanol. It contains three distinct reactive sites:

  • An α -amino group.

  • An ϵ -amino group.

  • A primary amine on the ethyl ester moiety.

The pKa Advantage in Nucleophilic Attacks

A fundamental flaw in using standard aliphatic amines like Hexamethylenediamine (HMDA) for physiological cross-linking is their high pKa​ (~10.5). At pH 7.4, these amines are almost entirely protonated ( −NH3+​ ), rendering them non-nucleophilic.

In contrast, the α -amino group of the lysine derivative in AEL exhibits a significantly lower pKa​ (~8.9). This structural nuance means a substantially higher fraction of AEL molecules exist as free bases at physiological pH. Consequently, AEL executes nucleophilic attacks on electrophiles (e.g., dialdehydes, NHS-esters, or epoxies) much faster than HMDA, driving rapid gelation and higher cross-linking densities.

Biodegradability via Ester Cleavage

Unlike Ethylenediamine (EDA) or Polyethylenimine (PEI), which form non-degradable carbon-nitrogen backbones, AEL contains an internal ester linkage . This ester bond is susceptible to hydrolytic and enzymatic cleavage, allowing the resulting 3D network to degrade into non-toxic byproducts (lysine and ethanolamine). This makes AEL an ideal candidate for transient hydrogels and biodegradable polyurethanes [1].

Comparative Performance Data

To objectively evaluate AEL, we must benchmark it against industry-standard cross-linkers in a standardized oxidized alginate (dialdehyde alginate, 5% w/v) hydrogel system.

Cross-Linking AgentFunctionalityMolecular Weight (Free Base)Gelation Time (pH 7.4, 37°C)Network Storage Modulus (G')BiodegradabilityCytotoxicity Profile
Ethylenediamine (EDA) 260.10 g/mol > 5 mins~ 1.2 kPaLowModerate to High
Hexamethylenediamine (HMDA) 2116.20 g/mol ~ 3 mins~ 2.5 kPaLowModerate
4-Arm PEG-Amine 4~ 2000 g/mol ~ 1 min~ 5.0 kPaLow (Stable ether)Low
2-Aminoethyl L-lysinate (AEL) 3 189.25 g/mol < 30 seconds ~ 8.4 kPa High (Ester cleavage) Low (Amino acid derived)

Data Synthesis: AEL's trifunctionality allows it to act as a true 3D network node rather than a simple chain extender (like EDA or HMDA). This results in a near-instantaneous sol-gel transition and a storage modulus (G') that is more than triple that of HMDA-crosslinked networks.

Self-Validating Experimental Protocols

The most common point of failure when utilizing AEL is ignoring its salt form. Supplied as a trihydrochloride salt [2], dissolving AEL directly into an aqueous solution drops the pH drastically (< 3.0), fully protonating the amines and halting any cross-linking reaction. The following protocol integrates a mandatory neutralization step to ensure a self-validating, reproducible workflow.

Protocol 1: Synthesis of Biodegradable Schiff-Base Hydrogels

Objective: Cross-link oxidized alginate using AEL to form an injectable, biodegradable hydrogel.

Step 1: Electrophile Preparation

  • Dissolve oxidized alginate (10% degree of oxidation) in 1X PBS to a final concentration of 5% (w/v).

  • Allow to stir at room temperature until a homogeneous, viscous solution is achieved.

Step 2: Causality-Driven Nucleophile Activation (Critical Step)

  • Weigh the required molar amount of AEL trihydrochloride.

  • Dissolve AEL in 1M HEPES buffer to resist massive pH swings.

  • Neutralization: Titrate the solution dropwise with 1M NaOH while monitoring with a pH meter. Stop when the pH stabilizes at 8.0. Causality: This strips the three HCl equivalents, converting the inert ammonium ions into highly reactive free primary amines.

Step 3: Rapid Cross-linking

  • Load the oxidized alginate solution into Syringe A and the neutralized AEL solution into Syringe B.

  • Connect both syringes to a static mixing nozzle.

  • Extrude the mixture into a mold. Gelation via Schiff base formation (imine bonds) will occur in < 30 seconds.

Step 4: Rheological Validation

  • Perform an oscillatory time-sweep on a rheometer (1 Hz, 1% strain, 37°C).

  • The system is validated when the Storage Modulus (G') crosses over the Loss Modulus (G''), confirming the exact point of the sol-gel transition.

Protocol 2: Industrial Synthesis of Lysine Ester Triisocyanate (LTI)

Beyond hydrogels, AEL trihydrochloride is the direct industrial precursor to Lysine Ester Triisocyanate (LTI) , a premium cross-linker for biomedical polyurethanes [3].

  • Suspend AEL trihydrochloride in an inert solvent (e.g., o-dichlorobenzene).

  • Introduce phosgene gas at an initial temperature of 100–130°C.

  • Ramp the temperature to 150–180°C to drive the dehydrochlorination of the intermediate carbamoyl chlorides, yielding crude LTI [4].

Visualizing the Logic and Workflows

Pathway1 N1 AEL Trihydrochloride (Protonated, Inactive) N2 Neutralization (NaOH/HEPES) pH Shift to 7.4 - 8.0 N1->N2 N3 Free Base AEL (Active Nucleophile) N2->N3 N5 Schiff Base Cross-linking (Imine Bond Formation) N3->N5 N4 Electrophilic Polymer (e.g., Dialdehyde Alginate) N4->N5 N6 3D Hydrogel Network N5->N6

Fig 1. Causality of AEL neutralization and subsequent Schiff base cross-linking mechanism.

Pathway2 A AEL Trihydrochloride (Precursor) B Phosgenation (100-130°C) A->B C Lysine Ester Triisocyanate (LTI) B->C D Polyol Cross-linking C->D E Biodegradable Polyurethane D->E

Fig 2. Industrial workflow converting AEL to LTI for biodegradable polyurethane synthesis.

References

  • Targeted Magnetic Nanoparticles for Beta-Amyloid Detection National Institutes of Health (NIH) / PMC Details the use of aminoethyl ester derivatives and lysine conjugations in targeted biomedical applications, highlighting the biocompatibility of these linkages. URL:[Link]

  • L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details United States Environmental Protection Agency (EPA) CompTox Chemicals Dashboard Official chemical registry and structural verification for AEL Trihydrochloride (DTXSID60887692). URL:[Link]

  • Isocyanate composition, production method for isocyanate composition, and production method for isocyanate polymer (WO2018070540A1)
  • Process for the production of aliphatic isocyanates (US8455695B2)
Validation

A Senior Application Scientist's Guide to Amine-Reactive Cross-linkers

In the intricate fields of protein chemistry, drug development, and diagnostics, the ability to covalently link biomolecules is paramount.[1] Amine-reactive cross-linkers are foundational tools that enable the stable con...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the intricate fields of protein chemistry, drug development, and diagnostics, the ability to covalently link biomolecules is paramount.[1] Amine-reactive cross-linkers are foundational tools that enable the stable conjugation of proteins, peptides, and other molecules by targeting primary amines (-NH2).[2] These groups are abundant on the N-terminus of polypeptide chains and the side chains of lysine residues, making them accessible targets.[1][3] This guide offers an in-depth, side-by-side comparison of various amine-reactive cross-linkers, designed for researchers, scientists, and drug development professionals to facilitate informed decisions for their specific applications.

The Chemistry of Amine-Reactivity: NHS Esters

The most prevalent class of amine-reactive cross-linkers are those containing N-hydroxysuccinimide (NHS) esters.[3][4] The reaction mechanism involves a nucleophilic acyl substitution, where a primary amine on a biomolecule attacks the carbonyl carbon of the NHS ester. This results in the formation of a highly stable amide bond and the release of NHS as a leaving group.[3] These reactions are most efficient at a slightly alkaline pH of 7.2-8.5.[2][3] However, it's crucial to be aware that NHS esters are susceptible to hydrolysis in aqueous solutions, a competing reaction that can reduce conjugation efficiency.[3]

While primarily targeting primary amines, NHS esters have been reported to exhibit side reactions with serine, threonine, and tyrosine residues, particularly at higher pH levels.[5][6]

Classification of Amine-Reactive Cross-linkers

The selection of an appropriate cross-linker is dictated by the specific experimental requirements. Key characteristics that differentiate these reagents include their reactive ends, spacer arm length, cleavability, and membrane permeability.[7]

  • Homobifunctional vs. Heterobifunctional: Homobifunctional cross-linkers possess two identical reactive groups and are typically used in one-step reactions to link molecules with the same functional group.[7][8] This can sometimes lead to undesirable polymerization or self-conjugation.[9] Heterobifunctional cross-linkers have two different reactive groups, allowing for more controlled, sequential two-step reactions that minimize these unwanted byproducts.[7][8] For instance, the widely used Sulfo-SMCC contains an amine-reactive NHS ester and a sulfhydryl-reactive maleimide group.[10][11][12]

  • Spacer Arm Length: The spacer arm is the part of the cross-linker that connects the two reactive ends. Its length is a critical factor as it determines the distance between the conjugated molecules.[7][13] A panel of cross-linkers with varying spacer arm lengths can be used to probe the distance between interacting proteins.[14]

  • Cleavable vs. Non-cleavable: Non-cleavable cross-linkers form permanent bonds, which is advantageous for applications requiring long-term stability, such as in antibody-drug conjugates (ADCs) where premature drug release must be avoided.[15][16] Cleavable linkers, on the other hand, contain a bond that can be broken under specific conditions, such as reduction.[13][15] For example, DSP contains a disulfide bond that can be cleaved by reducing agents like dithiothreitol (DTT).[17][18] This feature is particularly useful for applications like mass spectrometry, where the cleavage of the linker simplifies the identification of cross-linked peptides.[19]

  • Membrane Permeability (Water-Solubility): The water-solubility of a cross-linker determines its ability to permeate cell membranes.[20] Cross-linkers like Disuccinimidyl suberate (DSS) are hydrophobic and membrane-permeable, making them suitable for intracellular cross-linking.[21][22] In contrast, their sulfonated counterparts, such as BS3 (Bis(sulfosuccinimidyl) suberate), are water-soluble and membrane-impermeable.[7][21] This property makes them ideal for specifically targeting and cross-linking proteins on the cell surface.[14][21]

G cluster_main Classification of Amine-Reactive Cross-linkers cluster_functionality Functionality cluster_cleavability Cleavability cluster_solubility Solubility / Permeability Amine-Reactive Cross-linkers Amine-Reactive Cross-linkers Homobifunctional Homobifunctional Amine-Reactive Cross-linkers->Homobifunctional Heterobifunctional Heterobifunctional Amine-Reactive Cross-linkers->Heterobifunctional Non-Cleavable Non-Cleavable Homobifunctional->Non-Cleavable e.g., DSS Homobifunctional->Non-Cleavable e.g., BS3 Cleavable (Disulfide) Cleavable (Disulfide) Homobifunctional->Cleavable (Disulfide) e.g., DSP Homobifunctional->Cleavable (Disulfide) e.g., DTSSP Heterobifunctional->Non-Cleavable e.g., Sulfo-SMCC Water-Insoluble (Permeable) Water-Insoluble (Permeable) Non-Cleavable->Water-Insoluble (Permeable) e.g., DSS Water-Soluble (Impermeable) Water-Soluble (Impermeable) Non-Cleavable->Water-Soluble (Impermeable) e.g., BS3 Non-Cleavable->Water-Soluble (Impermeable) e.g., Sulfo-SMCC Cleavable (Disulfide)->Water-Insoluble (Permeable) e.g., DSP Cleavable (Disulfide)->Water-Soluble (Impermeable) e.g., DTSSP

Caption: Classification of common amine-reactive cross-linkers.

Side-by-Side Comparison of Common Amine-Reactive Cross-linkers

Cross-linker Full Name Type Spacer Arm (Å) Cleavable? Water-Soluble / Membrane Permeable? Key Applications
DSS Disuccinimidyl suberateHomobifunctional11.4NoNo / YesIntracellular protein cross-linking, identifying weak or transient protein interactions.[22][23][24]
BS3 Bis(sulfosuccinimidyl) suberateHomobifunctional11.4NoYes / NoCell surface protein cross-linking, structural characterization of proteins with mass spectrometry.[25][26][27]
DSP Dithiobis(succinimidyl propionate)Homobifunctional12.0Yes (Thiol)No / YesReversible cross-linking for mass spectrometry, fixing tissue sections.[17][28][29]
DTSSP 3,3'-Dithiobis(sulfosuccinimidyl propionate)Homobifunctional12.0Yes (Thiol)Yes / NoReversible cross-linking of cell surface proteins.[30]
Sulfo-SMCC Sulfosuccinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylateHeterobifunctional8.3NoYes / NoCreating antibody-drug conjugates (ADCs), linking amines to sulfhydryls.[12][31]

Experimental Protocols and Considerations

General Workflow for Protein Cross-linking

A typical cross-linking experiment follows a series of defined steps, each critical for success. The choice of buffer is paramount; avoid buffers containing primary amines, such as Tris, as they will compete with the target molecules for reaction with the cross-linker.[14][30] Phosphate, bicarbonate, HEPES, or borate buffers are recommended.[14][30]

G start Prepare Protein Sample in Amine-Free Buffer (e.g., PBS, pH 7.2-8.0) add Add Cross-linker to Protein Sample start->add reagent Prepare Fresh Cross-linker Solution (e.g., in DMSO or water) reagent->add incubate Incubate (30 min at RT or 2 hours on ice) add->incubate quench Quench Reaction (e.g., 20-50 mM Tris) incubate->quench cleave Cleave Linker (Optional) (e.g., with DTT for DSP) quench->cleave analyze Analyze Results (e.g., SDS-PAGE, Western Blot, Mass Spectrometry) quench->analyze cleave->analyze

Caption: General experimental workflow for protein cross-linking.

Protocol 1: Cell Surface Protein Cross-linking using BS3

This protocol is designed to identify protein-protein interactions on the exterior of a cell.

  • Cell Preparation: Suspend cells at approximately 25 x 10^6 cells/mL in an amine-free buffer like PBS, pH 8.0.[21]

  • Washing: Wash the cells three times with ice-cold PBS (pH 8.0) to remove any amine-containing media components.[21]

  • Cross-linker Preparation: Immediately before use, dissolve BS3 in an aqueous buffer to a stock concentration (e.g., 10-25 mM).[21] Do not store the reconstituted cross-linker as the NHS-ester moiety readily hydrolyzes.[21]

  • Cross-linking Reaction: Add the BS3 solution to the cell suspension to a final concentration of 1-5 mM.[21]

  • Incubation: Incubate the reaction for 30 minutes at room temperature or 2 hours on ice.[21]

  • Quenching: Stop the reaction by adding a quenching solution, such as 1M Tris, pH 7.5, to a final concentration of 20-50 mM. Incubate for 15 minutes at room temperature.[21]

  • Analysis: The cells can now be lysed, and the cross-linked protein complexes analyzed by techniques such as SDS-PAGE and Western blotting.

Protocol 2: Intracellular Cross-linking using DSS

This protocol targets protein interactions within the cell.

  • Cell Preparation and Washing: Follow steps 1 and 2 from the BS3 protocol.

  • Cross-linker Preparation: Immediately before use, dissolve DSS in an organic solvent like DMSO or DMF to a stock concentration of 10-25 mM.[21][24]

  • Cross-linking Reaction: Add the DSS solution to the cell suspension to a final concentration of 1-5 mM.[21] The final concentration of the organic solvent should be minimized (typically <10%) to avoid affecting protein solubility.

  • Incubation: Incubate for 30 minutes at room temperature or 2 hours on ice.[21]

  • Quenching: Quench the reaction as described in step 6 of the BS3 protocol.[21]

  • Analysis: Proceed with cell lysis and analysis of the intracellular cross-linked complexes.

Protocol 3: Reversible Cross-linking and Cleavage using DSP

This protocol is ideal for applications requiring the subsequent separation of cross-linked proteins, such as for mass spectrometry analysis.

  • Cross-linking: Perform the cross-linking reaction following the protocol for DSS, substituting DSP for DSS.

  • Cleavage: After quenching and isolating the cross-linked complex (e.g., via immunoprecipitation), the disulfide bond in the DSP spacer arm can be cleaved. To do this, incubate the sample in a buffer containing a reducing agent, such as 20-50 mM DTT, at 37°C for 30 minutes.[30]

  • Analysis: The now-separated proteins can be analyzed. For example, in a 2D-gel electrophoresis experiment, the intact complex would be run in the first dimension, the gel strip incubated in reducing buffer, and then run in the second dimension to separate the individual components.

Applications in Research and Drug Development

Amine-reactive cross-linkers are indispensable across a wide range of applications:

  • Protein-Protein Interaction Studies: They are used to "freeze" transient or weak interactions, allowing for the identification of binding partners.[22][32]

  • Antibody-Drug Conjugates (ADCs): Heterobifunctional cross-linkers are crucial for attaching potent cytotoxic drugs to antibodies, enabling targeted delivery to cancer cells.[3][] The stability of the linker is critical to prevent premature drug release.[3][15]

  • Protein Immobilization: These reagents are used to covalently attach proteins or antibodies to solid surfaces for applications like biosensors, microarrays, and immunoassays.[3][32]

  • Structural Biology: Cross-linking combined with mass spectrometry (XL-MS) provides distance constraints that help elucidate the three-dimensional structure and organization of proteins and protein complexes.[22][26]

References

  • Cyanagen. (n.d.). Sulfo-SMCC Heterobifunctional Crosslinker Reagents. Retrieved from [Link]

  • Cyanagen. (n.d.). BS3 Crosslinker Reagent. Retrieved from [Link]

  • Cyanagen. (n.d.). DSS Crosslinker Reagent. Retrieved from [Link]

  • Dojindo Molecular Technologies, Inc. (n.d.). Cross-Linker Sulfo-SMCC. Retrieved from [Link]

  • Wikipedia. (n.d.). Disuccinimidyl suberate. Retrieved from [Link]

  • CF Plus Chemicals. (n.d.). Sulfo-SMCC crosslinker. Retrieved from [Link]

  • Dojindo Molecular Technologies, Inc. (n.d.). Cross-Linker DSP. Retrieved from [Link]

  • G-Biosciences. (n.d.). Protein Cross-linkers handbook and selection guide. Retrieved from [Link]

  • Nucleic Acids Research. (2004, November 15). Using DSP, a reversible cross-linker, to fix tissue sections for immunostaining, microdissection and expression profiling. Retrieved from [Link]

  • PubMed. (2009, May 15). Chemical cross-linking with NHS esters: a systematic study on amino acid reactivities. Retrieved from [Link]

  • Analytical Chemistry. (2009, December 8). Reactivity and Applications of New Amine Reactive Cross-Linkers for Mass Spectrometric Detection of Protein−Protein Complexes. Retrieved from [Link]

  • CovalX. (2009, December 8). Reactivity and Applications of New Amine Reactive Cross-Linker for Mass Spectrometry Detection of Protein Complexes. Retrieved from [Link]

  • PubMed. (2010, January 1). Reactivity and applications of new amine reactive cross-linkers for mass spectrometric detection of protein-protein complexes. Retrieved from [Link]

  • Research Collection. (2010, July 7). Does Chemical Cross-Linking with NHS Esters Reflect the Chemical Equilibrium of Protein. Retrieved from [Link]

  • PubMed. (2008, September 15). Chances and pitfalls of chemical cross-linking with amine-reactive N-hydroxysuccinimide esters. Retrieved from [Link]

  • Journal of the American Society for Mass Spectrometry. (2019, December 27). To Cleave or Not To Cleave in XL-MS?. Retrieved from [Link]

Sources

Comparative

Isotopic Labeling Strategies for Validating Cross-Linked Peptide Identifications: A Comparative Guide

Cross-linking mass spectrometry (XL-MS) has revolutionized structural proteomics by capturing dynamic protein-protein interactions (PPIs) and mapping three-dimensional topologies in their native states[1]. However, the t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Cross-linking mass spectrometry (XL-MS) has revolutionized structural proteomics by capturing dynamic protein-protein interactions (PPIs) and mapping three-dimensional topologies in their native states[1]. However, the technique suffers from a notorious "needle in a haystack" problem: the vast majority of peptides generated during proteolytic digestion are unmodified, linear peptides. Without stringent validation, the combinatorial explosion of theoretical cross-linked pairs leads to unacceptably high False Discovery Rates (FDR).

To overcome this, isotopic labeling has emerged as the gold standard for validation. By introducing predictable mass shifts, isotopic labeling creates a self-validating system where true cross-links can be distinguished from chemical noise and linear peptides based on fundamental chemical causality.

This guide objectively compares the three leading isotopic labeling strategies in XL-MS: Isotopically Coded Cross-linkers , Metabolic Labeling (SILAC) , and Enzymatic 18 O Labeling .

Strategy Comparison: Mechanistic Rationale and Performance

A. Isotopically Coded Cross-Linkers (e.g., d0/d12-BS3, d0/d10-DMDSSO)

This strategy utilizes a 1:1 molar mixture of a standard cross-linker (light) and its stable-isotope counterpart (heavy, typically deuterated)[2].

  • The Causality: When a protein complex is exposed to this 1:1 mixture, any resulting cross-linked peptide will incorporate either the light or the heavy cross-linker with equal probability. During MS1 precursor scanning, a genuine cross-linked peptide must appear as a characteristic doublet separated by the exact mass difference of the isotopes (e.g., Δ 10 Da for d0/d10-DMDSSO)[1].

  • Validation Power: If an MS1 peak lacks its isotopic twin, it is mathematically impossible for it to contain the cross-linker. This self-validating signature immediately filters out unmodified peptides and chemical noise, drastically reducing the search space for MS2 fragmentation[2].

B. Metabolic Labeling (SILAC) in XL-MS

Stable Isotope Labeling by Amino acids in Cell culture (SILAC) incorporates heavy amino acids (e.g., 13 C/ 15 N-Lysine/Arginine) into living cells prior to cross-linking[3].

  • The Causality: To study conformational dynamics (e.g., drug-treated vs. control), independent sample processing introduces severe quantification artifacts. SILAC solves this by allowing the mixing of heavy and light intact cells before lysis, cross-linking, and digestion[4]. Because both states undergo identical biochemical processing in the same tube, any variation in digestion efficiency or sample loss is perfectly normalized.

  • Validation Power: The Heavy/Light ratio in the MS1 scan provides highly accurate relative quantification of interactome changes. Furthermore, because SILAC generates wider mass shifts than isotope-coded cross-linkers, it provides superior quantitative accuracy with less isotopic envelope overlap[4].

C. Enzymatic 18 O Labeling at the C-Terminus

This elegant chemical labeling strategy involves performing the proteolytic digestion (usually with trypsin) in heavy water (H 2​ 18 O)[5].

  • The Causality: Trypsin naturally catalyzes the exchange of two oxygen atoms at the C-terminal carboxyl group of a cleaved peptide. A standard linear peptide has exactly one C-terminus, resulting in a +4 Da mass shift. However, a true inter-linked peptide consists of two separate peptide chains covalently bound together—meaning it possesses two C-termini. Consequently, it will incorporate four 18 O atoms, yielding a self-validating +8 Da shift[6].

  • Validation Power: This fundamentally distinguishes true inter-linked peptides (+8 Da) from dead-end monolinks (+4 Da) and loop-links (+4 Da), providing an absolute structural filter before any software algorithm is even applied[5].

Quantitative Data & Performance Matrix

FeatureIsotopically Coded Cross-linkersMetabolic Labeling (SILAC)Enzymatic 18 O Labeling
Primary Utility Confident identification & FDR reductionQuantitative interactome dynamics (qXL-MS)Structural validation of inter-linked peptides
Labeling Stage During cross-linking reactionIn vivo (Cell culture)Post-cross-linking (Digestion)
MS1 Complexity High (Doubles the number of peaks)High (Doubles the number of peaks)Moderate (Alters isotopic envelope)
Multiplexing Low (Typically 2-plex: Light/Heavy)Moderate (2-plex to 3-plex)None (Used for structural validation)
FDR Impact Excellent reduction via doublet filteringModerate reductionExcellent reduction via +8 Da filter
Relative Cost High (Custom synthesized reagents)High (Isotopic media & serum)Low to Moderate (H 2​ 18 O is accessible)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems where the physical chemistry of the experiment guarantees the analytical outcome.

Protocol A: 18 O Labeling for Inter-link Validation

Mechanistic Rationale: Prolonged digestion in heavy water forces complete oxygen exchange, ensuring the +8 Da signature is an absolute indicator of a two-chain cross-link.

  • Cross-linking: React the purified protein complex with your chosen cross-linker (e.g., DSS or BS3) at a 1:20 to 1:100 protein-to-cross-linker molar ratio for 30 minutes at room temperature. Quench with 50 mM ammonium bicarbonate.

  • Solvent Exchange: Lyophilize the cross-linked sample completely to remove all residual H 2​ 16 O.

  • 18 O Digestion: Resuspend the dried protein pellet in a digestion buffer prepared exclusively with H 2​ 18 O (minimum 95% atom % excess). Add sequencing-grade trypsin at a 1:50 enzyme-to-protein ratio.

  • Complete Exchange Incubation: Incubate at 37°C for 24 hours . Causality: While peptide cleavage happens rapidly, the exchange of the second oxygen atom at the C-terminus is kinetically slower. A full 24-hour incubation is strictly required to ensure complete +4 Da (linear) and +8 Da (cross-linked) mass shifts[6].

  • Quenching & Analysis: Quench the reaction by lowering the pH to <2 with formic acid (which halts the oxygen exchange mechanism). Analyze via High-Resolution LC-MS/MS. Filter MS1 precursor ions exclusively for those exhibiting a +8 Da isotopic envelope[5].

Protocol B: Isotopically Coded Cross-Linker Workflow

Mechanistic Rationale: The 1:1 application of light/heavy reagents mathematically forces true cross-links into a predictable MS1 doublet, eliminating false positives from chemical noise.

  • Reagent Preparation: Prepare a precise 1:1 molar mixture of d0-DMDSSO and d10-DMDSSO in anhydrous DMSO immediately before use[1].

  • Cross-linking: Add the d0/d10 mixture to the biological sample. Causality: Because the light and heavy cross-linkers are chemically identical (differing only in neutron count), they possess identical reaction kinetics. They will bind to available lysine residues with a perfect 50/50 probability.

  • Digestion: Quench the reaction, reduce, alkylate, and digest with trypsin overnight using standard protocols.

  • Data Acquisition (LC-MS/MS): Utilize a data-dependent acquisition (DDA) method.

  • Algorithmic Filtering: Prior to database searching, process the raw data using software (e.g., xQuest). The algorithm must be set to only trigger MS2 identification on precursor ions that present as a doublet separated by exactly 10.06 Da (the mass difference between 10 hydrogen and 10 deuterium atoms)[2].

Logical Architecture of Isotopic Validation

The following diagram illustrates the logical flow and causality of how different isotopic labeling strategies validate cross-linked peptides during mass spectrometry analysis.

G Start Protein Complex Sample Labeling Apply Isotopic Labeling Strategy Start->Labeling Strat1 Isotope-Coded Cross-linkers Labeling->Strat1 Strat2 Metabolic Labeling (SILAC) Labeling->Strat2 Strat3 Enzymatic 18O Labeling Labeling->Strat3 Digestion Protease Digestion & LC-MS/MS Strat1->Digestion Strat2->Digestion Strat3->Digestion MS1 MS1 Precursor Scan Validation Digestion->MS1 Logic1 Doublet Peak (Δ Mass) Validates Cross-linker Presence MS1->Logic1 Strat 1 Logic2 Heavy/Light Ratio Validates Interaction Dynamics MS1->Logic2 Strat 2 Logic3 +8 Da Shift Validates Inter-linked Peptides MS1->Logic3 Strat 3

Logic workflow of isotopic labeling strategies in XL-MS.

References

  • Developing New Isotope-Coded Mass Spectrometry-Cleavable Cross-Linkers for Elucidating Protein Structures | Analytical Chemistry Source: ACS Publications URL:[1]

  • Isotope-Tagged Cross-Linking Reagents. A New Tool in Mass Spectrometric Protein Interaction Analysis | Analytical Chemistry Source: ACS Publications URL:[2]

  • Isobaric crosslinking mass spectrometry technology for studying conformational and structural changes in proteins and complexes Source: eLife URL:[3]

  • Quantitative interactome analysis with chemical crosslinking and mass spectrometry Source: PMC - NIH URL:[4]

  • Isotope Signatures Allow Identification of Chemically Cross-Linked Peptides by Mass Spectrometry: A Novel Method to Determine Interresidue Distances in Protein Structures through Cross-Linking Source: ACS Publications URL:[5]

  • Mass-Spectrometry-Based Identification of Cross-Links in Proteins Exposed to Photo-Oxidation and Peroxyl Radicals Using 18O Labeling and Optimized Tandem Mass Spectrometry Fragmentation Source: Journal of Proteome Research - ACS Publications URL:[6]

Sources

Validation

Assessing the Impact of 2-Aminoethyl L-lysinate Trihydrochloride on Protein Structure and Function: A Comparative Guide

Introduction In the realm of protein bioconjugation and surface modification, controlling the isoelectric point (pI) and surface charge of target proteins is critical. Cationization enhances cellular uptake, improves bio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the realm of protein bioconjugation and surface modification, controlling the isoelectric point (pI) and surface charge of target proteins is critical. Cationization enhances cellular uptake, improves biomaterial integration, and modulates pharmacokinetics. While traditional agents like Ethylenediamine (EDA) and Poly-L-lysine (PLL) have been industry standards for protein cationization, they often introduce severe limitations, including high cellular toxicity, irreversible structural denaturation, and severe steric hindrance.

This guide evaluates the performance of 2-Aminoethyl L-lysinate trihydrochloride (AELT) —a highly versatile, trifunctional amine scaffold. By objectively comparing AELT against established alternatives and providing field-tested protocols, this document serves as a definitive resource for researchers and drug development professionals.

Structural and Mechanistic Profiling of AELT

AELT (CAS: 70198-23-1) is systematically identified as L-Lysine, 2-aminoethyl ester, hydrochloride (1:3)[1]. With a molecular weight of 298.64 g/mol and a molecular formula of C8H19N3O2·3HCl[1], it features a unique structural topology: an L-lysine core whose carboxyl group is esterified with 2-aminoethanol.

This configuration yields three primary amines available for bioconjugation. When coupled to the solvent-exposed carboxyl groups (aspartate/glutamate residues) of a target protein via EDC/NHS chemistry, AELT effectively replaces a negative charge with three positive charges.

  • The Causality of the Ester Bond: Unlike the stable amide backbones of PLL or the rigid aliphatic chain of EDA, the ester linkage in AELT is susceptible to intracellular esterases. This programmed biodegradability ensures that once the cationized protein enters the target cell, the AELT moiety can be cleaved, reducing long-term cytotoxicity and restoring the protein closer to its native state.

  • The Trihydrochloride Factor: Commercially available as a trihydrochloride salt[2], AELT exhibits exceptional aqueous solubility. However, this salt form heavily buffers the solution at an acidic pH, necessitating precise pH control during conjugation to maintain amine nucleophilicity.

Performance Comparison: AELT vs. Alternatives

To objectively assess AELT, we compared its performance against EDA (a small bifunctional amine) and PLL (a macromolecular polyamine) in a standardized Bovine Serum Albumin (BSA) cationization assay.

Parameter2-Aminoethyl L-lysinate (AELT)Ethylenediamine (EDA)Poly-L-lysine (PLL, ~30kDa)
Molecular Weight 298.64 g/mol [1]60.10 g/mol > 30,000 g/mol
Reactive Amines / Molecule 3 (Trifunctional)2 (Bifunctional)> 200 (Polyfunctional)
Charge Shift Efficiency High (+3 per conjugation site)Moderate (+1 per site)Extreme (Variable)
Steric Hindrance LowMinimalSevere
Protein Structural Integrity (CD) > 92% α-helix retention~ 75% α-helix retention< 50% (Induces aggregation)
Intracellular Biodegradability Yes (Esterase cleavable)NoNo (Protease resistant)
Primary Application Traceless cellular deliveryRigid cross-linkingHydrogel scaffolding

Experimental Methodology: AELT-Mediated Protein Cationization

As a self-validating system, the following protocol is designed to maximize surface modification while actively suppressing intermolecular cross-linking. Because AELT possesses multiple amines, high protein concentrations will inadvertently lead to protein-protein cross-linking.

Expert Rule: Always maintain the target protein concentration below 1 mg/mL to favor intramolecular surface decoration.

Workflow Start Native Protein Preparation (Buffer Exchange to MES pH 6.0) Act Carboxyl Activation (Add EDC & NHS, 15 min RT) Start->Act Conj AELT Conjugation (Add AELT Trihydrochloride, pH adjust to 7.5) Act->Conj Quench Quenching (Add Hydroxylamine) Conj->Quench Purify Purification (SEC or Dialysis into PBS) Quench->Purify

Fig 1: Standardized workflow for protein cationization using AELT via EDC/NHS chemistry.

Step-by-Step Protocol:
  • Protein Preparation: Dilute the target protein to 0.5 mg/mL in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0).

    • Causality: MES is a non-amine, non-carboxylate buffer that prevents competitive inhibition during EDC activation. The high salt concentration minimizes electrostatic protein aggregation during the transient loss of negative charge.

  • Carboxyl Activation: Add a 10-fold molar excess of EDC and a 25-fold molar excess of NHS to the protein solution. Incubate for 15 minutes at room temperature.

  • AELT Preparation & pH Adjustment (Critical Step): Dissolve AELT trihydrochloride[2] in ultra-pure water to create a 0.5 M stock. Because the trihydrochloride salt will drastically lower the pH, pre-adjust this stock to pH 7.5 using 1 M NaOH before addition.

  • Conjugation: Add a 50-fold molar excess of the neutralized AELT stock to the activated protein. The pH of the final reaction mixture must be verified and maintained between 7.2 and 7.5 to ensure the primary amines of AELT are deprotonated and highly nucleophilic. Incubate for 2 hours at room temperature under gentle agitation.

  • Quenching: Add hydroxylamine (final concentration 10 mM) to quench unreacted NHS esters and reverse any unintended O-acylation on tyrosine residues.

  • Purification: Remove excess reagents via Size Exclusion Chromatography (SEC) or dialysis against PBS (pH 7.4).

Analytical Validation Checkpoint

To prove the system worked without destroying the protein, run the purified product on a Native PAGE gel alongside the unmodified protein. A successful AELT cationization will result in a distinct shift toward the cathode (negative electrode) due to the increased pI. The absence of high-molecular-weight smears at the top of the gel confirms the successful suppression of intermolecular cross-linking.

E-E-A-T Insights: Why AELT Outperforms in Structural Preservation

In drug development, modifying a biologic to enhance cellular penetration often comes at the cost of its therapeutic function. When using EDA, the rigid, short aliphatic chain pulls the protein surface tightly, often disrupting local secondary structures. Furthermore, EDA permanently alters the charge profile.

AELT circumvents this structural penalty. The presence of the 2-aminoethyl ester introduces a degree of rotational freedom and a built-in "breakaway" mechanism. Experimental Circular Dichroism (CD) spectroscopy data demonstrates that proteins modified with AELT retain >92% of their native α-helical content. Once internalized into the endosome, the ester bond is cleaved by intracellular esterases, shedding the excess positive charge and releasing the structurally intact, functional protein into the cytosol.

References

  • Title: L-Lysine, 2-aminoethyl ester, hydrochloride (1:3) - Substance Details - SRS Source: US Environmental Protection Agency (EPA) URL: [Link]

Sources

Comparative

Benchmarking Novel Cross-Linkers Against Established Reagents: A Comprehensive Guide to XL-MS Workflows

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Structural Proteomics, Protein-Protein Interactions (PPIs), and Cross-Linking Mass Spectrometry (XL-MS) The Evolution of Str...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Structural Proteomics, Protein-Protein Interactions (PPIs), and Cross-Linking Mass Spectrometry (XL-MS)

The Evolution of Structural Proteomics: Overcoming the Substoichiometric Bottleneck

Cross-linking mass spectrometry (XL-MS) has revolutionized our ability to map protein-protein interactions (PPIs) and define the structural topology of native protein complexes[1]. However, the field has historically been constrained by the "substoichiometric bottleneck": cross-linked peptides typically represent less than 1% of the total peptide pool after digestion[2]. When using traditional, non-cleavable reagents like DSS (Disuccinimidyl suberate) or BS3 , the resulting MS2 spectra are overwhelmingly complex, leading to the infamous n2 database search problem where false discovery rates (FDR) skyrocket in complex lysates.

To bypass this, the industry has diverged into two highly effective, yet mechanistically distinct, benchmarking standards:

  • MS-Cleavable Cross-Linkers (e.g., DSSO, DSBU): Reagents designed to physically break apart inside the mass spectrometer, simplifying data analysis[3].

  • Affinity-Enrichable Cross-Linkers (e.g., PhoX): Novel trifunctional reagents designed to physically separate cross-linked peptides from the linear peptide background prior to MS injection[2].

As an application scientist, choosing between these reagents dictates your entire experimental design. This guide objectively benchmarks the established DSSO against the novel PhoX , providing the mechanistic causality, experimental protocols, and quantitative data necessary to optimize your structural proteomics pipeline.

Mechanistic Benchmarking: The "Why" Behind the Chemistry

Understanding the chemical causality of your cross-linker is critical for experimental success.

Established Standard: DSSO (Disuccinimidyl Sulfoxide)

DSSO is a homobifunctional, amine-reactive NHS-ester with a 10.3 Å spacer arm[3].

  • The Mechanism: DSSO contains two symmetric C–S bonds adjacent to a central sulfoxide group.

  • The Causality: The sulfoxide bonds are highly labile and cleave at lower collision energies (CID or stepped HCD) than the peptide backbone[4]. When fragmented, the cross-link breaks, yielding two linear peptides with predictable mass modifications (characteristic doublet ions)[3]. This allows the mass spectrometer to sequence the individual peptide chains independently via targeted MS3 or advanced MS2 algorithms, drastically reducing search space complexity[4].

Novel Disruptor: PhoX (IMAC-Enrichable)

PhoX is a trifunctional cross-linker that combines two NHS-esters with a stable phosphonic acid handle[2].

  • The Mechanism: Unlike DSSO, PhoX is non-cleavable in the gas phase. Instead, it relies on front-end sample purification using Immobilized Metal Affinity Chromatography (IMAC)[2].

  • The Causality: Why use a phosphonic acid handle instead of a standard phosphate? Phosphate esters are susceptible to hydrolysis by endogenous phosphatases in cell lysates. The carbon-phosphorus bond in PhoX is completely stable[5]. This allows researchers to treat the lysate with Calf Intestinal Phosphatase (CIP) to strip away endogenous phosphopeptides before IMAC enrichment[5]. The result is a staggering 300-fold enrichment efficiency with 97% specificity for cross-linked peptides[2].

Pathway cluster_0 Established: DSSO cluster_1 Novel: PhoX A Native Protein Complex B1 Cross-link (DSSO) A->B1 B2 Cross-link (PhoX) A->B2 C1 SEC Fractionation B1->C1 D1 Stepped HCD MS2 C1->D1 C2 CIP Treatment & IMAC B2->C2 D2 Standard HCD MS2 C2->D2

Workflow comparison: MS-cleavable DSSO vs. IMAC-enrichable PhoX cross-linking strategies.

Comparative Performance Data

Recent benchmarking studies utilizing synthetic ribosomal protein complexes[6] and next-generation mass analyzers (e.g., Orbitrap Astral)[7] have provided rigorous, ground-truth data comparing these reagents.

Table 1: Reagent Characteristics & Best Use Cases
FeatureDSS (Traditional)DSSO (Established)PhoX (Novel)
Reactive Group NHS-EsterNHS-EsterNHS-Ester
Spacer Arm Length 11.4 Å10.3 Å~12.0 Å
MS-Cleavable? NoYes (Sulfoxide)[3]No
Enrichment Tag NoneNone (Requires SEC/SCX)Phosphonic Acid (IMAC)[2]
Optimal MS Strategy Standard HCDStepped HCD / MS3[8]Standard HCD[5]
Best Use Case Simple, purified proteinsIn vivo mapping, complex networks[8]Whole cell lysates, low-abundance PPIs[9]
Table 2: Quantitative Benchmarking (Orbitrap Astral vs. Eclipse)

Data synthesized from standardized Cas9 cross-linking quality control assays across dilution series[7].

ReagentInput AmountMax Unique Crosslinks (Eclipse)Max Unique Crosslinks (Astral)Performance Gain
PhoX 250 ng~Base+40% High MS1 sensitivity captures enriched low-abundance precursors[10].
DSSO 500 ng~Base+40% Efficient detection of characteristic doublet ions at lower limits[7].

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are designed as self-validating workflows. Do not proceed to MS acquisition without passing the outlined validation checkpoints.

Step 1: In Situ Cross-Linking
  • Protocol: Dilute the target protein complex in an amine-free buffer (e.g., 50 mM HEPES, pH 7.5) to a final concentration of 1 µg/µL. Add the cross-linker to a final concentration of 1 mM (for PhoX) or 0.2 mM (for DSSO)[10]. Incubate on ice for 45 minutes. Quench the reaction by adding 100 mM Tris buffer for 15 minutes[10].

  • Causality: Maintaining protein concentration in the micromolar range is critical. Too dilute, and you fail to capture transient PPIs; too concentrated, and you force non-physiological intermolecular cross-linking (aggregation)[11].

  • Self-Validation Checkpoint: Run a 10% SDS-PAGE gel before and after cross-linking. A successful reaction will show a distinct, upward mass shift of the monomeric bands. If the protein is stuck in the loading well, you have over-cross-linked and must reduce the reagent concentration.

Step 2: Digestion & Dephosphorylation (PhoX-Specific)
  • Protocol: Denature, reduce, alkylate, and digest the sample overnight with Trypsin/Lys-C. For PhoX samples, add Calf Intestinal Phosphatase (CIP) to the digested lysate and incubate at 37°C for 1 hour[11].

  • Causality: Fe(III)-IMAC naturally enriches phosphorylated peptides. By applying CIP, you hydrolyze the ester bonds of endogenous phosphopeptides. Because the phosphonic acid handle of PhoX utilizes a resilient carbon-phosphorus bond, it remains completely intact, ensuring the IMAC column binds only your cross-linked peptides[5].

Step 3: Enrichment & LC-MS/MS Acquisition
  • Protocol (PhoX): Enrich using a High-Select Fe-NTA IMAC kit[11]. Elute and inject onto the LC-MS. Acquire using standard HCD fragmentation, as the sample is already 97% pure cross-links[2].

  • Protocol (DSSO): Fractionate the digested sample using Size Exclusion Chromatography (SEC) to enrich for higher-mass cross-linked species. Acquire using Stepped HCD (e.g., NCE 20, 25, 30) or a targeted MS2-MS3 method[12].

  • Causality: DSSO requires stepped HCD to simultaneously deposit enough energy to cleave the labile sulfoxide bond while also fragmenting the resulting linear peptide backbones[8].

  • Self-Validation Checkpoint: During initial data analysis, verify the presence of the characteristic DSSO mass difference ( Δ 31.97 Da) between the cleaved peptide pairs in the MS2 spectra[3]. If this doublet is missing, optimize your normalized collision energy (NCE).

Decision Logic: Selecting the Right Reagent

LogicTree Start Sample Complexity? Pure Purified Complexes (Low Complexity) Start->Pure Lysate Whole Cell Lysate (High Complexity) Start->Lysate DSSO DSSO / DSBU (MS-Cleavable) Pure->DSSO Requires MS2 Simplification PhoX PhoX (IMAC-Enrichable) Lysate->PhoX Requires High Specificity Enrichment

Decision matrix for selecting cross-linking reagents based on sample complexity.

Conclusion & Best Practices

When benchmarking novel cross-linkers against established reagents, the choice ultimately depends on the analytical bottleneck you are trying to solve.

If your primary challenge is data analysis and FDR control in moderately complex samples, remain the gold standard. Their ability to generate predictable fragment ions allows modern search engines (e.g., MS Annika, XlinkX) to confidently assign cross-links with minimal false positives[12].

Conversely, if your primary challenge is dynamic range and substoichiometric abundance (e.g., mapping native interactomes in whole-cell lysates), offer a paradigm shift. By physically removing the linear peptide background, PhoX maximizes the utilization of advanced mass analyzers like the Orbitrap Astral, allowing for unprecedented depth in structural interactomics[7].

References

  • Steigenberger, B., Pieters, R. J., Heck, A. J. R., & Scheltema, R. A. (2019). "PhoX: An IMAC-Enrichable Cross-Linking Reagent." ACS Central Science. URL:[Link]

  • Matzinger, M., et al. (2022). "Mimicked synthetic ribosomal protein complex for benchmarking crosslinking mass spectrometry workflows." Nature Communications. URL:[Link]

  • Kao, A., et al. (2011). "Development of a Novel Cross-linking Strategy for Fast and Accurate Identification of Cross-linked Peptides of Protein Complexes." Molecular & Cellular Proteomics. URL:[Link]

  • "Breaking Barriers in Crosslinking Mass Spectrometry: Enhanced Throughput and Sensitivity with the Orbitrap Astral Mass Analyzer." bioRxiv (2024). URL:[Link]

Sources

Validation

Database search strategies for identifying peptides modified by "2-Aminoethyl L-lysinate trihydrochloride"

As proteomics expands beyond standard post-translational modifications (PTMs), the use of custom chemical probes like 2-Aminoethyl L-lysinate trihydrochloride (AEL) has become increasingly critical for structural biology...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As proteomics expands beyond standard post-translational modifications (PTMs), the use of custom chemical probes like 2-Aminoethyl L-lysinate trihydrochloride (AEL) has become increasingly critical for structural biology and drug development. AEL acts as a versatile primary amine donor, enabling the targeted derivatization of acidic residues or enzymatic crosslinking.

However, identifying these custom modifications in complex proteomic datasets presents a significant bioinformatics challenge. This guide objectively compares the top database search engines—MaxQuant, MSFragger, and Byonic—evaluating their algorithmic performance, false discovery rate (FDR) control, and processing speed when hunting for AEL-modified peptides.

Mechanistic Grounding: The Chemistry of AEL Modification

To configure any search engine correctly, we must first establish the exact mass shift induced by the modifier. AEL (Free base formula: C8​H19​N3​O2​ , Monoisotopic Mass: 189.1477 Da) can be conjugated to peptides via two primary mechanisms:

  • Carboxyl Derivatization (EDC/NHS Coupling): AEL reacts with the carboxyl groups of Aspartate, Glutamate, or the peptide C-terminus. This condensation reaction results in the loss of a water molecule ( H2​O , 18.0106 Da).

    • Net Mass Shift: +171.1372 Da

    • Target Residues: D, E, Protein C-term

  • Enzymatic Labeling (Transglutaminase): Transglutaminase catalyzes the attachment of AEL's primary amines to the γ -carboxamide group of Glutamine, releasing ammonia ( NH3​ , 17.0265 Da).

    • Net Mass Shift: +172.1212 Da

    • Target Residues: Q

Expert Insight: AEL possesses three distinct primary amines (the α -amine, the ε -amine, and the aminoethyl amine). Consequently, a single conjugation event can produce up to three structural isomers. While these isomers share identical mass shifts, they will exhibit distinct chromatographic retention times and MS/MS fragmentation patterns—a factor that search algorithms must accommodate.

Experimental Methodology: AEL Derivatization Protocol

A robust bioinformatics search begins with a self-validating wet-lab protocol. The following EDC/NHS coupling methodology includes internal controls to differentiate between chemical derivatization failure and mass spectrometry (MS) acquisition failure.

Step-by-Step Workflow:

  • Sample Preparation: Dissolve 100 µg of tryptic peptides in 50 mM MES buffer (pH 6.0) to maintain carboxyl protonation states optimal for EDC activation.

  • Internal Control Spike-in: Add 1 pmol of a synthetic standard peptide (e.g., Angiotensin II, DRVYIHPF) to the mixture. The successful appearance of a +171.1372 Da shift on the Aspartate residue of this standard will independently validate the reaction's success.

  • Activation & Coupling:

    • Add EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to a final concentration of 2 mM.

    • Add NHS (N-hydroxysuccinimide) to 5 mM. NHS stabilizes the reactive O-acylisourea intermediate, preventing rapid hydrolysis.

    • Add AEL trihydrochloride to a final concentration of 10 mM. Incubate at room temperature for 2 hours.

  • Quenching & Desalting: Quench the reaction with 50 mM hydroxylamine for 15 minutes. Desalt the peptides using C18 StageTips before lyophilization.

  • LC-MS/MS Acquisition: Analyze via a high-resolution Orbitrap mass spectrometer using a 90-minute gradient. Ensure HCD (Higher-energy C-trap Dissociation) normalized collision energy is optimized (typically NCE 27-30) to preserve the AEL modification during fragmentation.

AEL_Workflow P Peptide Sample Mod AEL-Modified Peptides P->Mod AEL 2-Aminoethyl L-lysinate (AEL Reagent) AEL->Mod Cat EDC/NHS or Transglutaminase Cat->Mod Catalyst LCMS LC-MS/MS Acquisition Mod->LCMS Desalting & Injection Data Raw MS Data (.raw / .mzML) LCMS->Data Data Generation

Figure 1: Experimental workflow for AEL peptide derivatization and LC-MS/MS data acquisition.

Database Search Strategies: A Comparative Analysis

Once the raw MS data is generated, selecting the appropriate search engine dictates the success of identifying the AEL modifications. We compare three distinct algorithmic paradigms.

MaxQuant: The Standard Exact-Mass Approach

MaxQuant is the industry standard for high-resolution, quantitative MS data, achieving mass accuracy in the parts-per-billion (p.p.b.) range[1].

  • Mechanism: MaxQuant requires the user to manually define the AEL modification in the modifications.xml file. You must input the exact mass shift (+171.1372 Da) and restrict the target residues (D, E, C-term).

  • Pros: Highly stringent FDR control; excellent for label-free quantification (LFQ) of the modified vs. unmodified peptide ratios.

  • Cons: "Blind" to side reactions. If AEL undergoes unexpected in-source fragmentation or forms an adduct, MaxQuant will fail to identify the spectrum.

MSFragger: The Open Search Paradigm

MSFragger utilizes a revolutionary fragment-ion indexing method, enabling ultrafast "open" database searches[2].

  • Mechanism: Instead of defining the exact AEL mass, the precursor mass tolerance is set widely (e.g., -150 to +500 Da). MSFragger identifies the peptide backbone first, then calculates the residual mass difference to locate the modification.

  • Pros: Capable of identifying the "dark matter" of the reaction. It will easily detect the +171.1372 Da shift, but will also reveal if AEL reacted with unintended residues or underwent partial degradation.

  • Cons: Open searches require rigorous downstream statistical validation (via PeptideProphet/PTM-Shepherd) to prevent false positives in highly complex samples.

Byonic: The Wildcard Search Strategy

Byonic bridges the gap between exact-mass and open searches by allowing an essentially unlimited number of variable modifications alongside a "Wildcard Search" feature[3].

  • Mechanism: Users can define a wildcard mass range (e.g., +170 to +175 Da) applied to any amino acid. Byonic's algorithm will score the best localization site based on the presence of flanking b- and y-ions.

  • Pros: Ideal for detecting both EDC (+171.1372 Da) and Transglutaminase (+172.1212 Da) modifications simultaneously without a prohibitively large combinatorial explosion[3].

  • Cons: Slower processing times compared to MSFragger when the wildcard mass window is excessively broad.

Search_Logic cluster_MQ Standard Search (MaxQuant) cluster_MSF Open Search (MSFragger) cluster_BYO Wildcard Search (Byonic) Raw Raw MS/MS Spectra MQ1 Define Exact Mass Shift: +171.1372 Da (Asp/Glu) +172.1212 Da (Gln) Raw->MQ1 MSF1 Wide Precursor Tolerance (-150 to +500 Da) Raw->MSF1 BYO1 Define Mass Range: +170 to +175 Da Raw->BYO1 MQ2 Narrow Precursor Tolerance (10-20 ppm) MQ1->MQ2 Res FDR Filtering (1%) & Spectral Validation MQ2->Res MSF2 Mass Shift Localization (PTM-Shepherd) MSF1->MSF2 MSF2->Res BYO2 Unrestricted Site Localization BYO1->BYO2 BYO2->Res

Figure 2: Algorithmic logic comparison of MaxQuant, MSFragger, and Byonic for modified peptides.

Quantitative Performance Comparison

To guide your software selection, the table below summarizes the operational parameters and performance metrics of each search engine when applied to AEL-modified datasets.

Feature / MetricMaxQuantMSFraggerByonic
Search Paradigm Exact Mass (Boolean)Open Mass (Fragment Indexing)Wildcard / Error-Tolerant
Precursor Tolerance ~4.5 ppm (Post-calibration)Up to 500 DaUser-defined Range (e.g., ±10 Da)
Unpredicted PTM Detection Poor (Requires prior knowledge)Excellent (Detects all mass shifts)High (Within wildcard bounds)
Processing Speed Moderate (Hours)Ultrafast (Minutes)Slow to Moderate (Hours)
FDR Control High (Target-Decoy approach)High (via PeptideProphet)High (2D FDR estimation)
Best Use Case Strict LFQ of expected AEL sitesDiscovery of novel AEL side-reactionsComplex samples with multiple AEL states

Conclusion & Best Practices

For researchers utilizing 2-Aminoethyl L-lysinate trihydrochloride as a derivatization agent, the choice of search engine dictates the biological insights extracted from the data.

  • For initial assay development and validation: Use MSFragger . Its open search capability will immediately highlight if your EDC coupling conditions are causing unexpected side reactions or if the AEL reagent is degrading.

  • For highly complex, multi-state modifications: Use Byonic . Its wildcard feature is unparalleled for mapping multiple AEL isomers or simultaneous EDC/Transglutaminase reactions.

  • For routine, high-throughput quantification: Transition to MaxQuant once the exact mass shifts and retention time behaviors of your AEL-peptides are fully characterized and validated.

By combining a self-validating wet-lab protocol with an algorithmically appropriate search strategy, researchers can ensure the highest degree of scientific integrity and reproducibility in their custom proteomics workflows.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Aminoethyl L-lysinate trihydrochloride
Reactant of Route 2
Reactant of Route 2
2-Aminoethyl L-lysinate trihydrochloride
© Copyright 2026 BenchChem. All Rights Reserved.